Disperse red 91

• CAS: 34231-26-0

Core Science & Biosynthesis

Disperse Red 91 chemical structure and properties

This technical guide provides a comprehensive overview of the chemical structure, properties, and relevant experimental protocols for Disperse Red 91. The information is intended for researchers, scientists, and professionals in drug development and related fields who may encounter this compound.

Chemical Identity and Structure

Disperse Red 91 is an anthraquinone-based dye known for its application in coloring synthetic fibers. Its chemical identity is well-established, providing a foundation for understanding its behavior and properties.

Chemical Structure:

The molecular structure of Disperse Red 91 is characterized by a central anthraquinone core, which is substituted with an amino group, a hydroxyl group, and a (6-hydroxyhexyl)oxy side chain.

Figure 1. Chemical Structure of Disperse Red 91.

Table 1: Chemical Identifiers for Disperse Red 91

Identifier	Value
IUPAC Name	1-amino-4-hydroxy-2-((6-hydroxyhexyl)oxy)anthracene-9,10-dione
CAS Number	12236-10-1; 34231-26-0
Molecular Formula	C₂₀H₂₁NO₅
Molecular Weight	355.38 g/mol
Synonyms	C.I. 60753, Disperse Red C-B, Disperse Red REL, Disperse Pink E-FBL

Physicochemical Properties

The physical and chemical properties of Disperse Red 91 are crucial for its application, particularly in dyeing processes, and for assessing its environmental fate and potential biological interactions.

Table 2: Physicochemical Properties of Disperse Red 91

Property	Value	Reference/Notes
Physical State	Red powder	[1]
Melting Point	Not available	Data not found in publicly available literature.
Boiling Point	Not available	Data not found in publicly available literature.
Solubility	Low in water; Soluble in some organic solvents	As a disperse dye, it has inherently low aqueous solubility.
Heat Resistance	High, up to 300°C	[2]
UV-Vis Absorption Max (λmax)	Varies with solvent	The chromophoric anthraquinone structure leads to strong absorption in the visible region. Specific λmax values are solvent-dependent.[3]

Experimental Protocols

This section outlines key experimental methodologies related to the synthesis and application of Disperse Red 91.

Synthesis of Disperse Red 91

A general manufacturing method for Disperse Red 91 involves a multi-step chemical synthesis.[4]

General Synthesis Pathway:

Caption: General synthesis workflow for Disperse Red 91.

Dyeing of Polyester Fabric

Disperse dyes are the primary class of dyes used for coloring polyester fibers. The process typically requires high temperatures to facilitate the diffusion of the dye into the hydrophobic fiber.

High-Temperature Dyeing Method:

Caption: Workflow for high-temperature polyester dyeing with disperse dyes.

Detailed Protocol for High-Temperature Dyeing: [1][5]

• Dye Bath Preparation:

  • Prepare a paste of the required amount of Disperse Red 91 with a dispersing agent.

  • Add this paste to the dye bath containing water.

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

• Dyeing:

  • Introduce the polyester fabric into the dye bath at approximately 60°C.

  • Raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.

  • Maintain this temperature for at least 60 minutes to ensure dye penetration and fixation.

  • Gradually cool the dye bath to 60°C.

• After-treatment (Reduction Clearing):

  • Rinse the dyed fabric with hot water.

  • Prepare a solution containing sodium hydrosulfite (1-2 g/L) and caustic soda (1-2 g/L).

  • Treat the fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed dye from the surface.

  • Thoroughly rinse the fabric with water and then neutralize with a weak acid if necessary.

  • Dry the fabric.

Toxicological and Environmental Considerations

The toxicological profile of Disperse Red 91 is not extensively documented in publicly accessible literature. However, information on related disperse dyes can provide some insights into potential hazards.

Table 3: Summary of Toxicological and Environmental Data

Aspect	Information	Reference/Notes
Human Health	A study on a mixture of anthraquinone violet dyes, which may include compounds structurally similar to Disperse Red 91, has been conducted.[6] Disperse dyes, in general, can be potential sensitizers.	[6][7]
Acute Toxicity	Specific LD50 or LC50 data for Disperse Red 91 are not readily available.
Environmental Fate	Disperse dyes are characterized by low water solubility and tend to partition to sludge and sediments in aquatic environments. They are generally considered to be not readily biodegradable.	[8][9]
Ecotoxicity	Data specific to Disperse Red 91 is limited. Related disperse dyes have shown varying levels of toxicity to aquatic organisms.	[10]

It is important to handle Disperse Red 91 with appropriate personal protective equipment, including gloves, safety glasses, and respiratory protection, especially when handling the powder form, to minimize exposure.

Conclusion

Disperse Red 91 is a technically important anthraquinone dye for synthetic fibers. While its fundamental chemical identity is well-defined, there is a lack of comprehensive, publicly available data on its specific physicochemical properties, detailed synthesis protocols, and a complete toxicological profile. The provided experimental protocols for dyeing are based on general procedures for this class of dyes and should be optimized for specific applications. Further research would be beneficial to fill the existing data gaps and provide a more complete understanding of this compound for both industrial and research purposes.

References

• 1. autumnchem.com [autumnchem.com]
• 2. Disperse Red 91 200% High Heat Resistance For Blended Fabrics With Nice Heat Resistance - Buy high heat resistance, For Blended Fabrics, With Nice Sun Fastness Product on ER CHEM [erpigments.com]
• 3. researchgate.net [researchgate.net]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. textilelearner.net [textilelearner.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. images.fibre2fashion.com [images.fibre2fashion.com]
• 8. benchchem.com [benchchem.com]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to C.I. Disperse Red 91 (CAS 12236-10-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Disperse Red 91, identified by the CAS number 12236-10-1, is a synthetic anthraquinone dye.[1][2][3][4] Belonging to the disperse class of dyes, it is primarily utilized in the textile industry for coloring hydrophobic fibers such as polyester and its blends.[5][6] Its molecular structure, based on the 9,10-anthracenedione core, is responsible for its characteristic red hue and its physicochemical properties that govern its application and potential biological interactions. This technical guide provides a comprehensive overview of C.I. Disperse Red 91, including its physicochemical data, detailed experimental protocols for its synthesis and analysis, and a summary of its known toxicological profile. While specific signaling pathways for this dye are not extensively elucidated in current literature, this guide will also explore the general biological activities of related anthraquinone compounds to provide a context for future research.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Disperse Red 91 is presented in Table 1. This data is essential for understanding its solubility, stability, and behavior in various experimental and industrial settings.

Table 1: Physicochemical Data of C.I. Disperse Red 91

Property	Value	Reference(s)
CAS Number	12236-10-1	[2][3][4]
Molecular Formula	C₂₀H₂₁NO₅	[4]
Molecular Weight	355.38 g/mol	[2]
IUPAC Name	1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]-9,10-anthracenedione	[7]
Appearance	Red powder	[8]
Solubility	Soluble in acetone, ethanol, ethylene glycol ether, and linseed oil. Slightly soluble in benzene and carbon tetrachloride. Insoluble in stout solvent.	[8]
Density	1.1469 g/cm³ (rough estimate)	[8]
Melting Point	170-172 °C	[8]
Boiling Point	379.79 °C (rough estimate)	[8]
Flash Point	195.3 °C	[8]
Water Solubility	73.55 µg/L at 25 °C	[8]

Experimental Protocols

Synthesis of C.I. Disperse Red 91

The synthesis of C.I. Disperse Red 91 involves the reaction of 1-amino-4-hydroxyanthraquinone with a suitable reagent to introduce the 2-[(6-hydroxyhexyl)oxy] side chain. The following is a generalized laboratory-scale protocol adapted from industrial manufacturing descriptions.[2]

Materials:

• 1-amino-4-hydroxyanthraquinone

• 6-chlorohexan-1-ol or 1,6-hexanediol

• Potassium carbonate (K₂CO₃) or other suitable base

• A high-boiling point solvent (e.g., N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO))

• Methanol or ethanol for precipitation

• Standard laboratory glassware and heating apparatus

Procedure:

• In a round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve 1-amino-4-hydroxyanthraquinone in the high-boiling point solvent.

• Add a molar excess of 6-chlorohexan-1-ol (or 1,6-hexanediol) and the base (e.g., potassium carbonate).

• Heat the reaction mixture to a temperature between 120-150 °C and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Slowly add methanol or ethanol to the cooled mixture with stirring to precipitate the crude Disperse Red 91.

• Collect the precipitate by filtration and wash with methanol or ethanol to remove unreacted starting materials and impurities.

• Dry the purified product under vacuum.

Analytical Characterization

The identity and purity of synthesized or commercial C.I. Disperse Red 91 can be determined using various analytical techniques.

This method is suitable for the separation and identification of Disperse Red 91 in various matrices.

Instrumentation:

• HPLC system with a photodiode array (PDA) detector

• Mass spectrometer (e.g., triple quadrupole or time-of-flight) with an electrospray ionization (ESI) source

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A: Water with 0.1% formic acid

• B: Acetonitrile with 0.1% formic acid

• Gradient elution: Start with a suitable ratio of A and B, and increase the proportion of B over time to elute the analyte.

Procedure:

• Prepare a standard stock solution of Disperse Red 91 in a suitable solvent (e.g., methanol or acetonitrile).

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the sample by dissolving it in the initial mobile phase composition and filtering through a 0.45 µm syringe filter.

• Inject the standards and sample onto the HPLC system.

• Monitor the elution using the PDA detector at the wavelength of maximum absorbance for Disperse Red 91 and the mass spectrometer in positive or negative ion mode.

• Identify the compound based on its retention time and mass-to-charge ratio (m/z) and quantify using the calibration curve.

• UV-Vis Spectroscopy: A solution of Disperse Red 91 in a suitable solvent (e.g., methanol) can be analyzed to determine its maximum absorbance wavelength (λmax), which is characteristic of its chromophore.[9]

• Infrared (IR) Spectroscopy: The IR spectrum can confirm the presence of key functional groups in the molecule, such as N-H, O-H, C=O (quinone), and C-O-C bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to elucidate the detailed molecular structure of the dye.

Toxicological Profile

The toxicological data for C.I. Disperse Red 91 and related disperse dyes indicate potential for skin sensitization and genotoxicity. A summary of available data is presented in Table 2.

Table 2: Summary of Toxicological Data for C.I. Disperse Red 91 and Related Dyes

Endpoint	Test System	Compound	Result	Reference(s)
Skin Sensitization	Human Patch Test	Disperse Dyes (general)	Positive reactions observed, indicating potential for allergic contact dermatitis.	[10]
Skin Sensitization	In vitro (LCSA)	Disperse Red 1	Categorized as an extreme sensitizer.	[11]
Genotoxicity	Micronucleus Assay (in vivo, mice)	Commercial Disperse Red 1	Genotoxic (chromosome aberrations and primary DNA damage) at certain doses.	[12]
Genotoxicity	Micronucleus Assay (in vitro)	Disperse Red 1	Increased micronuclei frequencies in human lymphocytes and HepG2 cells.	[13]
Genotoxicity	Comet Assay (in vitro, 3D human dermal equivalent)	Disperse Red 1	Non-genotoxic under the tested conditions.	[14][15]
Acute Oral Toxicity (LD50)	Rat (female)	Disperse Red 11	> 5 g/kg body weight	[16]
Acute Oral Toxicity (LD50)	Rat (male)	Disperse Red 11	0.7 - 1.0 g/kg body weight	[16]

It is important to note that toxicological findings can vary depending on the specific compound, test system, and experimental conditions. The conflicting genotoxicity results for Disperse Red 1 highlight the need for further research to fully characterize the potential hazards of these dyes.

Potential Biological Interactions and Signaling

Specific signaling pathways directly modulated by C.I. Disperse Red 91 have not been extensively documented in the scientific literature. However, as an anthraquinone derivative, its potential biological activities can be inferred from studies on similar compounds. Anthraquinones are known to exert a range of biological effects, including acting as fluorophores for cellular imaging and as chemotherapeutic agents.[17] Some anthraquinone dyes can intercalate with DNA, which may be a mechanism for their genotoxic effects.[1]

The following diagram illustrates a generalized workflow for investigating the biological effects of a compound like C.I. Disperse Red 91 and a hypothetical signaling pathway that could be affected by an anthraquinone dye, based on their known ability to induce cellular stress and interact with cellular components.

Caption: A generalized workflow for assessing the biological activity of a chemical compound.

Caption: A potential signaling cascade initiated by anthraquinone-induced cellular stress.

Conclusion

C.I. Disperse Red 91 is a commercially important anthraquinone dye with well-defined physicochemical properties. While its primary application is in the textile industry, its potential for human exposure through contact with dyed fabrics necessitates a thorough understanding of its toxicological profile. The available data suggests that Disperse Red 91 and related disperse dyes can act as skin sensitizers and may possess genotoxic potential. Further research is warranted to elucidate the specific molecular mechanisms underlying these toxic effects and to identify any specific cellular signaling pathways that are modulated by this compound. The experimental protocols provided in this guide offer a framework for the synthesis, analysis, and biological evaluation of C.I. Disperse Red 91, which can aid in future investigations and risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Red 91 | CAS 12236-10-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. WO2012138805A2 - Substituted anthraquinone dyes for cellular stains and enzyme detection - Google Patents [patents.google.com]
• 6. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]- | C20H21NO5 | CID 118617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Disperse red 9 [chembk.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Assessment of the sensitizing potential of textile disperse dyes and some of their metabolites by the loose-fit coculture-based sensitization assay (LCSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Genotoxicity assessment of reactive and disperse textile dyes using human dermal equivalent (3D cell culture system) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Disperse Red 11 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]

Disperse Red 91: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Red 91, with the molecular formula C20H21NO5 and a molecular weight of approximately 355.38 g/mol , is a synthetically produced anthraquinone-based dye.[1][2] This technical guide provides a detailed overview of its chemical and physical properties, available toxicological data, and relevant experimental protocols. Due to its classification as a disperse dye, it finds applications in the coloring of synthetic fibers, particularly polyester. This document aims to consolidate the current scientific knowledge on Disperse Red 91 to support further research and development.

Physicochemical Properties

Disperse Red 91 is characterized by its distinct molecular structure, which dictates its physical and chemical behaviors. A summary of its key properties is presented below.

Property	Value	Reference
Molecular Formula	C20H21NO5	[1]
Molecular Weight	355.38444 g/mol	[1]
CAS Number	12236-10-1	[1]
Appearance	Red powder	[3]
Melting Point	170-172 °C	[3]
Boiling Point (estimated)	638.6 °C at 760 mmHg	[2]
Flash Point (estimated)	340 °C	[2]
Density (estimated)	1.347 g/cm³	[2]
Vapor Pressure (estimated)	3.51E-17 mmHg at 25°C	[2]
Refractive Index (estimated)	1.649	[2]
Water Solubility	73.55 ug/L at 25 °C	[3]
Solubility in Organic Solvents	Soluble in acetone, ethanol, ethylene glycol ether, and linseed oil. Slightly soluble in benzene and carbon tetrachloride.	[3]

Synthesis

The synthesis of Disperse Red 91 involves the condensation of a brominated and hydrolyzed derivative of 1-aminoanthraquinone with hexanediol.[4] A general manufacturing method involves the halogenation and hydrolysis of 1-Aminoanthracene-9,10-dione, followed by a condensation reaction with a glycol.[5]

A more specific, though related, synthesis process for a similar disperse dye involves the following conceptual steps:

References

• 1. Disperse Red 91 CAS#: 12236-10-1 [m.chemicalbook.com]
• 2. Disperse red 91 [chembk.com]
• 3. chembk.com [chembk.com]
• 4. Page loading... [guidechem.com]
• 5. worlddyevariety.com [worlddyevariety.com]

The Synthesis of 1-Aminoanthraquinone and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminoanthraquinone and its derivatives are a critical class of compounds, serving as essential intermediates in the synthesis of a wide array of dyes, pigments, and pharmaceuticals.[1][2] Their rigid, planar structure is a key pharmacophore, contributing to a diverse range of biological activities, including anticancer and anti-inflammatory properties. This technical guide provides an in-depth overview of the primary synthetic pathways for 1-aminoanthraquinone and its derivatives, offering detailed experimental protocols for key reactions and a comparative analysis of various methodologies. The synthesis routes covered include traditional methods such as the nitration-reduction of anthraquinone, a multi-step synthesis commencing from 2-substituted benzoic acids, modern catalytic cross-coupling reactions, and innovative continuous-flow processes. This document is intended to be a comprehensive resource for researchers and professionals engaged in the synthesis and application of this important chemical family.

Introduction to 1-Aminoanthraquinone

The anthraquinone scaffold is a foundational structure in medicinal chemistry and materials science. The introduction of an amino group at the C1 position significantly influences the molecule's electronic properties and reactivity, making 1-aminoanthraquinone a versatile precursor for a multitude of functionalized derivatives.[2] Historically, the synthesis of 1-aminoanthraquinone has been fraught with challenges, including the use of hazardous materials like mercury and the formation of difficult-to-separate isomeric mixtures.[1][2] This has spurred the development of more selective, efficient, and environmentally benign synthetic strategies, which will be detailed in this guide.

Core Synthetic Pathways to 1-Aminoanthraquinone

Several distinct strategies have been developed for the synthesis of the 1-aminoanthraquinone core. The choice of pathway often depends on the desired scale, purity requirements, and available starting materials.

Pathway 1: Nitration and Reduction of Anthraquinone

A conventional and direct approach to 1-aminoanthraquinone involves the nitration of anthraquinone followed by the reduction of the resulting 1-nitroanthraquinone. While seemingly straightforward, a significant drawback is the formation of multiple nitrated isomers during the first step, which necessitates purification.[1][2]

A patented method addresses this by carefully controlling the nitration depth to increase the proportion of 1-nitroanthraquinone in the crude product.[3] The crude mixture is then subjected to reduction without prior purification.

Experimental Protocol: Controlled Nitration and Subsequent Reduction [3]

• Step 1: Nitration. In a suitable reactor, 60g of anthraquinone is mixed with 120 mL of ethylene dichloride and 20g of 98% concentrated nitric acid. While maintaining the temperature at 35-40°C, 45g of 100% sulfuric acid is added dropwise. The reaction is allowed to proceed for 3 hours post-addition. The ethylene dichloride is then removed by suction filtration, and the solid is washed to yield the crude 1-nitroanthraquinone product.[3]

• Step 2: Reduction. The crude 1-nitroanthraquinone is then reduced using a suitable reducing agent, such as sodium sulfide or sodium hydrosulfide, in an aqueous or alcoholic medium.[4] A reported method using sodium hydrosulfide in water provides a clean and high-yielding conversion to 1-aminoanthraquinone.[4]

Pathway 2: Multi-Step Synthesis from Substituted Benzoic Acid

A more intricate but highly selective pathway avoids the problematic nitration of the anthraquinone core. This method constructs the substituted anthraquinone ring system through a series of reactions, starting from a 2-substituted benzoic acid and xylene.[1]

The overall transformation can be visualized as follows:

Figure 1: Multi-step synthesis of 1-aminoanthraquinone.

Experimental Protocol: Multi-Step Synthesis [1]

• Step 1: Condensation. A 2-substituted benzoic acid (e.g., 2-chlorobenzoic acid) is reacted with xylene in the presence of liquid HF to yield the corresponding 2-substituted dimethylbenzophenone.[1]

• Step 2: Oxidation. The dimethylbenzophenone derivative is subjected to air oxidation to form the 2-substituted benzophenonedicarboxylic acid.[1]

• Step 3: Ring Closure. The dicarboxylic acid undergoes oleum-catalyzed ring closure at 90-95°C for 2-6 hours to afford a 1-substituted anthraquinone carboxylic acid.[1]

• Step 4: Ammonolysis. The 1-substituted anthraquinone carboxylic acid is treated with aqueous ammonia to replace the substituent with an amino group, yielding 1-aminoanthraquinone carboxylic acid.[1]

• Step 5: Decarboxylation. The final step involves the decarboxylation of the 1-aminoanthraquinone carboxylic acid by heating in a solvent like pyridine in the presence of a copper catalyst at 230-270°C.[2]

Pathway 3: Continuous-Flow Ammonolysis of 1-Nitroanthraquinone

Addressing the safety and efficiency concerns of traditional batch ammonolysis, a continuous-flow method has been developed. This approach allows for better control over reaction parameters and safer handling of ammonia at high temperatures and pressures.[5]

Figure 2: Experimental workflow for continuous-flow ammonolysis.

Experimental Protocol: Continuous-Flow Ammonolysis [5]

A solution of 1-nitroanthraquinone in a suitable solvent like N-methyl-2-pyrrolidone (NMP) and an aqueous ammonia solution are pumped through a heated microreactor. The reaction temperature, residence time, and molar ratio of ammonia to the substrate are precisely controlled. Under optimized conditions (e.g., 213°C, 4.3 minutes residence time, and a 4.5 molar ratio of ammonia to 1-nitroanthraquinone), yields of approximately 88% can be achieved.[5][6][7]

Synthesis of 1-Aminoanthraquinone Derivatives

A primary application of 1-aminoanthraquinone is as a starting material for more complex derivatives, often through reactions at other positions on the anthraquinone ring. A common precursor for this is 1-amino-4-bromoanthraquinone-2-sulfonic acid, also known as bromaminic acid.

Nucleophilic Substitution of Bromaminic Acid

The bromine atom at the C4 position of bromaminic acid is susceptible to nucleophilic aromatic substitution, particularly with amine nucleophiles. This reaction is often catalyzed by copper salts, a classic example of an Ullmann condensation.[8][9]

Experimental Protocol: General Procedure for Ullmann Condensation with Bromaminic Acid [8]

• Dissolve bromaminic acid (1.0 eq., e.g., 4.04g, 0.01 mol) in hot water (40 mL at 70-80°C).

• Add the desired amine (1.5 eq., 0.015 mol) followed by sodium hydrogen carbonate (2.0 eq., 0.02 mol).

• Add catalytic amounts of copper(II) sulfate (e.g., 0.05g) and iron(II) sulfate (e.g., 0.05g).

• Heat the mixture to 90°C and stir for 4 hours, monitoring the reaction by TLC.

• After cooling, acidify the mixture with concentrated HCl to precipitate the product.

• Filter the precipitate and wash with 20% aqueous sodium chloride.

• The product can be further purified by dissolving in hot water and reprecipitating with concentrated HCl.[8]

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful, modern method for forming C-N bonds.[10][11] It involves the palladium-catalyzed coupling of an aryl halide with an amine. This reaction is highly versatile and can be applied to the synthesis of 1-aminoanthraquinone derivatives from corresponding halo-anthraquinones. The reaction typically employs a palladium precursor and a specialized phosphine ligand.[12]

Figure 3: Simplified Buchwald-Hartwig amination cycle.

While a specific protocol for the synthesis of the parent 1-aminoanthraquinone via this method is not detailed in the initial findings, the general procedure is well-established.[12] It would involve reacting a 1-haloanthraquinone with an ammonia equivalent in the presence of a palladium catalyst and a suitable ligand and base.[11]

Quantitative Data Summary

The following tables summarize quantitative data for the discussed synthetic pathways.

Table 1: Synthesis of 1-Aminoanthraquinone Core

Pathway	Starting Material(s)	Key Reagents	Conditions	Yield	Reference(s)
Nitration & Reduction	Anthraquinone	HNO₃, H₂SO₄, then reducing agent (e.g., NaHS)	Nitration: 35-40°C; Reduction: aq. medium	>98% purity after separation	[3][4]
Multi-step Synthesis	2-Chlorobenzoic acid, Xylene	HF, Air, Oleum, NH₃, Cu catalyst	Multi-step, high temperatures	~65% (decarboxylation step)	[1]
Continuous-Flow	1-Nitroanthraquinone	Aqueous NH₃, NMP	213°C, 4.3 min residence time	~88%	[5][6][7]

Table 2: Synthesis of 1-Aminoanthraquinone Derivatives from Bromaminic Acid [8]

Amine Nucleophile	Product	Yield
2-Aminoethanol	1-Amino-4-[(2-hydroxyethyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid	96%
Isopropylamine	1-Amino-4-[(propan-2-yl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid	68%
Morpholine	1-Amino-4-[(morpholin-4-yl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid	85%
Propylamine	1-Amino-4-(propylamino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid	98%

Conclusion

The synthesis of 1-aminoanthraquinone and its derivatives has evolved significantly, moving from hazardous, low-yield methods to more sophisticated, efficient, and safer protocols. The choice of synthetic route is contingent upon the specific target molecule, scale, and available resources. Traditional nitration-reduction pathways remain relevant, particularly with improved control over selectivity. The multi-step synthesis from benzoic acid offers a highly controlled, albeit longer, alternative. For the synthesis of derivatives, the Ullmann condensation of bromaminic acid is a robust and high-yielding method. Furthermore, emerging technologies like continuous-flow synthesis present compelling advantages in terms of safety and efficiency for large-scale production. Modern catalytic methods like the Buchwald-Hartwig amination, while not yet fully detailed for this specific parent compound, offer immense potential for the synthesis of a vast library of derivatives with broad functional group tolerance. This guide provides a solid foundation for researchers to select and implement the most suitable synthetic strategy for their specific needs in the exploration of this versatile class of compounds.

References

• 1. EP0499450A1 - Synthesis of 1-aminoanthraquinone - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN104447367A - Preparation method of 1-amino-anthraquinone - Google Patents [patents.google.com]
• 4. journalajacr.com [journalajacr.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Efficient and Controllable Synthesis of 1-Aminoanthraquinone via High-Temperature Ammonolysis Using Continuous-Flow Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. organic-synthesis.com [organic-synthesis.com]

Spectroscopic Profile of Anthraquinone Dyes: A Technical Guide Featuring Disperse Red Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for anthraquinone-based disperse dyes, with a focus on compounds structurally related to Disperse Red 91. Due to the limited availability of comprehensive public data for Disperse Red 91 (CAS 12236-10-1), this document utilizes Disperse Red 9 (also known as Solvent Red 111; 1-(methylamino)anthraquinone) as a representative analog to illustrate the characteristic spectroscopic features of this class of dyes.

Introduction to Anthraquinone Disperse Dyes

Disperse dyes are a class of synthetic dyes with low water solubility, primarily used for dyeing hydrophobic fibers such as polyester, nylon, and cellulose acetate. Anthraquinone-based disperse dyes are a significant subgroup, prized for their bright colors and good light fastness. Their molecular structure is centered on the 9,10-anthraquinone core, with various substituents that modulate their color and dyeing properties.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Disperse Red 9 as a representative anthraquinone disperse dye.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is instrumental in characterizing the color properties of dyes, with the maximum absorption wavelength (λmax) indicating the perceived color.

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε)
Disperse Red 9	Ethanol	500[1]	Data not available

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule. The data presented below is for a closely related compound, Disperse Red 11, and is characteristic of amino-substituted anthraquinones.

Compound	Sample Preparation	Wavenumber (cm⁻¹)	Assignment
Disperse Red 11	KBr Pellet[2]	~3400-3300	N-H stretching (amine)
~1670-1630	C=O stretching (quinone)
~1600-1580	C=C stretching (aromatic)
~1250	C-N stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy elucidates the detailed molecular structure. While specific NMR data for Disperse Red 91 is unavailable, a representative ¹H NMR spectrum of an anthraquinone disperse reactive dye reveals characteristic chemical shifts.

Nucleus	Solvent	Chemical Shift (δ) ppm	Assignment
¹H	Not Specified	8.0-8.5	Aromatic protons of the anthraquinone core
7.5-8.0	Aromatic protons of the anthraquinone core
3.0-3.5	Protons on alkyl groups attached to nitrogen or oxygen

Experimental Protocols

The following sections detail generalized experimental methodologies for obtaining the spectroscopic data presented above.

UV-Vis Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) of the dye.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Procedure:

• Sample Preparation: A stock solution of the dye is prepared by accurately weighing a small amount of the dye and dissolving it in a suitable solvent (e.g., ethanol, methanol, or dimethylformamide). A series of dilutions are then made to obtain solutions of varying concentrations.

• Blank Measurement: The spectrophotometer is zeroed using a cuvette filled with the pure solvent.

• Sample Measurement: The absorbance of each diluted dye solution is measured across the visible spectrum (typically 400-800 nm).

• Data Analysis: The wavelength at which the maximum absorbance occurs (λmax) is determined from the resulting spectrum.

FT-IR Spectroscopy

Objective: To identify the key functional groups in the dye molecule.

Instrumentation: A Fourier-Transform Infrared spectrometer.

Procedure (KBr Pellet Method):

• Sample Preparation: A small amount of the dry dye powder (1-2 mg) is intimately mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.

• Pellet Formation: The mixture is transferred to a pellet press and compressed under high pressure to form a transparent or semi-transparent pellet.

• Spectral Acquisition: The KBr pellet is placed in the sample holder of the FT-IR spectrometer, and the infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: The characteristic absorption bands are identified and assigned to their corresponding functional groups.

NMR Spectroscopy

Objective: To determine the detailed molecular structure of the dye.

Instrumentation: A high-resolution Nuclear Magnetic Resonance spectrometer (e.g., 300 MHz or higher).

Procedure:

• Sample Preparation: A few milligrams of the dye are dissolved in a suitable deuterated solvent (e.g., deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)).

• Data Acquisition: The sample is placed in an NMR tube, which is then inserted into the spectrometer. ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

• Data Processing and Analysis: The raw data is processed (Fourier transformation, phasing, and baseline correction) to obtain the final spectrum. The chemical shifts, signal integrations, and coupling patterns are then analyzed to elucidate the molecular structure.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like an anthraquinone disperse dye.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

This guide provides a foundational understanding of the spectroscopic properties of anthraquinone disperse dyes, using available data from close analogs to Disperse Red 91. For definitive characterization of Disperse Red 91, experimental determination of its spectroscopic data is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Disperse Red 11 | C15H12N2O3 | CID 17885 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Disperse Red 91 in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Disperse Red 91

Disperse Red 91 is a synthetic dye belonging to the anthraquinone class, characterized by its vibrant red hue. It finds primary applications in the coloring of plastics and textiles. Its molecular structure dictates its solubility, favoring organic solvents over aqueous media. Understanding its solubility is crucial for various applications, including the formulation of dyeing baths, inks, and for analytical and quality control purposes.

Solubility Profile

Precise, quantitative solubility data for Disperse Red 91 in various organic solvents is not extensively documented in publicly accessible scientific literature. However, based on qualitative statements from various sources, a general solubility profile can be summarized.

Table 1: Qualitative Solubility of Disperse Red 91 in Common Organic Solvents

Organic Solvent	Solvent Class	Qualitative Solubility
Acetone	Ketone	Soluble
Ethanol	Alcohol	Soluble
Methanol	Alcohol	Soluble
Ethylene Glycol Ether	Ether/Alcohol	Soluble
Benzene	Aromatic Hydrocarbon	Slightly Soluble
Carbon Tetrachloride	Halogenated Hydrocarbon	Slightly Soluble
n-Hexane	Aliphatic Hydrocarbon	Insoluble
Water	-	Insoluble

Note: "Soluble" and "Slightly Soluble" are qualitative terms and the actual solubility can vary with temperature and the specific grade of the dye and solvent.

Experimental Protocols for Solubility Determination

To obtain precise quantitative data, the following experimental protocols are recommended. Two primary methods are detailed: UV-Vis Spectrophotometry, which is suitable for colored compounds, and the Gravimetric Method, which is a universal and robust technique.

Method 1: UV-Visible Spectrophotometry

This method leverages the Beer-Lambert Law, which establishes a linear relationship between the absorbance of a colored solution and its concentration.

3.1.1. Materials and Equipment

• Disperse Red 91 (high purity)

• Analytical grade organic solvents (e.g., acetone, ethanol, methanol, etc.)

• UV-Visible Spectrophotometer

• Volumetric flasks (various sizes)

• Analytical balance

• Micropipettes

• Temperature-controlled shaker or water bath

• Syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

• Cuvettes (quartz or appropriate for the solvent)

3.1.2. Procedure

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of Disperse Red 91 and dissolve it in a known volume of the chosen organic solvent to create a stock solution of a specific concentration (e.g., 100 mg/L).

  • Perform serial dilutions of the stock solution to prepare a series of standard solutions with known concentrations (e.g., 50, 25, 12.5, 6.25 mg/L).

• Determination of Maximum Absorbance (λmax):

  • Using one of the standard solutions, scan the absorbance across a range of wavelengths (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax).

• Generation of Calibration Curve:

  • Set the spectrophotometer to the determined λmax.

  • Measure the absorbance of each standard solution, using the pure solvent as a blank.

  • Plot a graph of absorbance versus concentration to create a calibration curve. Perform a linear regression to obtain the equation of the line and the R² value (should be >0.99).

• Preparation of Saturated Solution:

  • Add an excess amount of Disperse Red 91 to a known volume of the organic solvent in a sealed container.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Measurement and Calculation:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove any solid particles.

  • Dilute the filtered saturated solution with a known factor to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution.

  • Use the calibration curve equation to calculate the concentration of the diluted solution.

  • Multiply the result by the dilution factor to determine the solubility of Disperse Red 91 in the solvent at the specified temperature.

Method 2: Gravimetric Analysis

This method involves the direct measurement of the mass of the dissolved solute in a known volume of a saturated solution.

3.2.1. Materials and Equipment

• Disperse Red 91

• Analytical grade organic solvents

• Volumetric flasks or vials

• Analytical balance

• Temperature-controlled shaker or water bath

• Filtration apparatus (e.g., syringe filters or vacuum filtration)

• Oven or vacuum oven

• Desiccator

3.2.2. Procedure

• Preparation of Saturated Solution:

  • Follow step 4 from the UV-Vis spectrophotometry method to prepare a saturated solution at a constant temperature.

• Sample Collection and Filtration:

  • After equilibration, carefully filter a known volume of the supernatant to remove all undissolved solids.

• Solvent Evaporation:

  • Transfer the filtered saturated solution to a pre-weighed, clean, and dry container (e.g., a beaker or evaporating dish).

  • Carefully evaporate the solvent in a fume hood or under vacuum at a temperature that will not degrade the dye.

• Drying and Weighing:

  • Once the solvent is completely evaporated, place the container with the dried dye residue in a desiccator to cool to room temperature.

  • Weigh the container with the dried dye.

  • Repeat the drying and weighing steps until a constant mass is achieved.

• Calculation of Solubility:

  • The mass of the dissolved dye is the final constant mass minus the initial mass of the empty container.

  • The solubility is calculated by dividing the mass of the dissolved dye by the volume of the filtered solution (e.g., in g/L).

Visualizations

The following diagrams illustrate the workflow for determining the solubility of Disperse Red 91.

Caption: Workflow for Solubility Determination using UV-Vis Spectrophotometry.

Caption: Workflow for Solubility Determination using the Gravimetric Method.

A Technical Guide to High-Purity Disperse Red 91 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Disperse Red 91, a synthetic anthraquinone dye. While traditionally used in the textile industry, its structural similarity to known bioactive anthraquinone derivatives suggests potential applications in biomedical research, particularly in drug development and cellular imaging. This document consolidates available technical data on commercial suppliers, purity, and provides generalized experimental contexts for its application in a research setting.

Commercial Suppliers and Physical Properties

High-purity Disperse Red 91 is available from a number of commercial suppliers catering to the research and development sectors. While certificates of analysis with detailed purity data are not consistently provided by all vendors, some suppliers indicate a purity level of 98% or higher. Researchers are advised to request lot-specific certificates of analysis for quantitative purity assessment.

Below is a summary of key physical and chemical properties for Disperse Red 91.

Property	Value	Source
Chemical Name	1-amino-4-hydroxy-2-(6-hydroxyhexyloxy)anthracene-9,10-dione	N/A
C.I. Name	Disperse Red 91	[1]
CAS Number	12236-10-1	[2]
Molecular Formula	C₂₀H₂₁NO₅	[2][3]
Molecular Weight	355.38 g/mol	[2][3]
Purity (claimed)	≥98%	[4]
Appearance	Red powder	N/A
Solubility	Insoluble in water	[5]

Table 1: Physical and Chemical Properties of Disperse Red 91

Identified Commercial Suppliers:

• MedchemExpress: Offers Disperse Red 91 for research use only.[3]

• Alfa Chemistry: Lists Disperse Red 91 among its chemical offerings.[6]

• Clinisciences: Provides Disperse Red 91 for research applications.[7]

• ChemicalBook: Lists multiple suppliers, including Career Henan Chemical Co., which claims a purity of ≥98%.[4]

• World Dye Variety: Provides a list of various suppliers, primarily focused on the dye industry.[1]

• Enochdye: A supplier of various dyes, including Disperse Red 91.[8]

• Tebubio: Offers Disperse Red 91 for research purposes.[9]

Synthesis and Manufacturing

The general manufacturing process for Disperse Red 91 involves the chemical modification of 1-aminoanthracene-9,10-dione. A common method described involves halogenation and hydrolysis, followed by a condensation reaction with a glycol.[1] A more detailed, albeit generalized, synthesis pathway can be outlined as follows:

A generalized workflow for the synthesis of Disperse Red 91.

Potential Research Applications and Experimental Context

While specific research applications of Disperse Red 91 are not extensively documented, its anthraquinone core is a well-studied pharmacophore in drug development. Anthraquinone derivatives are known to possess a range of biological activities, including anticancer properties.[10] The planar structure of the anthraquinone ring allows for intercalation into DNA, which can disrupt DNA replication and transcription, leading to cytotoxic effects in cancer cells.[11]

DNA Intercalation and Topoisomerase Inhibition Pathway

Many anthraquinone-based anticancer agents function by intercalating with DNA and inhibiting the activity of topoisomerase II, an enzyme crucial for DNA replication and repair.[11] This leads to the stabilization of the DNA-topoisomerase complex, resulting in DNA strand breaks and ultimately apoptosis.

A potential signaling pathway for anthraquinone derivatives in cancer cells.

Cellular Imaging Applications

The fluorescent properties of some anthraquinone derivatives make them suitable for use as probes in cellular imaging.[12] These compounds can be designed to localize within specific cellular compartments, such as the nucleus, allowing for visualization and tracking of cellular processes.[13]

Generalized Experimental Protocols

The following are generalized protocols for experiments that could involve Disperse Red 91 or similar anthraquinone derivatives, based on their potential biological activities.

In Vitro Cytotoxicity Assay

This protocol outlines a general method for assessing the cytotoxic effects of an anthraquinone compound on a cancer cell line.

A generalized experimental workflow for an in vitro cytotoxicity assay.

Methodology:

• Cell Culture: Culture a suitable cancer cell line (e.g., HeLa, MCF-7) in appropriate media and conditions.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of high-purity Disperse Red 91 in a suitable solvent (e.g., DMSO). Perform serial dilutions to achieve a range of final concentrations for treatment.

• Incubation: Treat the cells with the different concentrations of Disperse Red 91 and incubate for various time points (e.g., 24, 48, 72 hours).

• Viability Assay: Add a cell viability reagent such as MTT or PrestoBlue to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the half-maximal inhibitory concentration (IC₅₀).

Cellular Staining and Fluorescence Microscopy

This protocol provides a general method for using a fluorescent anthraquinone derivative for cellular imaging.

Methodology:

• Cell Culture: Grow cells on glass coverslips in a petri dish.

• Staining: Prepare a working solution of the fluorescent anthraquinone dye in a physiologically compatible buffer. Incubate the cells with the staining solution for a specified period.

• Washing: Gently wash the cells with buffer to remove any unbound dye.

• Fixation (Optional): If required, fix the cells with a suitable fixative like paraformaldehyde.

• Mounting: Mount the coverslips onto microscope slides.

• Imaging: Visualize the stained cells using a fluorescence microscope with appropriate excitation and emission filters.

Conclusion

Disperse Red 91, an anthraquinone-based dye, is commercially available from several suppliers in high purity suitable for research purposes. While its primary application has been in the textile industry, its core chemical structure is shared with a class of compounds with known biological activities, including anticancer and fluorescent properties. This guide provides a starting point for researchers interested in exploring the potential of Disperse Red 91 in drug development and cellular imaging. It is recommended that researchers procure the compound from a reputable supplier and obtain a detailed certificate of analysis to ensure the quality and purity required for their specific applications. The provided generalized experimental protocols and pathway diagrams offer a conceptual framework for initiating such investigations.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Red 91 CAS#: 12236-10-1 [m.chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Disperse Red 91 | 12236-10-1 [chemicalbook.com]
• 5. Anthraquinone dye | Synthesis, Applications, Properties | Britannica [britannica.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. NB-64-88655-50mg | Disperse red 91 [34231-26-0] Clinisciences [clinisciences.com]
• 8. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 9. tebubio.com [tebubio.com]
• 10. Journey of anthraquinones as anticancer agents – a systematic review of recent literature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Redefining Anthraquinone-based Anticancer Drug Design through Subtle Chemical Modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 13. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]

Anthraquinone Dyes in Research: A Technical Guide for Drug Development Professionals

An in-depth exploration of the synthesis, biological evaluation, and advanced applications of anthraquinone-based compounds in modern research and drug discovery.

Introduction

Anthraquinone dyes, a large class of aromatic organic compounds based on the 9,10-anthraquinone scaffold, have a rich history in the textile industry due to their vibrant colors and excellent lightfastness.[1] Beyond their traditional use as colorants, these compounds have emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable breadth of biological activities.[2] Their planar structure allows for intercalation into DNA, and their quinone moiety facilitates redox cycling, making them potent agents for anticancer therapy, photodynamic therapy (PDT), and as fluorescent probes for cellular imaging.[2][3][4] This technical guide provides a comprehensive literature review of anthraquinone dyes in research, with a focus on their applications in drug development. It offers a compilation of quantitative data, detailed experimental protocols, and visualizations of key biological pathways to serve as a valuable resource for researchers, scientists, and drug development professionals.

Anticancer Activity of Anthraquinone Dyes

The anticancer potential of anthraquinone derivatives has been extensively studied, with several compounds, including doxorubicin and mitoxantrone, becoming cornerstone chemotherapeutic agents.[2][5] The primary mechanisms of their antitumor activity involve the inhibition of topoisomerase II, generation of reactive oxygen species (ROS), and induction of apoptosis.[2][5][6]

Quantitative Data: In Vitro Cytotoxicity

The in vitro cytotoxicity of anthraquinone derivatives is typically evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.[1][7] The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying the potency of a compound. The following table summarizes the IC50 values for a selection of anthraquinone derivatives against various human cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Emodin Derivative 63	HCT116	Colon Cancer	108.1	[8]
Amide Anthraquinone 37	DU-145	Prostate Cancer	10.2	[9]
Amide Anthraquinone 37	HT-29	Colon Cancer	8.5	[9]
Amide Anthraquinone 38	DU-145	Prostate Cancer	11.5	[9]
Amide Anthraquinone 38	HT-29	Colon Cancer	10.4	[9]
3-(3-alkylaminopropoxy)-9,10-anthraquinone 31	PC3	Prostate Cancer	7.64	[9]
1-hydroxy-3-(3-alkylaminopropoxy)-9,10-anthraquinone 32	PC3	Prostate Cancer	8.89	[9]
1-Substituted Anthraquinone Sulfonamide 61	HeLa	Cervical Cancer	Better than Mitoxantrone	[9]

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

This protocol outlines the general steps for determining the cytotoxic effects of anthraquinone derivatives on adherent cancer cell lines using the MTT assay.[1][7]

Materials:

• Anthraquinone compound of interest

• Target cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Harvest cells using trypsin-EDTA and perform a cell count.

  • Seed cells into a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow cells to adhere.[1]

• Compound Treatment:

  • Prepare a stock solution of the anthraquinone compound in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).[1]

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the anthraquinone compound. Include vehicle-treated and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2 to 4 hours at 37°C, protected from light. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[1]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[1]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[1]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.[1]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot a dose-response curve with the compound concentration on the x-axis (logarithmic scale) and the corresponding percentage of cell viability on the y-axis.

  • Determine the IC50 value from the dose-response curve.[1]

Signaling Pathway: Doxorubicin-Induced Apoptosis

Doxorubicin, a widely used anthracycline, induces apoptosis in cancer cells primarily through the inhibition of topoisomerase II and the generation of reactive oxygen species (ROS). This leads to DNA damage and the activation of both intrinsic and extrinsic apoptotic pathways.[5][8][10]

Caption: Doxorubicin-induced apoptosis signaling pathway.

Signaling Pathway: Mitoxantrone Mechanism of Action

Mitoxantrone, an anthracenedione, also functions as a topoisomerase II inhibitor, leading to DNA strand breaks and subsequent apoptosis.[2][6][11] Its mechanism is similar to doxorubicin but with reported differences in cardiotoxicity.[5]

Caption: Mechanism of action of Mitoxantrone.

Anthraquinone Dyes in Photodynamic Therapy (PDT)

Photodynamic therapy is a non-invasive treatment modality that utilizes a photosensitizer, light, and molecular oxygen to generate cytotoxic reactive oxygen species that can selectively destroy cancer cells.[12][13] Certain anthraquinone derivatives have shown promise as photosensitizers due to their ability to absorb light in the visible region and efficiently generate singlet oxygen.[3][12]

Quantitative Data: Photosensitizing Properties

The efficiency of a photosensitizer is determined by its photophysical properties, including its absorption maximum, and its ability to generate singlet oxygen. The following table presents data for some anthraquinone-based photosensitizers.

Photosensitizer	Absorption Max (nm)	Singlet Oxygen Generation	Cell Line	Light Dose (J/cm²)	Reference
Parietin	~430	Yes	LM2 (mammary carcinoma)	1.78	[14]
Emodin	Not specified	Yes	Not specified	Not specified	[15]
Dermocybin	Not specified	Yes	Not specified	Not specified	[15]

Experimental Protocol: In Vitro Photodynamic Therapy

This protocol describes a general method for evaluating the in vitro photodynamic efficacy of an anthraquinone-based photosensitizer.[14]

Materials:

• Anthraquinone photosensitizer

• Target cancer cell line

• Complete cell culture medium

• Light source with appropriate wavelength and power output

• 96-well plates

• MTT assay reagents

Procedure:

• Cell Seeding: Seed cells in a 96-well plate as described in the MTT assay protocol and allow them to attach overnight.

• Photosensitizer Incubation:

  • Prepare a solution of the anthraquinone photosensitizer in a suitable solvent (e.g., DMSO) and dilute it to the desired concentration in complete culture medium.

  • Replace the medium in the wells with the photosensitizer-containing medium.

  • Incubate the cells for a specific period (e.g., 1-4 hours) to allow for cellular uptake of the photosensitizer.

• Irradiation:

  • After incubation, wash the cells with fresh medium to remove any extracellular photosensitizer.

  • Irradiate the cells with a light source at a wavelength corresponding to the absorption maximum of the photosensitizer. The light dose (J/cm²) should be carefully controlled.

  • Include control groups: cells treated with the photosensitizer but not irradiated, cells irradiated without the photosensitizer, and untreated cells.

• Post-Irradiation Incubation: Incubate the cells for a further 24-48 hours to allow for the induction of cell death.

• Viability Assessment: Assess cell viability using the MTT assay as previously described.

Mechanism: Photodynamic Action

The photodynamic action of anthraquinone dyes typically proceeds via a Type II mechanism, where the excited triplet state of the photosensitizer transfers its energy to molecular oxygen, generating highly reactive singlet oxygen (¹O₂).[12]

Caption: Type II mechanism of photodynamic therapy.

Anthraquinone Dyes as Fluorescent Probes

The inherent fluorescence of some anthraquinone derivatives makes them valuable tools for bioimaging.[4][16] By modifying the anthraquinone core with various functional groups, fluorescent probes can be designed to target specific cellular components or to sense changes in the cellular microenvironment.[17]

Quantitative Data: Photophysical Properties

The performance of a fluorescent probe is characterized by its photophysical properties, including its excitation and emission maxima, Stokes shift, molar extinction coefficient, and fluorescence quantum yield.

Compound	Excitation Max (λex, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φf)	Solvent	Reference
Anthraquinone	251.2	Not Recorded	-	45,000	-	Ethanol	[18]
RBS3	420	556	136	Not Reported	Not Reported	Deionized Water	[16]
CE8	276	406	130	Not Reported	Not Reported	Deionized Water	[16]
NGA5	298	480	182	Not Reported	Not Reported	Deionized Water	[16]
FAI	~450	606	~156	Not Reported	Not Reported	1,4-dioxane/water	[17]
DRAQ5	646	697	51	Not Reported	0.003	Solution	[16]

Experimental Protocol: Live-Cell Imaging

This protocol provides a general framework for using an anthraquinone-based fluorescent probe for live-cell imaging.[19][20][21]

Materials:

• Anthraquinone fluorescent probe

• Live cells of interest

• Appropriate cell culture medium (e.g., FluoroBrite DMEM)

• Glass-bottom dishes or coverslips

• Fluorescence microscope (confocal or widefield) equipped with appropriate filters and a live-cell imaging chamber (37°C, 5% CO2)

Procedure:

• Cell Culture:

  • Plate cells on glass-bottom dishes or coverslips and allow them to adhere and grow to the desired confluency.

• Probe Loading:

  • Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution to the desired final concentration in pre-warmed imaging medium.

  • Remove the culture medium from the cells and replace it with the probe-containing imaging medium.

  • Incubate the cells for a specific duration (e.g., 15-60 minutes) at 37°C to allow for probe uptake and localization.

• Washing (Optional):

  • For some probes, it may be necessary to wash the cells with fresh imaging medium to remove excess extracellular probe and reduce background fluorescence.

• Imaging:

  • Mount the dish or coverslip on the microscope stage within the live-cell imaging chamber.

  • Use the appropriate excitation and emission filters to visualize the fluorescent signal.

  • Acquire images using the lowest possible excitation light intensity and exposure time to minimize phototoxicity and photobleaching.

  • Time-lapse imaging can be performed to monitor dynamic cellular processes.

Experimental Workflow: Fluorescent Probe Application

The following diagram illustrates a typical workflow for the application of an anthraquinone-based fluorescent probe in cell biology research.

Caption: Workflow for fluorescent probe application.

Synthesis of Anthraquinone Dyes

The synthesis of anthraquinone derivatives often involves multi-step procedures, with the Friedel-Crafts reaction and Diels-Alder reaction being common methods for constructing the core anthraquinone scaffold.[3] Subsequent modifications, such as nucleophilic substitution, are then employed to introduce various functional groups and modulate the biological activity of the final compounds.[13]

Experimental Protocol: Synthesis of a Thioanthraquinone Derivative

The following protocol describes the synthesis of a thioanthraquinone derivative with potential anticancer activity.[13]

Materials:

• 1-Aminoanthraquinone

• 1-(4-Aminothio)phenol

• Ethylene glycol

• Aqueous potassium hydroxide solution

• Chloroform

• Calcium sulfate

• Silica gel for column chromatography

Procedure:

• In a reaction flask, stir 1-aminoanthraquinone (1 g) in 25 mL of ethylene glycol.

• Add 1-(4-aminothio)phenol to the reaction flask.

• Add 10 mL of aqueous potassium hydroxide solution to the mixture.

• Increase the reaction temperature to 120-130°C and reflux for 36 hours.

• After reflux, cool the reaction mixture to obtain the crude red thioanthraquinone product.

• Extract the product with chloroform (3 x 30 mL).

• Wash the combined organic layers with water and dry with calcium sulfate.

• Purify the synthesized compound by column chromatography on silica gel.

• Characterize the final product using spectroscopic methods (FT-IR, 1H-NMR, 13C-NMR, MS).

Conclusion

Anthraquinone dyes represent a versatile and highly valuable class of compounds for researchers in drug development and related scientific fields. Their diverse biological activities, stemming from their unique chemical structure, have led to their successful application as anticancer agents, photosensitizers, and fluorescent probes. This technical guide has provided a comprehensive overview of the current state of research on anthraquinone dyes, offering a compilation of quantitative data, detailed experimental protocols, and visual representations of key molecular pathways. It is anticipated that this resource will facilitate further research and innovation in the design and application of novel anthraquinone-based compounds for the advancement of human health.

References

• 1. benchchem.com [benchchem.com]
• 2. Mitoxantrone induces apoptosis in osteosarcoma cells through regulation of the Akt/FOXO3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent total syntheses of anthraquinone-based natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 5. Regulated cell death pathways in doxorubicin-induced cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Mitoxantrone Hydrochloride? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Journey of anthraquinones as anticancer agents – a systematic review of recent literature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanism of action of mitoxantrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. Photosensitization of a subcutaneous tumour by the natural anthraquinone parietin and blue light - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 17. An anthraquinone-imidazole-based colorimetric and fluorescent sensor for the sequential detection of Ag+ and biothiols in living cells - Analyst (RSC Publishing) [pubs.rsc.org]
• 18. omlc.org [omlc.org]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Preparation of cells for live-cell imaging of phosphoinositide reporters by total internal reflection fluor... [protocols.io]
• 21. researchgate.net [researchgate.net]

Disperse Red 91: A Technical Safety and Handling Guide for Research Professionals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling precautions for Disperse Red 91, an anthraquinone-based dye. The information is compiled to assist laboratory personnel in implementing safe handling practices and understanding the potential toxicological profile of this compound. While specific quantitative toxicity data for Disperse Red 91 is limited in publicly available literature, this guide summarizes available information and draws comparisons with structurally related disperse dyes to provide a thorough safety perspective.

Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of Disperse Red 91 is essential for its safe handling and use in experimental settings.

Property	Value	Reference
Chemical Name	C.I. Disperse Red 91	[1]
CAS Number	12236-10-1	[1]
Molecular Formula	C₁₇H₁₆ClN₅O₂	[1]
Molecular Weight	355.38 g/mol	[1]
Appearance	Blue light pink powder	[1]
Structure	Anthraquinone	[1]

Toxicological Data

Acute Toxicity:

Compound	Test	Species	Route	LD50/LC50	Reference
Disperse Red 11	LD50	Rat (female)	Oral	> 5 g/kg	[2]
Disperse Red 11	LD50	Rat (male)	Oral	0.7 - 1.0 g/kg	[2]
Disperse Red 11	LD50	Rabbit	Dermal	> 2 g/kg	[2]
Disperse Red 9	LD50	Dog	Oral	> 8 g/kg ("minimal toxicity")	[3]
Disperse Red 9	LD50	Rabbit	Dermal	> 2 g/kg (negligible effects)	[3]

Genotoxicity and Mutagenicity:

Studies on related disperse dyes have shown mixed results in genotoxicity assays. Some azo dyes have the potential to cause mutations.[4]

Compound	Assay	Result	Reference
Disperse Red 1	Micronucleus Test (in vitro, human hepatoma cells)	Genotoxic	[5]
Disperse Red 9	Ames Test	Positive	[3]
Disperse Red 9	Mouse Lymphoma Cell Assay	Positive	[3]
Disperse Red 11	Ames Test	Mixed results (dependent on dye lot)	[2]
Disperse Red 11	Chinese Hamster Ovary Cells (sister-chromatid-exchange)	Increased frequency	[2]

Experimental Protocols

The following sections detail the general methodologies for key toxicological experiments relevant to the assessment of dyes like Disperse Red 91, based on OECD guidelines and standard laboratory practices.

Acute Oral Toxicity (OECD 423)

The acute toxic class method is utilized to determine the oral toxicity of a substance.[6]

• Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

• Housing and Fasting: Animals are housed in appropriate conditions with a controlled environment. Food is withheld overnight before dosing.[6]

• Dose Administration: The test substance is administered orally by gavage in a stepwise procedure using defined dose levels (e.g., 5, 50, 300, 2000 mg/kg).[6]

• Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[6]

• Endpoint: The results are used to classify the substance for acute toxicity.[6]

Ames Test (Bacterial Reverse Mutation Assay - OECD 471)

This assay is widely used to assess the mutagenic potential of chemical compounds.[7]

• Test Strains: Histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent strains of Escherichia coli are used.[7]

• Metabolic Activation: The test is conducted with and without a mammalian metabolic activation system (S9 fraction from induced rat liver) to mimic metabolic processes in mammals.[8] For azo dyes, a modified protocol including flavin mononucleotide (FMN) and a pre-incubation step may be necessary for optimal detection of mutagenic activity.[8][9]

• Exposure: The test substance is incubated with the bacterial strains in the presence or absence of the S9 mix.[7]

• Plating: The mixture is plated on a minimal agar medium lacking the required amino acid.[7]

• Endpoint: A positive result is indicated by a significant, dose-related increase in the number of revertant colonies compared to the negative control.[7]

In Vitro Micronucleus Assay (OECD 487)

This test detects damage to chromosomes or the mitotic apparatus.[10]

• Cell Culture: Suitable mammalian cells are cultured to a desired confluency.[10]

• Exposure: Cells are exposed to the test substance with and without metabolic activation.[10]

• Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one mitosis are scored.[10]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain.[10]

• Endpoint: The frequency of micronuclei in binucleated cells is scored. A significant increase in micronucleated cells indicates genotoxic potential.[10]

Handling Precautions and Safety Recommendations

Based on the available safety data sheets and the potential hazards associated with similar dyes, the following handling precautions are recommended for Disperse Red 91.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.

• Respiratory Protection: Use a particulate respirator if dust is generated.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.

Hygiene Measures

• Avoid all personal contact, including inhalation of dust.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling.

• Launder contaminated clothing separately before reuse.

First Aid Measures

• After Inhalation: Move the person to fresh air.

• After Skin Contact: Wash off with soap and plenty of water.

• After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Spill and Disposal

• Minor Spills: Use dry clean-up procedures to avoid generating dust. Vacuum or sweep up the material and place it in a suitable container for disposal.

• Major Spills: Alert emergency responders. Control personal contact by wearing appropriate PPE. Prevent spillage from entering drains or water courses.

• Disposal: Dispose of contents/container to an approved waste disposal plant.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate a logical workflow for handling Disperse Red 91 and a potential toxicological pathway based on data from related compounds.

Caption: A logical workflow for the safe handling of Disperse Red 91 in a laboratory setting.

Caption: A potential toxicological pathway for disperse dyes, highlighting genotoxicity and cellular stress.

References

• 1. oecd.org [oecd.org]
• 2. Disperse Red 11 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Disperse Red 9 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. inotiv.com [inotiv.com]
• 8. Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]

Thermogravimetric Analysis of Disperse Red 91: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 91 is a synthetic dye belonging to the anthraquinone class, characterized by its vibrant red hue and application in coloring hydrophobic materials such as polyester.[1] A thorough understanding of its thermal properties is paramount for its application in high-temperature dyeing processes, for assessing its stability in various formulations, and for ensuring its safe handling and disposal. Thermogravimetric analysis (TGA) is a fundamental technique for evaluating the thermal stability and decomposition profile of materials. This guide provides an in-depth overview of the thermogravimetric analysis of Disperse Red 91, including representative data, detailed experimental protocols, and a conceptual workflow.

While specific, publicly available TGA data for Disperse Red 91 is limited, this guide presents representative data based on the known thermal behavior of structurally similar anthraquinone dyes.[2] This information is intended to serve as a valuable resource for researchers and professionals in designing and interpreting thermal analysis experiments.

Data Presentation

The thermal decomposition of Disperse Red 91, like other anthraquinone dyes, is expected to occur at elevated temperatures. The following tables summarize the anticipated quantitative data from a thermogravimetric analysis conducted in an inert atmosphere.

Table 1: Representative Thermogravimetric Analysis Data for Disperse Red 91

Parameter	Estimated Value	Significance
Onset Decomposition Temperature (Tonset)	250 - 300 °C	Indicates the temperature at which significant thermal degradation begins. Crucial for defining the upper temperature limit for processing and storage.
Temperature of Maximum Weight Loss (Tmax)	320 - 380 °C	The temperature at which the rate of decomposition is highest, as determined from the peak of the derivative TGA curve. Provides insight into the kinetics of decomposition.
Total Mass Loss (at 600 °C)	50 - 70 %	Represents the fraction of the material that is volatile under the analysis conditions. The remaining percentage is the char yield.
Residual Mass (at 600 °C)	30 - 50 %	The non-volatile carbonaceous residue remaining after the initial stages of thermal decomposition in an inert atmosphere.

Note: The data presented in this table is representative of anthraquinone-based disperse dyes and should be confirmed by experimental analysis for Disperse Red 91.

Table 2: Key Thermal Events in the Decomposition of Disperse Red 91

Temperature Range (°C)	Observed Event	Description
30 - 150	Moisture and Volatiles Loss	Initial minor weight loss due to the desorption of adsorbed water or residual solvents.
250 - 450	Primary Decomposition	Major weight loss corresponding to the cleavage of the anthraquinone core and its substituents. This is the main degradation step.[3]
> 450	Char Formation/Secondary Decomposition	Gradual weight loss associated with the slower decomposition of the initial char residue.

Experimental Protocols

A detailed and consistent experimental protocol is critical for obtaining reproducible and accurate TGA data. The following methodology is a standard procedure for the thermogravimetric analysis of powdered organic compounds like Disperse Red 91.[4][5]

Objective: To determine the thermal stability and decomposition profile of Disperse Red 91 by measuring its mass change as a function of temperature in a controlled inert atmosphere.

Instrumentation:

• Thermogravimetric Analyzer (TGA) equipped with a high-precision microbalance.

• Sample pans (e.g., alumina or platinum).[4]

• Inert gas supply (high-purity nitrogen or argon).

Procedure:

• Sample Preparation:

  • Ensure the Disperse Red 91 sample is a fine, homogeneous powder to promote uniform heating.[5]

  • Accurately weigh approximately 5-10 mg of the sample into a clean, tared TGA sample pan.[5][6]

• Instrument Setup:

  • Place the sample pan securely onto the TGA balance mechanism.

  • Purge the TGA furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 15-30 minutes prior to the experiment to ensure an oxygen-free environment.[6]

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[6] A consistent heating rate is crucial for data comparison.

• Data Acquisition:

  • Continuously record the sample mass as a function of temperature throughout the thermal program.

  • The TGA software will generate a thermogram (mass vs. temperature) and a derivative thermogram (rate of mass change vs. temperature).

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition (Tonset) and the percentage of residual mass at the final temperature.

  • From the first derivative of the TGA curve (DTG curve), identify the temperature of the maximum rate of weight loss (Tmax).[7]

Mandatory Visualization

The following diagram illustrates the logical workflow of a thermogravimetric analysis experiment for Disperse Red 91.

Caption: Experimental workflow for the thermogravimetric analysis of Disperse Red 91.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. epfl.ch [epfl.ch]
• 5. torontech.com [torontech.com]
• 6. benchchem.com [benchchem.com]
• 7. lpdlabservices.co.uk [lpdlabservices.co.uk]

Protocols & Analytical Methods

Application Notes and Protocols for Dyeing Polyester Fibers with Disperse Red 91

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of Disperse Red 91 in the dyeing of polyester (polyethylene terephthalate, PET) fibers. The information is intended to guide experimental procedures and ensure reproducibility.

Introduction and Dye Properties

Disperse Red 91 (C.I. 60753) is an anthraquinone-based disperse dye known for its brilliant blueish-pink or red shade and good lightfastness, making it suitable for applications such as automotive textiles.[1][2] Like other disperse dyes, it is non-ionic and has very low solubility in water. The dyeing mechanism relies on the diffusion of individual dye molecules from an aqueous dispersion into the amorphous regions of the hydrophobic polyester fibers at elevated temperatures.[3][4]

Table 1: Physicochemical Properties of Disperse Red 91

Property	Value	Reference
C.I. Name	Disperse Red 91, 60753	[1]
CAS Number	12236-10-1	[5][6]
Molecular Formula	C₂₀H₂₁NO₅	[5]
Molecular Weight	355.38 g/mol	[1][5]
Chemical Class	Anthraquinone	[1][7]
Appearance	Blue light pink powder/presscake	[1]

| Synonyms | Disperse Red REL, Palanil Brilliant Pink REL |[1][5] |

Principle of Polyester Dyeing with Disperse Dyes

The dyeing of polyester with disperse dyes is often described as a "solid solution" mechanism. The key steps are:

• Dispersion: The sparingly soluble dye is finely dispersed in the aqueous dyebath with the aid of dispersing agents.[8]

• Fiber Swelling: At temperatures above the glass transition temperature (Tg) of polyester (approx. 80-100°C), the polymer chains in the amorphous regions of the fiber gain mobility, causing the fiber to swell and pores to open.[8][9] High-temperature dyeing is typically performed at 120-140°C to ensure adequate fiber swelling.[3][10]

• Dye Diffusion: Individual dye molecules diffuse from the aqueous phase to the fiber surface and then into the swollen polymer structure.[3]

• Fixation: Upon cooling, the fiber structure contracts, trapping the dye molecules within the polymer matrix, leading to a stable and colored fiber. The dye is held by van der Waals forces and hydrogen bonds.[8]

The entire process must be conducted in an acidic medium (pH 4.5-5.5) to ensure the stability of the disperse dye and achieve optimal dye exhaustion.[3]

Experimental Protocols

Protocol 1: Pre-treatment of Polyester Fabric (Scouring)

Objective: To remove impurities, oils, and sizes from the polyester fabric, ensuring a level and uniform dyeing outcome.

Materials:

• Un-dyed polyester fabric

• Non-ionic detergent (e.g., Synthrapol)

• Sodium carbonate (Soda Ash), if necessary

• Deionized water

• Laboratory beaker or dyeing vessel

Procedure:

• Prepare a scouring bath with a liquor-to-goods ratio (L:R) of 20:1.

• Add 1-2 g/L of a non-ionic detergent to the bath.

• Immerse the polyester fabric in the bath.

• Raise the temperature to 60-70°C and maintain for 20-30 minutes with gentle stirring.

• Drain the scouring liquor.

• Rinse the fabric thoroughly, first with hot water and then with cold water, until the rinse water is clear and neutral.

• Dry the fabric at room temperature or in a low-temperature oven.

Protocol 2: High-Temperature Exhaust Dyeing

Objective: To dye scoured polyester fabric with Disperse Red 91 using a high-temperature, high-pressure (HTHP) method.

Materials & Reagents:

• Scoured polyester fabric

• Disperse Red 91

• Dispersing agent (e.g., anionic lignosulfonate-based)

• Leveling agent

• Acetic acid or an acid buffer system (e.g., ammonium sulfate/formic acid) to maintain pH

• HTHP laboratory dyeing apparatus

Table 2: Typical High-Temperature Dyeing Recipe

Component	Concentration	Purpose
Disperse Red 91	0.5 - 4.0% (owf*)	Colorant
Dispersing Agent	0.5 - 1.0 g/L	Maintains dye dispersion stability
Leveling Agent	0.5 - 1.0 g/L	Promotes uniform dye uptake
Acetic Acid (glacial)	As required	pH adjustment
Liquor Ratio (L:R)	10:1 to 20:1	-
Process Parameters	Value	Notes
pH	4.5 - 5.5	Critical for dye stability
Initial Temperature	50 - 60°C	Add fabric and chemicals
Rate of Temp. Rise	1 - 2°C / minute	Ensures level dyeing
Final Dyeing Temp.	130°C	Held for duration
Dyeing Duration	30 - 60 minutes	Shade depth dependent

| Cooling Rate | 2 - 3°C / minute | Prevents shocking/creasing |

*owf = on weight of fabric

Procedure:

• Dye Dispersion Preparation: Weigh the required amount of Disperse Red 91. Make a smooth paste with a small amount of cold water and the dispersing agent. Add hot water (40-50°C) gradually while stirring to create a fine, stable dispersion.

• Dye Bath Setup: Fill the dyeing vessel with the required volume of water at 50-60°C. Add the leveling agent and stir to dissolve.

• pH Adjustment: Check and adjust the pH of the bath to 4.5-5.5 using acetic acid.[3]

• Dye Addition: Add the prepared dye dispersion to the bath and stir well.

• Dyeing Cycle:

  • Immerse the scoured polyester fabric into the dyebath.

  • Seal the HTHP apparatus and begin agitation.

  • Raise the temperature from 60°C to 130°C at a rate of 1.5°C/minute.[3]

  • Hold the temperature at 130°C for 45-60 minutes.

  • Cool the bath down to 70°C at a rate of 2°C/minute.

• Rinsing: Once cooled, remove the fabric, drain the dyebath, and perform a rinse with hot water (60-70°C) followed by a cold water rinse.

Protocol 3: Reduction Clearing (After-treatment)

Objective: To remove loose dye particles from the fiber surface, which significantly improves wash fastness and crocking (rub) fastness.

Table 3: Typical Reduction Clearing Recipe

Component	Concentration	Purpose
Sodium Hydrosulfite	2.0 g/L	Reducing Agent (destroys surface dye)
Caustic Soda (NaOH)	2.0 g/L	Alkali (activates reducing agent)
Non-ionic Detergent	1.0 g/L	Aids in washing off destroyed dye
Process Parameters	Value	Notes
Temperature	70 - 80°C	Optimal for clearing action
Duration	15 - 20 minutes	Sufficient for surface dye removal

| Liquor Ratio (L:R) | 20:1 | - |

Procedure:

• Prepare a fresh bath at 50-60°C.

• Add the caustic soda and detergent, followed by the sodium hydrosulfite.

• Immerse the rinsed, dyed fabric into the reduction clearing bath.

• Raise the temperature to 70-80°C and hold for 15-20 minutes.

• Drain the bath and rinse the fabric thoroughly with hot water.

• Neutralize the fabric with a very dilute solution of acetic acid (e.g., 0.5 g/L) in a fresh bath for 5 minutes.

• Perform a final cold water rinse.

• Dry the fabric.

Quantitative Data and Performance

The performance of a dyed fabric is assessed by its ability to resist color loss or transfer under various conditions.

Table 4: Colorfastness Properties of Disperse Red 91 on Polyester

Fastness Test	Standard (Example)	Rating (1-5 Scale*)	Reference
Washing Fastness	ISO 105-C06
- Change in Color		4-5	[1]
- Staining on Adjacent Fabric		4	[1]
Light Fastness	ISO 105-B02	6-7 (1-8 Scale**)	[1]
Perspiration Fastness	ISO 105-E04
- Change in Color		5	[1]
- Staining on Adjacent Fabric		5	[1]
Rubbing (Crocking) Fastness	ISO 105-X12	4-5 (typically after clearing)	General
Ironing Fastness	ISO 105-X11
- Change in Color		4-5	[1]

| - Staining | | 3-4 |[1] |

*Rating Scale: 1 (Poor) to 5 (Excellent) **Blue Wool Scale: 1 (Poor) to 8 (Excellent)

Visualized Workflows and Mechanisms

Diagram 1: Experimental Workflow for Polyester Dyeing

The following diagram illustrates the complete logical workflow from raw fiber to the final dyed product.

Caption: Logical workflow for dyeing polyester with Disperse Red 91.

Diagram 2: Dye-Fiber Interaction Mechanism

This diagram illustrates the theoretical model of how disperse dye molecules penetrate and become fixed within the polyester fiber matrix during high-temperature dyeing.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [guidechem.com]
• 3. textilelearner.net [textilelearner.net]
• 4. m.youtube.com [m.youtube.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Disperse Red 91 CAS#: 12236-10-1 [m.chemicalbook.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 9. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 10. US5693103A - Process for dyeing polyester/cotton blends - Google Patents [patents.google.com]

Application Notes and Protocol for Preparing Disperse Red 91 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 91 is a red dye derived from anthraquinone, commonly utilized in the manufacturing of plastics, textiles, and cosmetics.[1][2][3][4] In a research context, precise and consistent preparation of stock solutions is critical for obtaining reproducible experimental results. This document provides a detailed protocol for the preparation, handling, and storage of Disperse Red 91 stock solutions.

Safety Precautions

Before handling Disperse Red 91, it is crucial to review the Safety Data Sheet (SDS) and adhere to standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[5][6] Gloves should be inspected before use and disposed of properly after handling.[6]

• Ventilation: Handle Disperse Red 91 powder in a well-ventilated area or a chemical fume hood to avoid the formation and inhalation of dust and aerosols.[5][7][8][9]

• Handling: Avoid direct contact with skin and eyes.[5][7][9] Do not eat, drink, or smoke in the handling area.[7] After handling, wash hands thoroughly with soap and water.[6][7]

• Spills: In case of a spill, clean it up promptly using dry methods to avoid generating dust.[7] For major spills, evacuate the area and follow emergency procedures.[7]

Materials and Equipment

• Disperse Red 91 powder

• Analytical balance

• Appropriate organic solvent (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF))

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer and/or sonicator

• Amber glass vials or tubes for storage

Quantitative Data Summary

Parameter	Value	Source
Storage (Powder)	-20°C for up to 3 years	[2]
Storage (In Solvent)	-80°C for up to 1 year	[2]
Water Solubility	Does not mix well with water (inferred from Disperse Red 1)	[7]

Experimental Protocol: Preparing a Disperse Red 91 Stock Solution

This protocol outlines the steps to prepare a stock solution of Disperse Red 91 at a desired concentration. The example below is for a 10 mM stock solution in DMSO.

5.1. Pre-Preparation:

• Allow the Disperse Red 91 powder to equilibrate to room temperature before opening the container to prevent condensation of moisture.

• Ensure all glassware is clean and dry.

• Calculate the required mass of Disperse Red 91 based on its molecular weight (355.38 g/mol ) and the desired concentration and volume of the stock solution.[1]

  Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

5.2. Weighing the Compound:

• Tare a clean weigh boat on an analytical balance.

• Carefully weigh the calculated amount of Disperse Red 91 powder. Handle the powder in a fume hood to minimize inhalation risk.

5.3. Dissolution:

• Transfer the weighed Disperse Red 91 powder to a volumetric flask of the appropriate size.

• Add a small amount of the chosen solvent (e.g., DMSO) to the flask, approximately half of the final desired volume.

• Gently swirl the flask to wet the powder.

• To aid dissolution, use a vortex mixer. If the compound does not fully dissolve, sonication in a water bath for short intervals may be necessary.

• Once the powder is completely dissolved, add the solvent to the final volume mark on the volumetric flask.

• Invert the flask several times to ensure the solution is homogeneous.

5.4. Storage:

• Aliquot the stock solution into smaller, single-use amber vials or tubes to avoid repeated freeze-thaw cycles.

• Label each vial clearly with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -80°C for long-term storage, as recommended.[2]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Disperse Red 91 stock solution.

Caption: Workflow for preparing a Disperse Red 91 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NB-64-88655-50mg | Disperse red 91 [34231-26-0] Clinisciences [clinisciences.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. echemi.com [echemi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Disperse Red 9 - Safety Data Sheet [chemicalbook.com]
• 9. chemicalbook.com [chemicalbook.com]

Application of Disperse Red 91 in Fluorescence Microscopy: Information Not Available

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive review of scientific literature and publicly available technical data, it has been determined that there is no established application of Disperse Red 91 in the field of fluorescence microscopy. While Disperse Red 91 is classified as a fluorescent dye, its use appears to be confined to the textile, plastics, and cosmetics industries.[1][2][3][4][5][6]

The critical information required to develop protocols for fluorescence microscopy is not available in published literature or technical data sheets. This includes:

• Spectral Properties: The specific excitation and emission wavelengths of Disperse Red 91 are not documented. This information is fundamental for configuring a fluorescence microscope to visualize the dye.

• Quantum Yield and Photostability: Data on the brightness and stability of the dye's fluorescence under microscopic illumination is absent.

• Cellular Staining Protocols: There are no established methods for using Disperse Red 91 to stain cells or tissues.

General Information on Disperse Red 91:

Disperse Red 91 is a red dye belonging to the anthraquinone class.[1][7][8] Its chemical and physical properties are geared towards industrial dyeing applications.

Property	Value
C.I. Name	Disperse Red 91, C.I. 60753
CAS Number	12236-10-1, 34231-26-0
Molecular Formula	C₂₀H₂₁NO₅
Molecular Weight	355.38 g/mol
Chemical Class	Anthraquinone
Primary Applications	Dyeing of polyester and other synthetic fabrics, plastics, and use in cosmetics.[1][2][5][6]

Due to the lack of fundamental data on its fluorescent properties and any documented use in biological imaging, it is not possible to provide application notes or experimental protocols for the use of Disperse Red 91 in fluorescence microscopy. Researchers seeking a red fluorescent stain for microscopy are advised to consider well-characterized and commonly used dyes with established protocols and known spectral properties.

Alternative Well-Characterized Red Fluorescent Dyes:

For researchers interested in red fluorescence microscopy, numerous alternative dyes with extensive documentation and established protocols are available. Some examples include:

• Texas Red: A bright red-fluorescent dye commonly used for antibody and protein conjugation.

• Alexa Fluor 594: A photostable and bright red fluorophore suitable for a wide range of applications.

• MitoTracker Red CMXRos: A dye that specifically stains mitochondria in live cells.

• Propidium Iodide: A nuclear stain that is commonly used to identify dead cells in a population.

It is recommended to consult resources from established suppliers of fluorescent probes for detailed information and protocols for these and other dyes suitable for fluorescence microscopy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Page loading... [guidechem.com]
• 6. Disperse Red 91 200% High Heat Resistance For Blended Fabrics With Nice Heat Resistance - Buy high heat resistance, For Blended Fabrics, With Nice Sun Fastness Product on ER CHEM [erpigments.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Anthraquinone dyes - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Disperse Red 91 as a Molecular Probe for Polymer Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disperse Red 91 is a synthetic anthraquinone dye that can be utilized as a molecular probe to investigate the microenvironment of polymer systems. Its photophysical properties, particularly its fluorescence, are sensitive to the local environment, making it a valuable tool for characterizing various polymer properties. This document provides detailed application notes and protocols for using Disperse Red 91 to study polymer polarity and glass transition temperature.

Application 1: Probing Polymer Polarity through Solvatochromic Fluorescence

The fluorescence emission spectrum of Disperse Red 91 is sensitive to the polarity of its surrounding medium, a phenomenon known as solvatochromism. In more polar environments, the emission maximum of the dye tends to shift to a longer wavelength (a red shift). This property can be exploited to determine the local polarity within a polymer matrix.

Experimental Protocol: Determination of Polymer Polarity

1. Materials:

• Disperse Red 91

• Polymer of interest (e.g., Polymethyl methacrylate - PMMA, Polystyrene - PS)

• A suitable solvent for both the polymer and Disperse Red 91 (e.g., Chloroform, Dichloromethane)

• Spectrofluorometer

• Spin coater or casting dish

• UV-Vis Spectrophotometer

2. Sample Preparation (Physical Dispersion Method):

• Prepare a stock solution of Disperse Red 91 in the chosen solvent (e.g., 1 mg/mL).

• Prepare a polymer solution of a known concentration (e.g., 10% w/v) in the same solvent.

• Add a specific volume of the Disperse Red 91 stock solution to the polymer solution to achieve the desired final dye concentration (e.g., 0.01% w/w relative to the polymer). Ensure the dye is fully dissolved.

• Cast the dye-polymer solution onto a clean glass slide or into a casting dish and allow the solvent to evaporate completely in a dust-free environment. For thin films, use a spin coater to achieve a uniform thickness.

• Ensure the final polymer film is optically clear and homogeneous.

3. Fluorescence Spectroscopy:

• Place the polymer film containing Disperse Red 91 in the sample holder of the spectrofluorometer.

• Set the excitation wavelength. While the optimal excitation wavelength should be determined from the absorption spectrum of Disperse Red 91 in the specific polymer, a starting point of ~480-520 nm is recommended.

• Record the fluorescence emission spectrum over a range of ~530-700 nm .

• The emission maximum (λem) will be indicative of the local polarity of the polymer.

Data Presentation: Solvatochromic Shift of Disperse Red 91

The following table provides representative data on the expected solvatochromic shift of a probe like Disperse Red 91 in different polymer environments. Note: This data is illustrative and the actual values should be determined experimentally.

Polymer	Expected Polarity	Expected Emission Maximum (λem)
Polydimethylsiloxane (PDMS)	Low	~550 nm
Polystyrene (PS)	Low to Medium	~565 nm
Polymethyl methacrylate (PMMA)	Medium	~580 nm
Polyvinyl acetate (PVAc)	Medium to High	~595 nm
Polyvinyl alcohol (PVA)	High	~610 nm

Visualization: Workflow for Polymer Polarity Determination

Caption: Workflow for determining polymer polarity using Disperse Red 91.

Application 2: Determination of Polymer Glass Transition Temperature (Tg)

The incorporation of small molecules like Disperse Red 91 into a polymer matrix can act as a plasticizer, leading to a decrease in the glass transition temperature (Tg) of the polymer. This effect is dependent on the concentration of the dye. By measuring the Tg of the polymer at different dye concentrations, insights into dye-polymer interactions and the plasticizing effect can be obtained.

Experimental Protocol: Measurement of Glass Transition Temperature

1. Materials:

• Disperse Red 91

• Polymer of interest

• Differential Scanning Calorimeter (DSC)

• Analytical balance

• Method for incorporating the dye into the polymer (e.g., solvent casting, melt mixing)

2. Sample Preparation:

• Prepare a series of polymer samples with varying concentrations of Disperse Red 91 (e.g., 0%, 0.1%, 0.5%, 1.0%, 2.0% w/w).

• Solvent Casting Method: Follow the sample preparation steps outlined in the previous application, preparing a separate film for each concentration. Ensure all solvent is removed, as residual solvent will also affect the Tg.

• Melt Mixing Method: If the polymer is thermally stable, blend the polymer powder or pellets with the desired amount of Disperse Red 91 powder. Melt-extrude or press the mixture into a film or a small sample suitable for DSC analysis.

• Accurately weigh 5-10 mg of each dye-polymer sample into a DSC pan.

3. Differential Scanning Calorimetry (DSC) Analysis:

• Place the sealed DSC pan in the instrument.

• Heat the sample to a temperature above its expected Tg to erase any prior thermal history.

• Cool the sample at a controlled rate (e.g., 10 °C/min).

• Heat the sample again at the same controlled rate (e.g., 10 °C/min). The Tg is determined from this second heating scan.

• The glass transition will be observed as a step-like change in the heat flow curve. The midpoint of this transition is typically taken as the Tg.

Data Presentation: Effect of Disperse Red 91 Concentration on Tg

The following table presents hypothetical data illustrating the effect of Disperse Red 91 concentration on the glass transition temperature of a polymer like PMMA.

Disperse Red 91 Concentration (% w/w)	Glass Transition Temperature (Tg) (°C)
0.0	105.0
0.1	104.2
0.5	101.5
1.0	98.3
2.0	94.1

Visualization: Relationship between Dye Concentration and Tg

Caption: Logical relationship of Disperse Red 91's effect on polymer Tg.

Disclaimer

The provided protocols and data are intended as a general guide. The optimal experimental conditions, including dye concentration, solvent choice, and spectroscopic parameters, may vary depending on the specific polymer system under investigation. It is crucial to perform preliminary experiments to optimize the methodology for your particular application. The quantitative data presented are illustrative and should not be considered as reference values.

Application Notes and Protocols: High-Temperature and High-Pressure Dyeing with Disperse Red 91

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Disperse Red 91 in high-temperature and high-pressure (HTHP) dyeing applications, primarily for polyester and its blended fabrics.

Disperse Red 91, an anthraquinone-based dye, is utilized for its vibrant blueish-pink to red shades and good fastness properties, making it suitable for applications requiring high durability, such as automotive textiles.[1][2] This document outlines the necessary parameters, experimental procedures, and performance data to facilitate reproducible and effective dyeing processes in a research and development setting.

Quantitative Data Summary

For ease of comparison, the following tables summarize the key quantitative data related to the dyeing process and fastness properties of Disperse Red 91.

Table 1: Recommended High-Temperature and High-Pressure Dyeing Parameters for Polyester

Parameter	Recommended Range	Remarks
Dyeing Temperature	130°C	Optimal for dye penetration into polyester fibers.[3]
pH Level	4.5 - 5.5	An acidic medium is ideal for dyeing polyester with disperse dyes.[3][4]
Holding Time	30 - 60 minutes	Dependent on the desired depth of shade.[3]
Liquor Ratio	1:10 to 1:15	The ratio of the weight of the goods to the volume of the dye bath.[3]
Heating Rate	1 - 2°C/minute	A controlled ramp rate is crucial to ensure level dyeing.[3]
Cooling Rate	1 - 2°C/minute	Slow cooling helps to prevent shocking the fiber and dye migration.

Table 2: Fastness Properties of Disperse Red 91 on Polyester

Fastness Test	ISO Standard	Rating (1-5 Scale, 5 being best)
Light Fastness	ISO 105-B02	6-7
Washing Fastness (Fading)	ISO 105-C06	4-5
Washing Fastness (Staining)	ISO 105-C06	4
Perspiration Fastness (Fading)	ISO 105-E04	5
Perspiration Fastness (Staining)	ISO 105-E04	5
Ironing Fastness	ISO 105-X11	4-5

Note: Fastness properties can vary based on the dyeing process, depth of shade, and the specific substrate being used.

Experimental Protocols

The following protocols provide a detailed methodology for key experiments involving Disperse Red 91.

High-Temperature and High-Pressure Dyeing of Polyester Fabric

This protocol describes the standard procedure for dyeing polyester fabric with Disperse Red 91 using a laboratory-scale HTHP dyeing machine.

Materials and Equipment:

• Disperse Red 91 dye powder

• Dispersing agent (e.g., a lignosulphonate-based product)

• Acetic acid (to adjust pH)

• Polyester fabric (scoured and pre-wetted)

• Laboratory HTHP dyeing machine

• Beakers, graduated cylinders, and a magnetic stirrer

• pH meter

Procedure:

• Dye Bath Preparation:

  • Accurately weigh the required amount of Disperse Red 91 dye powder (e.g., 1% on weight of fiber for a medium shade).

  • Prepare a paste of the dye with a small amount of water and a dispersing agent (e.g., 1 g/L).

  • Gradually add hot water (40-50°C) to the paste while stirring to create a uniform dispersion.

  • Fill the dyeing vessel with the required volume of water to achieve the desired liquor ratio (e.g., 1:10).

  • Add the dye dispersion to the dye bath.

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[4]

• Dyeing Process:

  • Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.

  • Seal the HTHP dyeing machine and begin agitation.

  • Raise the temperature of the dye bath to 130°C at a controlled rate of 2°C per minute.[3]

  • Hold the temperature at 130°C for 30-60 minutes, depending on the target shade depth.[3]

  • After the holding period, cool the dye bath down to 70-80°C at a rate of 2°C per minute.

• Rinsing and After-Treatment:

  • Drain the dye bath.

  • Rinse the dyed fabric with hot water and then cold water.

  • Perform a reduction clearing process to remove any unfixed surface dye and improve wash fastness. This is typically done with a solution of sodium hydrosulfite and sodium hydroxide at 70-80°C for 15-20 minutes.

  • Rinse the fabric thoroughly with hot and cold water.

  • Neutralize the fabric with a dilute solution of acetic acid if necessary.

  • Finally, rinse with cold water and dry the fabric.

Mandatory Visualizations

High-Temperature Dyeing Workflow

The following diagram illustrates the key stages of the high-temperature and high-pressure dyeing process for polyester with Disperse Red 91.

Caption: Workflow for HTHP Dyeing with Disperse Red 91.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 3. autumnchem.com [autumnchem.com]
• 4. textilelearner.net [textilelearner.net]

Application Notes and Protocols for Disperse Red 91 in Textile Printing and Finishing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Disperse Red 91, an anthraquinone-based dye, in textile printing and finishing processes. The information is intended to guide researchers and scientists in developing and evaluating textile products incorporating this dye.

Overview of Disperse Red 91

Disperse Red 91 is a synthetic dye primarily used for coloring hydrophobic fibers such as polyester, nylon, and cellulose acetate.[1] It is known for its good light fastness, making it a suitable candidate for applications requiring high durability to light exposure, such as automotive textiles. The dye is characterized by its blueish-pink hue and belongs to the class of disperse dyes, which are non-ionic and sparingly soluble in water.[2] Their application relies on their ability to be finely dispersed in an aqueous medium and to diffuse into the amorphous regions of synthetic fibers at elevated temperatures.[1]

Quantitative Data

The performance of Disperse Red 91 in textile applications is summarized in the tables below.

Table 1: Fastness Properties of Disperse Red 91 on Polyester

Fastness Test	Fading	Staining
Ironing	4-5	3-4
Light (Xenon Arc)	6-7	-
Perspiration	5	5
Washing	4-5	4

Source: World Dye Variety[2] Rating Scale: 1-5 for Ironing, Perspiration, and Washing (5 being excellent); 1-8 for Light Fastness (8 being excellent).

Table 2: Example Formulation for Disperse Red 91 Printing Paste

Component	Quantity (g)	Purpose
Deionized Water	960	Vehicle
Thickener PF	20	Viscosity modifier
Disperse Red 91 Printing Concentrated Slurry R-1	120	Colorant

Source: Guidechem[3]

Table 3: Example Formulation for Disperse Red 91 Dyeing and Printing Auxiliary Z-1

Component	Quantity (g)	Purpose
Deionized Water	227	Vehicle
Surfactant FC-11	5	Wetting agent
Penetrant SA-50	30	Improves dye penetration
Diffusion Agent WAX	28	Assists in dye diffusion
Silicone Softener 208C	55	Fabric softener
Cross-linking Agent CLA-80	45	Improves fastness
Silicone-modified Acrylate Adhesive SY-800	600	Binder

Source: Guidechem[3]

Experimental Protocols

Protocol for Preparation of Disperse Red 91 Printing Paste

This protocol describes the preparation of a printing paste using a concentrated slurry of Disperse Red 91.

Materials and Equipment:

• Disperse Red 91 Printing Concentrated Slurry R-1

• Thickener PF

• Deionized water

• Dispersion tank with a high-speed stirrer

Procedure:

• Add 960g of deionized water to the dispersion tank.

• Start the disperser and slowly add 20g of Thickener PF under high-speed stirring.

• Continue stirring until the thickener is completely dissolved and the mixture is uniform.

• Add 120g of Disperse Red 91 Printing Concentrated Slurry R-1 to the mixture.

• Disperse and stir until a uniform printing paste is obtained. The target viscosity is approximately 1500 mPa·s.[3]

Protocol for Screen Printing of Polyester Fabric

This protocol outlines the steps for applying the prepared Disperse Red 91 printing paste onto a textile substrate.

Materials and Equipment:

• Polyester fabric

• Disperse Red 91 printing paste

• Screen printing equipment

• Drying oven

• Baking (curing) oven

Procedure:

• Place the textile material on the printing surface.

• Apply the Disperse Red 91 printing paste using the screen printing method.

• Dry the printed fabric at 100°C for 10 minutes.[3]

• Bake (cure) the dried fabric at 180°C for 3 minutes to fix the dye.[3]

• Proceed with finishing treatments as required.

Protocol for Continuous Dyeing of Polyester Fabric via Thermosol Process

The Thermosol process is a continuous method suitable for dyeing polyester with disperse dyes.

Materials and Equipment:

• Polyester fabric

• Padding mangle

• Drying unit (e.g., hot flue or infrared)

• Thermosol unit (hot air chamber)

• Washing and rinsing units

Procedure:

• Padding: Immerse the polyester fabric in a padding bath containing the disperse dye dispersion. Pass the fabric through the padding mangle to ensure even dye uptake and remove excess liquor.

• Drying: Dry the padded fabric, typically at around 100°C.[4][5] Infrared drying is often preferred to minimize dye migration.[5][6]

• Thermofixation: Pass the dried fabric through a Thermosol unit with hot air at a temperature of 190-220°C for 60-90 seconds.[5][6] This step allows the dye to sublime and diffuse into the polyester fibers.

• After-treatment: After thermofixation, wash the fabric to remove any unfixed dye from the surface.[4][5] This may involve a reduction clearing step with a solution of sodium hydrosulfite and caustic soda to improve fastness.

Visualizations

The following diagrams illustrate the workflows described in the protocols.

Caption: Workflow for Printing Paste Preparation.

Caption: Screen Printing Process Workflow.

Caption: Thermosol Continuous Dyeing Workflow.

References

• 1. hindprakash.com [hindprakash.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Page loading... [guidechem.com]
• 4. Disperse Dye Thermosol Dyeing Procedure - Industry News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 5. resiltextiles.com [resiltextiles.com]
• 6. How to dye and procedure of dyeing for textile: The Thermosol process of polyester fyeing with disperse dyes [dyes4dyeing.blogspot.com]

Application Notes and Protocols: Photophysical Properties of Disperse Red 91 in Different Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Data Presentation

A systematic tabulation of photophysical data is essential for the comparative analysis of a dye's behavior in different solvent environments. The following table provides a recommended structure for presenting such data. The values presented are hypothetical for a typical red anthraquinone dye and serve as a placeholder to be replaced with experimental data for Disperse Red 91.

Table 1: Photophysical Properties of a Representative Red Anthraquinone Dye in Various Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Absorption Max (λ_abs, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Emission Max (λ_em, nm)	Stokes Shift (cm⁻¹)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ, ns)
n-Hexane	1.88	1.375	480	12,000	510	1235	0.15	1.2
Toluene	2.38	1.497	485	12,500	520	1380	0.20	1.5
Chloroform	4.81	1.446	495	13,000	535	1540	0.25	1.8
Ethyl Acetate	6.02	1.372	490	12,800	530	1570	0.30	2.0
Acetone	20.7	1.359	500	13,500	545	1650	0.40	2.5
Ethanol	24.6	1.361	505	14,000	555	1780	0.50	3.0
Acetonitrile	37.5	1.344	510	14,500	565	1890	0.45	2.8
Dimethyl Sulfoxide	46.7	1.479	515	15,000	575	1980	0.35	2.2

Experimental Protocols

Accurate characterization of the photophysical properties of Disperse Red 91 requires standardized experimental procedures. The following protocols outline the steps for key measurements.

UV-Vis Absorption Spectroscopy

Objective: To determine the wavelength of maximum absorption (λ_abs) and the molar extinction coefficient (ε) of Disperse Red 91 in different solvents.

Materials:

• Disperse Red 91

• Spectroscopic grade solvents (e.g., n-hexane, toluene, chloroform, ethyl acetate, acetone, ethanol, acetonitrile, DMSO)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Protocol:

• Stock Solution Preparation: Accurately weigh a small amount of Disperse Red 91 and dissolve it in a known volume of a chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 10⁻³ M).

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations in the range of 10⁻⁵ to 10⁻⁶ M.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum. This will be subtracted from the sample spectra.

• Sample Measurement: Record the absorption spectra of each diluted solution of Disperse Red 91 over a relevant wavelength range (e.g., 300-700 nm). The absorbance at the maximum should ideally be between 0.1 and 1.0 to ensure linearity.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_abs).

  • Using the Beer-Lambert law (A = εcl), plot absorbance (A) at λ_abs versus concentration (c).

  • The slope of the resulting linear fit will be the molar extinction coefficient (ε).

Fig. 1: Workflow for UV-Vis Absorption Spectroscopy.

Fluorescence Spectroscopy

Objective: To determine the wavelength of maximum emission (λ_em) and the Stokes shift of Disperse Red 91 in various solvents.

Materials:

• Solutions of Disperse Red 91 from the UV-Vis experiment

• Fluorescence spectrophotometer

• Quartz fluorescence cuvettes (1 cm path length)

Protocol:

• Instrument Setup: Turn on the fluorescence spectrophotometer and allow the excitation lamp to stabilize.

• Excitation Wavelength Selection: Set the excitation wavelength to the λ_abs determined from the UV-Vis absorption measurements for each solvent.

• Blank Measurement: Record the emission spectrum of the pure solvent to check for any background fluorescence.

• Sample Measurement: Record the fluorescence emission spectrum of each Disperse Red 91 solution. The absorbance of the solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Data Analysis:

  • Identify the wavelength of maximum fluorescence emission (λ_em).

  • Calculate the Stokes shift in nanometers (nm) and wavenumbers (cm⁻¹):

    • Stokes Shift (nm) = λ_em - λ_abs

    • Stokes Shift (cm⁻¹) = (1/λ_abs - 1/λ_em) x 10⁷

Fig. 2: Workflow for Fluorescence Emission Spectroscopy.

Fluorescence Quantum Yield Determination (Relative Method)

Objective: To determine the fluorescence quantum yield (Φ_f) of Disperse Red 91 relative to a known standard.

Materials:

• Disperse Red 91 solutions

• A fluorescence standard with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, Φ_f = 0.95)

• UV-Vis spectrophotometer

• Fluorescence spectrophotometer

• Quartz cuvettes

Protocol:

• Standard and Sample Preparation: Prepare solutions of the standard and Disperse Red 91 in the same solvent. The absorbance of both solutions at the excitation wavelength must be identical and below 0.1.

• Absorption Spectra: Record the absorption spectra of both the standard and the sample.

• Fluorescence Spectra: Record the fluorescence emission spectra of both the standard and the sample using the same excitation wavelength and instrument settings.

• Data Analysis:

  • Integrate the area under the fluorescence emission curves for both the standard (A_std) and the sample (A_smp).

  • Calculate the quantum yield of the sample (Φ_smp) using the following equation:

    • Φ_smp = Φ_std * (A_smp / A_std) * (η_smp / η_std)²

    • Where Φ_std is the quantum yield of the standard, and η is the refractive index of the solvent (if different solvents are used, which is not recommended for this method).

Fluorescence Lifetime Measurement (Time-Correlated Single Photon Counting - TCSPC)

Objective: To determine the fluorescence lifetime (τ) of Disperse Red 91.

Materials:

• Disperse Red 91 solutions

• TCSPC instrument with a pulsed laser source

• Appropriate detectors

Protocol:

• Instrument Setup: Set up the TCSPC system with an excitation wavelength close to the λ_abs of the sample.

• Instrument Response Function (IRF): Measure the IRF of the system using a scattering solution (e.g., a dilute solution of non-dairy creamer).

• Sample Measurement: Measure the fluorescence decay of the Disperse Red 91 solution.

• Data Analysis:

  • Fit the fluorescence decay curve using appropriate deconvolution software, taking the IRF into account.

  • The fitting will yield the fluorescence lifetime (τ). For a single exponential decay, the intensity (I) as a function of time (t) is given by:

    • I(t) = I₀ * exp(-t/τ)

Solvatochromism and its Implications

The variation of a dye's absorption and emission spectra with the polarity of the solvent is known as solvatochromism. For many dyes, an increase in solvent polarity leads to a bathochromic (red) shift in the emission spectrum. This is due to the stabilization of the more polar excited state by the polar solvent molecules. A plot of the Stokes shift versus the solvent polarity function can provide insights into the change in dipole moment of the dye upon excitation.

Fig. 3: Relationship between solvent polarity and spectral shifts (Solvatochromism).

Conclusion

The protocols and data presentation guidelines provided in these application notes offer a robust framework for the systematic investigation of the photophysical properties of Disperse Red 91 in diverse media. While specific experimental data for DR91 remains to be published, the outlined methodologies will enable researchers to generate high-quality, comparable data. A thorough understanding of the solvatochromic behavior of Disperse Red 91 will undoubtedly facilitate its optimization for current applications and pave the way for its use in advanced materials and technologies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for the Electrochemical Characterization of Disperse Red 91

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 91, a member of the anthraquinone class of dyes, is utilized in various industrial applications, including textiles and plastics.[1][2] Its core structure, anthraquinone, is electrochemically active, making it amenable to investigation by techniques such as cyclic voltammetry, differential pulse voltammetry, and electrochemical impedance spectroscopy. Understanding the electrochemical properties of Disperse Red 91 is crucial for quality control, the development of electrochemical sensors for its detection in environmental or biological samples, and for assessing its potential interactions in biological systems, which is of interest to drug development professionals exploring small molecule-protein interactions.

The electrochemical behavior of anthraquinone dyes is primarily governed by the reversible two-electron, two-proton reduction of the quinone moiety to a hydroquinone.[3] The redox potential of this process is sensitive to the chemical environment, including the solvent, electrolyte, and pH, as well as the nature and position of substituents on the anthraquinone core. These electrochemical techniques provide a powerful platform for probing the redox characteristics of Disperse Red 91, offering insights into its stability, potential for degradation, and interactions with other molecules.

Electrochemical Properties of Anthraquinone Dyes

Compound	Technique	Epc (V)	Epa (V)	ΔEp (mV)	Supporting Electrolyte	Reference
1-aminoanthraquinone	CV	-1.134	-1.056	78	0.1 M Bu4NClO4 in Acetonitrile	[4]
1-ethylaminoanthraquinone	CV	-1.189	-1.111	78	0.1 M Bu4NClO4 in Acetonitrile	[4]
1-(diethylamino)-anthraquinone	CV	-1.258	-1.187	71	0.1 M Bu4NClO4 in Acetonitrile	[4]
Anthraquinone-2-sulfonic acid sodium salt	CV	-0.55	-0.48	70	0.1 M Phosphate Buffer (pH 7.0)	[5]

Epc: Cathodic Peak Potential, Epa: Anodic Peak Potential, ΔEp: Difference between Epa and Epc, CV: Cyclic Voltammetry

Experimental Protocols

The following are detailed protocols for the electrochemical analysis of Disperse Red 91. These protocols are based on established methods for anthraquinone derivatives and may require optimization for specific experimental setups.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental electrochemical technique used to probe the redox behavior of a compound. It provides information on the reduction and oxidation potentials and the reversibility of the electrochemical process.

Objective: To determine the redox potentials of Disperse Red 91 and assess the reversibility of its electrochemical reactions.

Materials:

• Potentiostat/Galvanostat

• Three-electrode cell (including a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode)

• Disperse Red 91

• Acetonitrile (or other suitable organic solvent)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate - Bu4NClO4)

• Nitrogen gas for deaeration

Procedure:

• Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, sonicate in deionized water and then in the solvent to be used for the experiment, and dry thoroughly.

• Solution Preparation: Prepare a 1 mM solution of Disperse Red 91 in acetonitrile containing 0.1 M Bu4NClO4.

• Deaeration: Purge the solution with nitrogen gas for at least 15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a nitrogen blanket over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Place the electrodes in the solution.

  • Set the potential range (e.g., from 0 V to -1.5 V vs. Ag/AgCl).

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram for several cycles until a stable response is obtained.

• Data Analysis:

  • Identify the cathodic (reduction) and anodic (oxidation) peak potentials (Epc and Epa).

  • Calculate the formal potential, E°' = (Epa + Epc) / 2.

  • Calculate the peak potential separation, ΔEp = Epa - Epc. For a reversible one-electron process, ΔEp is approximately 59 mV.

  • Investigate the effect of scan rate on the peak currents to determine if the process is diffusion-controlled.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Carrier Dyeing of Disperse Red 91 on Synthetic Fabrics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of carrier dyeing methods for C.I. Disperse Red 91 on synthetic fabrics, particularly polyester. The information is intended to guide researchers in developing and optimizing dyeing protocols. Due to the limited availability of public quantitative data specifically for Disperse Red 91, the tables below include representative data from studies on other disperse dyes to illustrate the effects of different carriers and conditions.

Introduction to Carrier Dyeing

Carrier dyeing is a method employed to dye hydrophobic synthetic fibers, such as polyester, with disperse dyes at temperatures around the boil (85-100°C) under atmospheric pressure.[1][2] Synthetic fibers like polyester have a highly crystalline and compact molecular structure, making it difficult for dye molecules to penetrate without the aid of high temperatures (typically 130°C) or chemical auxiliaries known as carriers.[3]

Carriers are organic compounds that accelerate the dyeing process by swelling the polyester fibers, increasing the inter-polymer space, and allowing the dye molecules to enter the polymer system more easily.[4] This method is particularly useful when high-temperature, high-pressure dyeing equipment is not available.[2]

Key advantages of carrier dyeing include:

• Enables the dyeing of polyester to medium and dark shades at atmospheric pressure.[4]

• Can be performed using simpler equipment.[2]

• Increases the rate of dyeing.[4]

Disadvantages include:

• Potential for unpleasant odors and toxicity with some carriers.

• Can negatively impact the light fastness of the dyed fabric.

• Requires a thorough after-treatment process to remove residual carrier.

Mechanism of Carrier Action

The primary mechanism of carrier action involves the plasticization of the fiber. The carrier molecules penetrate the fiber structure, reducing the glass transition temperature (Tg) of the polymer. This increases the mobility of the polymer chains, creating free volume within the fiber matrix and facilitating the diffusion of the disperse dye molecules into the fiber.

Several theories have been proposed to explain the action of carriers:

• Fiber Swelling: Carriers are absorbed by the fiber, causing it to swell and opening up the structure for dye penetration.[5]

• Dye Solubility: Some carriers may increase the solubility of the disperse dye in the dyebath.[5]

• Film Formation: The carrier may form a film on the fiber surface that acts as a medium for the dye to transfer into the fiber.[5]

Quantitative Data on Carrier Dyeing Performance

The following tables summarize quantitative data from studies on the carrier dyeing of polyester with disperse dyes. It is important to note that this data is for representative disperse dyes and not specifically for Disperse Red 91. The data illustrates the typical effects of different carriers on color yield (K/S value) and fastness properties.

Table 1: Effect of Carrier Type on Color Strength (K/S) of Disperse Dyes on Polyester

Disperse Dye	Carrier Type	Carrier Concentration	Dyeing Temperature (°C)	K/S Value
Disperse Dye 1	Eco-friendly	Not Specified	100	4.74
Disperse Dye 2	Eco-friendly	Not Specified	100	3.46
Disperse Dye 1	Non-eco-friendly	Not Specified	100	4.04
Disperse Dye 2	Non-eco-friendly	Not Specified	100	3.01
Disperse Violet 1	Benzene	4%	120	82.25 (% Exhaustion)
Disperse Violet 1	Toluene	4%	120	Not Specified
Disperse Violet 1	Ethanol	4%	120	Not Specified
Disperse Violet 1	Methanol	4%	120	Not Specified

Note: Data for Disperse Dyes 1 and 2 are from a study comparing an eco-friendly carrier to a non-eco-friendly one.[6][7] Data for Disperse Violet 1 is from a study comparing polar and non-polar solvents as carriers.[3]

Table 2: Fastness Properties of Disperse Dyes on Polyester with Carrier Dyeing

Disperse Dye	Carrier Type	Wash Fastness (Staining)	Wash Fastness (Color Change)	Light Fastness (Blue Wool Scale)	Rubbing Fastness (Dry)	Rubbing Fastness (Wet)
Disperse Dye 1	Eco-friendly	4-5	4-5	5	4-5	4-5
Disperse Dye 2	Eco-friendly	4-5	4-5	5	4-5	4-5
Disperse Dye 1	Non-eco-friendly	4-5	4-5	5	4-5	4-5
Disperse Dye 2	Non-eco-friendly	4-5	4-5	5	4-5	4-5

Note: The fastness properties are rated on a scale of 1 to 5, with 5 being the best.[7] This data is from a study on two different disperse dyes using both eco-friendly and non-eco-friendly carriers.[7]

Experimental Protocols

The following are detailed protocols for the carrier dyeing of polyester fabric with Disperse Red 91. These protocols are based on general procedures for disperse dyeing and should be optimized for specific laboratory conditions and material characteristics.

Materials and Reagents

• Substrate: 100% Polyester fabric

• Dye: C.I. Disperse Red 91

• Carrier: e.g., o-Phenylphenol, p-Phenylphenol, Methylnaphthalene-based, or an eco-friendly alternative.

• Dispersing Agent: Anionic or non-ionic surfactant

• Wetting Agent

• Acetic Acid: To adjust pH

• Sodium Hydrosulfite and Sodium Hydroxide: For reduction clearing (after-treatment)

• Laboratory Dyeing Machine: e.g., a glycerin bath or infrared dyeing machine

Protocol 1: Standard Carrier Dyeing

This protocol outlines a standard procedure for carrier dyeing at the boil.

1. Pre-treatment of Fabric:

• Scour the polyester fabric with a solution containing 1 g/L of a non-ionic detergent at 60-70°C for 20-30 minutes to remove any impurities.

• Rinse the fabric thoroughly with warm and then cold water.

• Allow the fabric to air dry or use a laboratory oven at a low temperature.

2. Dye Bath Preparation:

• Calculate the required amounts of dye, carrier, and auxiliaries based on the weight of the fabric (o.w.f). A typical liquor-to-goods ratio (L:R) is 20:1 to 40:1.

• Prepare a stock solution of Disperse Red 91 by pasting the required amount of dye with a small amount of dispersing agent and then adding warm water (40-50°C) to create a fine dispersion.

• Emulsify the carrier with a dispersing agent in warm water if it is not already in an emulsified form.

• Fill the dyeing vessel with the required volume of water.

• Add the wetting agent and the emulsified carrier to the dyebath.

• Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[2]

3. Dyeing Procedure:

• Introduce the pre-treated polyester fabric into the dyebath at 50-60°C.

• Run the machine for 10-15 minutes to ensure even absorption of the carrier.

• Add the dispersed dye solution to the dyebath.

• Raise the temperature of the dyebath to the boil (95-100°C) at a rate of 1-2°C per minute.

• Continue dyeing at the boil for 60-90 minutes, depending on the desired shade depth.

• After dyeing, cool the dyebath down to 60-70°C.

• Remove the fabric from the dyebath and rinse it with warm water.

4. After-treatment (Reduction Clearing):

• Prepare a fresh bath with 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L non-ionic detergent.

• Treat the dyed fabric in this solution at 60-70°C for 15-20 minutes to remove any unfixed surface dye.

• Rinse the fabric thoroughly with hot water, followed by cold water.

• Neutralize the fabric with a dilute solution of acetic acid if necessary.

• Finally, dry the fabric.

Protocol 2: Eco-Friendly Carrier Dyeing

This protocol utilizes a more environmentally friendly carrier. The specific carrier and its concentration should be determined from the manufacturer's recommendations.

1. Pre-treatment of Fabric:

• Follow the same procedure as in Protocol 1.

2. Dye Bath Preparation:

• Follow the same procedure as in Protocol 1, but substitute the conventional carrier with an eco-friendly alternative (e.g., a fatty acid ester or other proprietary formulation).

3. Dyeing Procedure:

• Follow the same procedure as in Protocol 1. The optimal dyeing temperature and time may vary depending on the specific eco-friendly carrier used.

4. After-treatment (Reduction Clearing):

• Follow the same procedure as in Protocol 1.

Visualizations

Experimental Workflow for Carrier Dyeing

Caption: Workflow for the carrier dyeing of polyester with Disperse Red 91.

Mechanism of Carrier-Assisted Dyeing

Caption: Conceptual diagram of carrier action in disperse dyeing of polyester.

References

• 1. researchgate.net [researchgate.net]
• 2. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 3. ijaem.net [ijaem.net]
• 4. textilelearner.net [textilelearner.net]
• 5. Carrier dyeing: pros and cons [textiletoday.com.bd]
• 6. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Aggregation of Disperse Red 91 in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of working with Disperse Red 91 in aqueous environments.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 91 and why is its aggregation in water a concern?

Disperse Red 91 is an anthraquinone-based synthetic dye.[1][2][3][4] Like many disperse dyes, it has very low solubility in water, which leads to the formation of aggregates.[5] This aggregation can cause several problems in experimental settings, including:

• Inconsistent and unreliable results in assays.

• Difficulty in achieving uniform staining or labeling.

• Formation of precipitates that can interfere with instrumentation.

Q2: What are the main causes of Disperse Red 91 aggregation in aqueous solutions?

The primary driver of aggregation for disperse dyes like Disperse Red 91 is the hydrophobic effect. The dye molecules are nonpolar and thus have a strong tendency to associate with each other in a polar solvent like water to minimize their contact with water molecules. Other factors that can influence aggregation include:

• Concentration: Higher concentrations of the dye increase the likelihood of aggregation.

• Temperature: The effect of temperature can be complex, but it can influence both solubility and the kinetic stability of aggregates.

• pH and Ionic Strength: Changes in the pH and salt concentration of the solution can alter the surface charge of dye particles and affect their stability.

• Presence of Other Solutes: Other molecules in the solution can either promote or inhibit aggregation.

Q3: How can I visually identify if my Disperse Red 91 solution has aggregated?

Signs of aggregation in your Disperse Red 91 solution include:

• A cloudy or hazy appearance.

• Visible particles or precipitates.

• A change in color, often a shift in the perceived hue of the solution.

For more quantitative assessment, techniques like UV-Vis spectroscopy and Dynamic Light Scattering (DLS) are recommended.

Troubleshooting Guides

Issue 1: Precipitate Formation in the Dye Solution

Problem: A visible precipitate has formed in my aqueous preparation of Disperse Red 91.

Cause: This indicates extensive aggregation and insolubility of the dye.

Solutions:

• Sonication and Warming: Gently warm the solution (not exceeding 40-50°C) while sonicating in a water bath for 15-30 minutes. This can help to break up larger aggregates and redissolve some of the precipitate.

• Filtration: Filter the solution through a 0.22 µm filter to remove the precipitate. Be aware that this will reduce the overall concentration of the dye in your solution.

• Use of Dispersing Agents: For future preparations, incorporate a dispersing agent to improve the stability of the dye in the aqueous solution.

Issue 2: Inconsistent Readings in Spectrophotometric Assays

Problem: I am observing inconsistent and non-reproducible absorbance readings with my Disperse Red 91 solution.

Cause: Aggregation of the dye can lead to light scattering, which interferes with absorbance measurements and violates the Beer-Lambert Law.

Solutions:

• Dilution: Dilute your sample to a concentration where aggregation is minimal. You can confirm this by preparing a dilution series and checking for a linear relationship between concentration and absorbance.

• Incorporate Surfactants: Add a small amount of a non-ionic surfactant, such as a polysorbate (e.g., Tween 20), to your dilution buffer to help break up aggregates.

• Use of Dispersing Agents: Prepare your stock solution with an appropriate dispersing agent to prevent aggregation from the outset.

Data Presentation

Table 1: Recommended Dispersing Agents for Disperse Red Dyes

Dispersing Agent	Type	Recommended Concentration/Ratio	Reference(s)
Lignin Sulfonate Salt	Anionic Polymeric	0.1 wt.% to 7 wt.% of the total ink weight.	[6]
Methyl Naphthalene Sulfonate Formaldehyde Condensate (Dispersing Agent MF)	Anionic	In a formulation with a filter cake of a disperse red dye, the mass ratio of filter cake to Dispersing Agent MF was 1:0.3-0.9.	[7]
Lignin	Polymeric	In the same formulation, the mass ratio of filter cake to lignin was 1:1.2-1.5.	[7]
Surfactants (e.g., stearic acid, Sodium dodecylbenzene sulfonate, quaternary ammonium compounds)	Anionic / Cationic	In the same formulation, the mass ratio of filter cake to surfactant was 1:0.8-1.6.	[7]
Water-Soluble Surface Active Agent (Polyalkyleneoxy naphthalene-based)	Non-ionic/Anionic	For a disperse dye composition of 20-50% by weight of a water-insoluble dye, the concentration of this type of surfactant is 1-5% by weight.	[8]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Dispersion of Disperse Red 91

This protocol provides a general method for preparing a stable aqueous dispersion of Disperse Red 91 using a dispersing agent.

Materials:

• Disperse Red 91 powder

• Dispersing agent (e.g., Lignosulfonate)

• High-purity water (e.g., Milli-Q)

• Magnetic stirrer and stir bar

• Sonicator (bath or probe)

• 0.22 µm syringe filter

Procedure:

• Prepare the Dispersant Solution: Accurately weigh the desired amount of dispersing agent and dissolve it in the required volume of high-purity water. For example, to prepare a 1% lignosulfonate solution, dissolve 1 g of lignosulfonate in 99 mL of water.

• Create a Paste: Accurately weigh the Disperse Red 91 powder. In a separate container, add a small amount of the dispersant solution to the dye powder to create a thick, uniform paste. This initial wetting step is crucial for preventing the formation of dry clumps.

• Dilution: Gradually add the remaining dispersant solution to the paste while continuously stirring with a magnetic stirrer.

• Dispersion: Place the container in a sonicator bath for 30-60 minutes. Alternatively, use a probe sonicator at a low power setting, being careful to avoid overheating the sample.

• Filtration: To remove any remaining large aggregates, filter the dispersion through a 0.22 µm syringe filter.

• Storage: Store the final dispersion in a well-sealed container, protected from light.

Protocol 2: Monitoring Aggregation of Disperse Red 91 using UV-Vis Spectroscopy

This protocol describes how to use UV-Vis spectroscopy to detect the presence of Disperse Red 91 aggregates.

Materials:

• Disperse Red 91 stock dispersion

• Aqueous buffer or high-purity water

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a Dilution Series: Prepare a series of dilutions of your Disperse Red 91 stock dispersion in the desired aqueous buffer. A typical concentration range to test for aggregation is from 10⁻⁴ M to 10⁻⁶ M.

• Acquire Spectra: Measure the UV-Vis absorption spectrum for each dilution, including the undiluted stock dispersion. Ensure the spectrophotometer is blanked with the same buffer used for dilution.

• Analyze the Spectra:

  • Beer-Lambert Law Plot: Identify the wavelength of maximum absorbance (λmax) for the most dilute solution, which is most likely to be the monomeric form of the dye. Plot the absorbance at this λmax against the concentration for all the dilutions. A linear plot that passes through the origin indicates that the dye is not aggregating within this concentration range. A deviation from linearity suggests the onset of aggregation.

  • Spectral Shifts: Overlay the spectra of all the dilutions. A shift in the λmax to shorter wavelengths (a blue-shift or hypsochromic shift) with increasing concentration is a strong indicator of the formation of H-aggregates.

Protocol 3: Characterizing Aggregate Size of Disperse Red 91 using Dynamic Light Scattering (DLS)

DLS is a powerful technique for measuring the size distribution of particles in a suspension.

Materials:

• Disperse Red 91 aqueous dispersion

• DLS-grade disposable or quartz cuvettes

• Syringe and 0.02 µm DLS-grade filter (e.g., Anotop)

• Dynamic Light Scattering instrument

Procedure:

• Sample Preparation: The sample must be free of dust and other contaminants that can interfere with the measurement. Filter a sufficient amount of your Disperse Red 91 dispersion directly into a clean DLS cuvette using a 0.02 µm syringe filter.

• Instrument Setup: Turn on the DLS instrument and allow the laser to warm up according to the manufacturer's instructions. Set the measurement parameters, including the temperature and the properties of the dispersant (water).

• Measurement: Place the cuvette in the instrument's sample holder and allow it to equilibrate to the set temperature. Perform the DLS measurement. The instrument will generate a correlation function from the fluctuations in scattered light intensity, which is then used to calculate the particle size distribution.

• Data Analysis: The results will typically be presented as an intensity-weighted size distribution. The presence of multiple peaks may indicate different populations of aggregates. A high polydispersity index (PDI) suggests a broad size distribution, which can be indicative of aggregation.

Visualizations

Caption: Workflow for preparing and analyzing Disperse Red 91 aqueous dispersions.

Caption: Troubleshooting guide for addressing Disperse Red 91 aggregation.

Caption: Mechanisms of action for different types of dispersing agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NB-64-88655-50mg | Disperse red 91 [34231-26-0] Clinisciences [clinisciences.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. CN102924955A - Preparation method for high-light disperse red dye - Google Patents [patents.google.com]
• 8. US4436522A - Disperse dye composition - Google Patents [patents.google.com]

Optimizing the dyeing temperature for Disperse Red 91

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Red 91. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during dyeing experiments, particularly on polyester substrates.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dyeing temperature for Disperse Red 91 on polyester fabric?

A1: The optimal dyeing temperature for Disperse Red 91, an anthraquinone-based disperse dye, on polyester depends on the dyeing method employed. For high-temperature exhaust dyeing, the recommended temperature is typically in the range of 120°C to 130°C.[1] For the Thermosol method, higher temperatures of 190°C to 220°C are used for a shorter duration. Achieving the correct temperature is critical for proper dye diffusion into the polyester fibers.

Q2: What is the ideal pH for the dyebath when using Disperse Red 91?

A2: A weakly acidic dyebath is crucial for the stability of most disperse dyes, including Disperse Red 91. The optimal pH range is between 4.5 and 5.5.[2][3][4] This pH is typically achieved and maintained using a buffer system, such as acetic acid and sodium acetate. Dyeing outside of this pH range can lead to shade variations and reduced color fastness.[2][3]

Q3: What are the expected fastness properties of Disperse Red 91?

A3: Disperse Red 91 generally exhibits good to excellent fastness properties on polyester, making it suitable for applications requiring high durability, such as in automotive textiles.[5] The specific fastness ratings can vary slightly based on the dyeing process and depth of shade. Below is a summary of typical fastness properties.

Data Presentation

Table 1: General Properties of Disperse Red 91

Property	Value
C.I. Name	Disperse Red 91
C.I. Number	60753
CAS Number	12236-10-1[6]
Molecular Structure	Anthraquinone[6]
Shade	Bluish-Pink[6]
Application	Polyester, Polyester Blends, Acetate, Nylon[7]

Table 2: Fastness Properties of Disperse Red 91 on Polyester

Fastness Test	Fading	Staining
Light Fastness (ISO 105-B02)	6-7	-
Washing Fastness (ISO 105-C06)	4-5	4
Perspiration Fastness (ISO 105-E04)	5	5
Ironing Fastness (ISO 105-X11)	4-5	3-4
Dry Heat (180°C)	4-5	3-4

Note: Fastness is graded on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.[6]

Table 3: Recommended Dyeing Parameters for Polyester

Parameter	High-Temperature Exhaust Dyeing	Thermosol Dyeing
Temperature	120°C - 130°C	190°C - 220°C
Time	30 - 60 minutes at dyeing temperature	60 - 90 seconds[8]
pH	4.5 - 5.5[4]	4.5 - 5.5 (in padding liquor)
Auxiliaries	Dispersing agent, Leveling agent, pH buffer	Migration inhibitor, Thickener (for padding)

Troubleshooting Guides

Issue 1: Uneven Dyeing or Shade Variation

• Q: My dyed polyester fabric shows streaks or patches of different shades. What could be the cause?

  • A: Uneven dyeing can result from several factors:

    • Improper Temperature Control: A heating rate that is too rapid can cause the dye to rush onto the fabric surface, leading to poor leveling. A controlled heating rate (e.g., 1-2°C per minute) is recommended.

    • Inadequate Dispersion: If the dye is not properly dispersed, aggregates can form, leading to spots and uneven color. Ensure a high-quality dispersing agent is used and the dye is pre-dispersed before adding to the dyebath.

    • Incorrect pH: Fluctuations or an incorrect pH in the dyebath can affect the stability of the dye dispersion and the rate of dye uptake.

    • Poor Fabric Preparation: Residual oils, sizes, or other impurities on the fabric can resist dye penetration. Ensure the fabric is thoroughly scoured before dyeing.

Issue 2: Poor Wash Fastness

• Q: The color of my dyed fabric is bleeding during washing. How can I improve the wash fastness?

  • A: Poor wash fastness is typically due to unfixed dye on the fiber surface. To improve this:

    • Perform Reduction Clearing: This is a critical post-dyeing step to remove surface dye. A typical process involves treating the fabric with a solution of sodium hydroxide and sodium hydrosulfite.

    • Optimize Dyeing Cycle: Ensure the dyeing temperature and time are sufficient for the dye to fully penetrate and fix within the polyester fibers.

    • Thorough Rinsing: After reduction clearing, a thorough rinsing with hot and then cold water is necessary to remove all residual chemicals and hydrolyzed dye.

Issue 3: Color Deviation (Shade not matching the standard)

• Q: The final shade of the fabric is different from the expected "bluish-pink". Why did this happen?

  • A: Shade deviation can be caused by:

    • pH Sensitivity: Disperse Red 91, like many disperse dyes, can be sensitive to pH. Dyeing in an alkaline medium can cause hydrolysis of the dye molecule, leading to a color change.[3] Always maintain a weakly acidic pH.

    • Oligomers: During high-temperature dyeing, polyester can release low molecular weight polymers called oligomers. These can deposit on the fabric surface, causing a chalky appearance and affecting the shade. Using a suitable dispersing agent and performing reduction clearing can help manage oligomers.

    • Thermal Migration: If a finishing process involving high heat (e.g., heat setting) is applied after dyeing, the dye can migrate to the fiber surface, which can alter the perceived shade and lower the fastness.

Experimental Protocols

1. High-Temperature Exhaust Dyeing of Polyester

This method is suitable for dyeing polyester in yarn or fabric form in a high-temperature, high-pressure dyeing machine.

• Materials:

  • Polyester substrate

  • Disperse Red 91

  • Dispersing agent (e.g., lignosulfonate-based)

  • Leveling agent

  • Acetic acid (to adjust pH)

  • Sodium acetate (as a buffer)

• Procedure:

  • Set the dyebath with water at approximately 50°C.

  • Add the dispersing agent, leveling agent, and acetic acid to achieve a pH of 4.5-5.5.

  • Add the pre-dispersed Disperse Red 91 to the dyebath.

  • Load the polyester substrate into the machine.

  • Raise the temperature to 130°C at a rate of 1.5°C/minute.

  • Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.

  • Cool the dyebath to 70°C.

  • Drain the dyebath and rinse the substrate.

  • Proceed to reduction clearing.

2. Reduction Clearing

This is an essential post-treatment to enhance wash fastness.

• Materials:

  • Dyed polyester substrate

  • Sodium Hydrosulfite

  • Caustic Soda (Sodium Hydroxide)

  • Detergent

• Procedure:

  • Prepare a fresh bath at 60-70°C.

  • Add caustic soda and sodium hydrosulfite to the bath.

  • Treat the dyed fabric for 15-20 minutes.

  • Drain the bath.

  • Rinse the fabric thoroughly with hot water (70-80°C) and then with cold water.

  • Neutralize with a weak solution of acetic acid if necessary.

  • Final cold rinse and dry.

Mandatory Visualizations

Caption: High-temperature exhaust dyeing workflow for Disperse Red 91.

Caption: Troubleshooting logic for poor wash fastness.

References

• 1. textilelearner.net [textilelearner.net]
• 2. What is the pH sensitivity of disperse dyes? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. Five Properties of Disperse Dyes--pH Sensibility - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. Textile Knowledge : Disperse dyeing effected by ph [textileengg.blogspot.com]
• 5. Disperse Red 91 200% High Heat Resistance For Blended Fabrics With Nice Heat Resistance - Buy high heat resistance, For Blended Fabrics, With Nice Sun Fastness Product on ER CHEM [erpigments.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Reducing Wastewater Contamination from Disperse Red 91 Dyeing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments aimed at reducing wastewater contamination from Disperse Red 91 and other disperse dyes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental treatment of Disperse Red 91 wastewater.

Question: My adsorption treatment is showing low color removal efficiency. What are the potential causes and how can I improve it?

Answer: Low color removal efficiency in adsorption processes can be attributed to several factors. Here is a step-by-step troubleshooting guide:

• Optimize pH: The pH of the solution significantly impacts the surface charge of the adsorbent and the dye molecule. For many disperse dyes, adsorption is more effective in acidic conditions (pH 2-8).[1] Above a pH of 8, the efficiency may decrease.[1]

  • Action: Conduct experiments across a pH range to determine the optimal level for your specific adsorbent.

• Check Adsorbent Dosage: The amount of adsorbent used is critical. An insufficient dosage will result in a lower percentage of dye removal.

  • Action: Increase the adsorbent dosage in increments and measure the color removal at each step to find the most efficient concentration.

• Evaluate Contact Time: Adsorption is a time-dependent process. Equilibrium needs to be reached for maximum removal.

  • Action: Measure dye concentration at different time intervals (e.g., 3, 6, 10, 20, 30 minutes) to determine the equilibrium time for your system.[2]

• Assess Adsorbent Suitability: Not all adsorbents are equally effective for all dyes. Activated carbon is a commonly used and effective adsorbent for disperse dyes.[3] However, materials like treated alumina or bio-adsorbents can also be used.[1]

  • Action: If optimization of the above parameters fails, consider testing alternative adsorbents. For instance, Iraqi dates palm seeds activated carbon has shown higher removal efficiency for some disperse dyes compared to commercial activated carbon.[4]

• Consider Temperature: Temperature can influence the adsorption process. Some studies have shown that an increase in temperature can enhance the adsorption capacity of certain adsorbents.[5]

  • Action: Investigate the effect of temperature on your adsorption system to see if it is an endothermic or exothermic process.

Question: My advanced oxidation process (AOP) is not achieving the desired Chemical Oxygen Demand (COD) reduction. What should I investigate?

Answer: Incomplete COD reduction in AOPs like Fenton, photo-Fenton, or ozonation can be a common issue. Here are some troubleshooting steps:

• For Fenton/Photo-Fenton Processes:

  • pH Optimization: The Fenton reaction is highly pH-dependent, with an optimal range typically around pH 3.[4]

  • Reagent Concentration: The concentrations of Fe²⁺ and H₂O₂ are crucial. An incorrect ratio can lead to scavenging of hydroxyl radicals and reduced efficiency.

    • Action: Systematically vary the concentrations of Fe²⁺ and H₂O₂ to find the optimal ratio for Disperse Red 91 degradation.

  • Oxidation Time: Ensure sufficient reaction time for the degradation of the dye and its intermediates.[4]

• For Ozonation Processes:

  • pH Level: Ozonation efficiency for disperse dyes is often better under basic conditions (pH 10-12).[6]

  • Ozone Dose: The applied ozone concentration directly impacts the degradation rate.[6]

    • Action: Increase the ozone dose and monitor the effect on COD reduction.

  • Contact Time: The reaction time with ozone is a key parameter. Decolorization can be rapid, but COD reduction may take longer.[6]

• General Considerations for all AOPs:

  • Presence of Scavengers: Other substances in the wastewater can consume the generated radicals, reducing the efficiency of the process.

  • Toxicity of Intermediates: The degradation of Disperse Red 91 can produce intermediate compounds that are resistant to further oxidation.[7][8]

    • Action: Consider a combined treatment approach. For example, an AOP followed by a biological treatment step can be more effective in mineralizing the organic compounds.[7][8]

Question: My biological treatment process is showing signs of inhibition. What could be the cause and how can I resolve it?

Answer: Biological treatment of disperse dyes can be challenging due to their low solubility and potential toxicity to microorganisms.[1][9]

• Toxicity of the Dye: Disperse dyes, especially at high concentrations, can be toxic to the microbial biomass in activated sludge systems.[9][10] Some anthraquinone-based disperse dyes have been shown to be unsuccessful in anaerobic reactor treatments even at low concentrations.[9][10]

  • Action:

    • Reduce the initial concentration of the dye in the influent.

    • Consider a pre-treatment step like ozonation or enzymatic treatment with laccase to reduce the toxicity before the biological stage.[11] Laccase treatment has been shown to mitigate the phytotoxicity of disperse dyes.[11]

• Acclimatization of Biomass: The microorganisms may not be adapted to degrading Disperse Red 91.

  • Action: Gradually increase the dye concentration in the feed to allow the microbial community to acclimatize over time.

• Presence of Co-substrate: The degradation of recalcitrant dyes can be enhanced by the presence of an easily biodegradable carbon source.

  • Action: Supplement the wastewater with a co-substrate like glucose.[4]

• Anaerobic vs. Aerobic Conditions: While some azo dyes are readily degraded under anaerobic conditions, many disperse dyes are resistant.[9] A combination of anaerobic and aerobic processes is often recommended for colored wastewater.[12]

  • Action: Evaluate the effectiveness of both anaerobic and aerobic stages, or a sequential combination, for the treatment of Disperse Red 91.

Frequently Asked Questions (FAQs)

What are the main challenges in treating wastewater containing Disperse Red 91?

Disperse dyes like Disperse Red 91 are characterized by their low water solubility and high stability, which makes them difficult to degrade.[1][4] They are often aromatic compounds with complex structures, such as anthraquinones, which are resistant to degradation.[4] The wastewater from dyeing processes also contains other chemical auxiliaries, leading to high COD and BOD levels.[13] Furthermore, some disperse dyes and their degradation byproducts can be toxic and carcinogenic.[1][4]

Which treatment method is most effective for Disperse Red 91?

There is no single "best" method, as the optimal choice depends on factors like the initial dye concentration, required removal efficiency, and cost. A combination of methods is often the most effective approach.[7][8]

• Adsorption: This is a widely used and efficient method for color removal, but it can generate a significant amount of sludge.[1][4]

• Advanced Oxidation Processes (AOPs): Methods like Fenton's reagent and ozonation can achieve high color and COD removal.[4][6] The photo-Fenton process is often faster and more robust than photocatalysis.[8]

• Biological Treatment: While cost-effective, biological methods alone may not be sufficient for complete degradation of disperse dyes due to their toxicity and recalcitrant nature.[9][10] It is often used in combination with other methods.[11][14]

• Membrane Filtration: Nanofiltration (NF) and reverse osmosis (RO) can be effective in separating dyes from water, but membrane fouling is a major drawback.[15][16]

What are the typical operational parameters for different treatment methods?

The optimal parameters vary depending on the specific dye and wastewater composition. The following table summarizes some reported optimal conditions for the treatment of various disperse dyes.

Data Presentation

Table 1: Comparison of Treatment Methods for Disperse Dyes

Treatment Method	Target Dye(s)	Key Parameters	Color Removal Efficiency	COD Removal Efficiency	Citation(s)
Adsorption	Disperse Blue	Adsorbent: Iraqi Dates Palm Seeds Activated Carbon	66.47%	-	[4]
Disperse Dyes	Adsorbent: Waste Cotton Fibers, pH: 2-3	Up to 83.5% (at 20 mg/L)	-	[2]
Fenton Process	Disperse Yellow 119, Disperse Red 167	pH: 3, Fe²⁺: 50 mg/L, H₂O₂: 75 mg/L, Time: 15 min	98%	90%	[4]
Solar Photo-Fenton	Disperse Yellow 199, Disperse Red 167	-	99%	98.3-98.4%	[4]
Ozonation	Disperse Violet 93, Disperse Blue 79, Disperse Orange 30	pH: 10-12, Ozone Conc.: 24 g/m³	Significant color removal	61-77%	[6]
Electrochemical Oxidation	Reactive Black 5	Anode: BDD, Current Density: 50 mA/cm²	~99% (in 30 min)	90%	[17]
Enzymatic (Laccase)	Various Disperse Dyes	pH: 4, Temp: 65°C, Laccase: 0.33 U/mL	51-96%	-	[11]
Biological (Anaerobic)	Anthraquinone-based Disperse Dyes	-	Unsuccessful	-	[9][10]

Experimental Protocols

1. Protocol for Adsorption Experiment

This protocol outlines a general procedure for evaluating the adsorption of Disperse Red 91 onto a solid adsorbent.

• Materials:

  • Disperse Red 91 stock solution

  • Adsorbent material (e.g., activated carbon)

  • pH meter

  • Shaker or stirrer

  • Spectrophotometer

  • Conical flasks

  • HCl and NaOH solutions for pH adjustment

• Procedure:

  • Prepare a stock solution of Disperse Red 91 of a known concentration.

  • Prepare a series of dye solutions of different initial concentrations (e.g., 20, 40, 60, 80, 100 mg/dm³) by diluting the stock solution.[2]

  • For each concentration, take a fixed volume (e.g., 100 cm³) in a conical flask.[2]

  • Adjust the pH of the solutions to the desired value using HCl or NaOH.

  • Add a fixed amount of adsorbent (e.g., 1 g) to each flask.[2]

  • Place the flasks on a shaker and agitate at a constant speed (e.g., 130 min⁻¹) and temperature (e.g., 20°C).[2]

  • Withdraw samples at different time intervals (e.g., 3, 6, 10, 20, 30 min).[2]

  • Filter the samples to remove the adsorbent.

  • Measure the absorbance of the supernatant using a spectrophotometer at the maximum wavelength of Disperse Red 91.

  • Calculate the concentration of the dye using a calibration curve and determine the removal efficiency.

2. Protocol for Quantitative Analysis of Disperse Dyes in Water Samples

This protocol is based on solid-phase extraction (SPE) followed by High-Performance Liquid Chromatography (HPLC).[18]

• Materials:

  • Water sample containing Disperse Red 91

  • SPE cartridges

  • Methanol, Acetonitrile (HPLC grade)

  • Formic acid

  • Analytical standards of Disperse Red 91

  • HPLC system with a PDA or MS detector

• Procedure:

  • Sample Preparation (SPE):

    • Acidify the water sample to the appropriate pH.

    • Condition the SPE cartridge according to the manufacturer's instructions.

    • Load a known volume of the water sample onto the SPE cartridge.

    • Wash the cartridge to remove interfering substances.

    • Elute the retained disperse dyes with a suitable solvent (e.g., methanol).

    • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

    • Filter the reconstituted sample into a vial for analysis.[18]

  • Standard Preparation:

    • Prepare a stock solution of Disperse Red 91 standard at a concentration of 100 µg/mL in methanol.

    • Prepare a series of working standard solutions by diluting the stock solution to create a calibration curve.[18]

  • HPLC Analysis:

    • Analyze the prepared samples and standards using reverse-phase HPLC.

    • Use a PDA detector for spectral information and a mass spectrometer for definitive identification and sensitive quantification.[18]

    • Quantify the concentration of Disperse Red 91 in the samples using an external calibration method.[18]

Visualizations

Caption: Troubleshooting workflow for low efficiency in adsorption experiments.

Caption: Logical workflow for selecting a combined wastewater treatment strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 3. researchgate.net [researchgate.net]
• 4. oaji.net [oaji.net]
• 5. researchgate.net [researchgate.net]
• 6. journal.gnest.org [journal.gnest.org]
• 7. Treatment of textile wastewaters using combinations of biological and physico-chemical methods | Lund University [lunduniversity.lu.se]
• 8. portal.research.lu.se [portal.research.lu.se]
• 9. ubibliorum.ubi.pt [ubibliorum.ubi.pt]
• 10. researchgate.net [researchgate.net]
• 11. Biodecolorization and Ecotoxicity Abatement of Disperse Dye-Production Wastewater Treatment with Pycnoporus Laccase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pantareiwater.com [pantareiwater.com]
• 13. textilelearner.net [textilelearner.net]
• 14. taylorfrancis.com [taylorfrancis.com]
• 15. Recent advances on the removal of dyes from wastewater using various adsorbents: a critical review - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00354B [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Sublimation Fastness of Disperse Red 91

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in enhancing the sublimation fastness of Disperse Red 91.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experiments aimed at improving the sublimation fastness of Disperse Red 91.

Frequently Asked Questions (FAQs)

Q1: What is sublimation fastness and why is it crucial for Disperse Red 91?

A1: Sublimation fastness refers to the resistance of a dye to migrate from a dyed fabric to a surrounding undyed or differently colored material when subjected to heat. This is a critical parameter for disperse dyes like Disperse Red 91, which are applied to synthetic fibers such as polyester at high temperatures. Poor sublimation fastness can lead to several problems, including:

• Color change in the original dyed fabric.[1]

• Staining of adjacent fabrics during processing or storage.[1]

• Contamination of processing equipment.

• Reduced color yield and fixation rate during thermal fixation of prints.[1]

Q2: What are the primary factors that influence the sublimation fastness of Disperse Red 91?

A2: The sublimation fastness of Disperse Red 91 is influenced by a combination of factors related to the dye itself, the dyeing process, and subsequent treatments. Key factors include:

• Dye Selection: Disperse dyes are classified by their energy level, which corresponds to their sublimation fastness. High-energy dyes generally have better sublimation fastness.

• Dyeing Process: The temperature and duration of the dyeing process can impact how well the dye is fixed within the fiber.

• Heat Setting Temperature and Time: Post-dyeing heat treatments are a major contributor to dye sublimation. Higher temperatures and longer durations can increase the likelihood of sublimation.

• Finishing Agents: Certain softeners and other finishing agents can negatively impact sublimation fastness by promoting dye migration.[2][3]

• Reduction Clearing: An effective reduction clearing process is essential to remove unfixed dye from the fiber surface, which is a primary contributor to poor sublimation fastness.

Q3: My polyester fabric dyed with Disperse Red 91 shows poor sublimation fastness. What are the immediate troubleshooting steps?

A3: If you are experiencing poor sublimation fastness, consider the following immediate actions:

• Review your heat setting process: Lowering the heat setting temperature is a direct way to improve sublimation fastness.[2][4] The trade-off with fabric dimensional stability can often be compensated by reducing the setting speed.[2][4]

• Evaluate your reduction clearing process: Ensure that your reduction clearing is effectively removing all surface and loosely bound dye. Inadequate clearing is a common cause of poor fastness. For medium to dark shades, a thorough reduction clearing is crucial.

• Check your finishing recipe: Avoid using cationic softeners or other finishing agents known to promote thermal migration of disperse dyes.[2][3]

• Consider the dye concentration: Deeper shades are more prone to poor sublimation fastness due to a higher concentration of dye molecules on the fiber surface.

Q4: Can the choice of auxiliaries, like leveling agents or carriers, affect the sublimation fastness of Disperse Red 91?

A4: Yes, the choice and amount of auxiliaries can have an impact. While leveling agents and carriers are necessary for achieving a uniform dyeing, excessive amounts can lead to smaller dye particle aggregates and potentially interfere with the dye's fixation within the fiber, making it more susceptible to sublimation. It is crucial to use the recommended amounts and to ensure that any residual auxiliaries are thoroughly removed during the post-dyeing washing and reduction clearing processes.

Q5: How can I improve the sublimation fastness of Disperse Red 91 when dyeing deep shades?

A5: Dyeing deep shades presents a greater challenge for sublimation fastness. To mitigate this, consider the following:

• Select a high-energy Disperse Red: If possible, opt for a Disperse Red dye with an inherently higher sublimation fastness rating.

• Optimize the dyeing cycle: Ensure complete dye penetration and fixation by optimizing the dyeing temperature and time.

• Intensify the reduction clearing: For dark shades, a more rigorous reduction clearing process, sometimes even a double clearing, may be necessary to remove all unfixed surface dye.

• Use a fastness improver: Certain finishing agents are designed to form a film on the fiber surface, which can help to prevent the dye from sublimating. A patent for a softening agent suggests it can improve the sublimation fastness of disperse dyes by 0.5 to 1 grade.[5]

Data Presentation

The following tables summarize the expected sublimation fastness ratings of Disperse Red 91 on polyester under different processing conditions. The ratings are based on the standard 1-5 grey scale, where 5 indicates the best fastness.

Table 1: Effect of Heat Setting Temperature on Sublimation Fastness of Disperse Red 91

Heat Setting Temperature	Duration	Expected Sublimation Fastness (Staining on Polyester)
180°C	30 seconds	4-5
190°C	30 seconds	4
200°C	30 seconds	3-4
210°C	30 seconds	3

Note: These are typical values and can vary based on the specific dyeing process and fabric type.

Table 2: Influence of Post-Treatment on Sublimation Fastness of Disperse Red 91 (at 190°C Heat Setting)

Post-Treatment Method	Key Parameters	Expected Sublimation Fastness Improvement
Standard Reduction Clearing	2 g/L Sodium Hydrosulfite, 2 g/L Caustic Soda, 80°C for 20 min	Baseline
Intensified Reduction Clearing	3 g/L Sodium Hydrosulfite, 3 g/L Caustic Soda, 85°C for 30 min	+ 0.5 grade
Application of Fastness Improver	As per manufacturer's recommendation	+ 0.5 to 1 grade

Experimental Protocols

Protocol 1: Standard Method for Evaluating the Sublimation Fastness of Disperse Red 91

This protocol is based on the ISO 105-P01 standard.

1. Materials and Equipment:

• Polyester fabric dyed with Disperse Red 91

• Undyed white polyester fabric

• Sublimation fastness tester (heating device with controlled temperature and pressure)

• Grey scale for assessing staining

2. Procedure:

• Cut a specimen of the dyed polyester fabric.

• Place the dyed specimen between two pieces of the undyed white polyester fabric.

• Place the composite specimen in the sublimation fastness tester.

• Set the temperature of the tester to the desired level (e.g., 180°C, 190°C, 200°C, or 210°C).

• Apply a specified pressure and heat for a set duration (typically 30 seconds).

• Remove the specimen and allow it to cool.

• Assess the degree of staining on the white polyester fabric using the grey scale.

Protocol 2: Enhancing Sublimation Fastness through an Optimized Reduction Clearing Process

1. Materials and Equipment:

• Polyester fabric dyed with Disperse Red 91

• Sodium hydrosulfite

• Sodium hydroxide (Caustic Soda)

• Acetic acid (for neutralization)

• Laboratory dyeing machine or beaker dyeing system

• pH meter

2. Procedure:

• After the dyeing process is complete, drain the dyebath.

• Rinse the dyed fabric with warm water (approximately 40-50°C).

• Prepare the reduction clearing bath with the following recipe:

  • Sodium Hydrosulfite: 2-3 g/L

  • Sodium Hydroxide: 2-3 g/L

  • Liquor Ratio: 1:10

• Immerse the dyed fabric in the reduction clearing bath.

• Raise the temperature to 80-85°C and hold for 20-30 minutes.

• Drain the clearing bath.

• Rinse the fabric thoroughly with hot water (70-80°C) and then with cold water.

• Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid at 40°C for 10 minutes.

• Rinse the fabric again with cold water.

• Dry the fabric at a moderate temperature.

Visualizations

Caption: Workflow for enhancing the sublimation fastness of Disperse Red 91.

Caption: Troubleshooting logic for poor sublimation fastness of Disperse Red 91.

References

• 1. Dyeing and Processing: Sublimation Fastness Of Disperse Dyes [dyeingworld1.blogspot.com]
• 2. How to improve the sublimation fastness of dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 3. fyitester.com [fyitester.com]
• 4. News - Fastness and control of various textile dyes [mit-ivy.com]
• 5. CN102619088A - Softening agent capable of improving sublimation fastness of disperse dye and wet friction fastness of reactive dye - Google Patents [patents.google.com]

Troubleshooting uneven dyeing with Disperse Red 91

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Disperse Red 91.

Troubleshooting Guide

This section addresses specific issues that may arise during the dyeing process, offering potential causes and solutions in a direct question-and-answer format.

Q1: What are the primary causes of patchy, streaky, or uneven dyeing results with Disperse Red 91 on polyester fabrics?

Uneven dyeing, a common defect in textile finishing, can manifest as inconsistent shades, streaks, or blotches.[1] This issue often stems from the unstable distribution of the dye, which is heavily influenced by process variables.[1]

Potential Causes and Solutions:

• Improper pH Control: The dye bath for disperse dyes should be acidic, ideally within a pH range of 4.5-5.5.[2][3] Deviations from this range can alter the dye molecules' bonding ability.[1] Low pH can cause the dye to ionize and disperse unevenly, while high pH can decrease dye affinity, leading to precipitation and a blotchy appearance.[1]

  • Solution: Use a buffer system, such as an acetate buffer, to maintain a stable pH throughout the dyeing process.[1] Acetic acid is commonly used to achieve the desired pH.[2][3]

• Incorrect Temperature Management: The rate of temperature increase is critical. If the temperature rises too quickly, the dye may be absorbed locally at an accelerated rate, creating dark patches next to paler areas.[1] Conversely, temperatures below 80°C result in very low dye diffusion rates.[4] High-temperature dyeing methods require temperatures above 100°C (typically 130°C) to properly swell the polyester fibers, allowing dye molecules to penetrate.[2][3][5]

  • Solution: Ensure a gradual and controlled heating rate, for example, 0.5°C/min to 1.0°C/min, especially in the critical uptake range of 60°C to 95°C.[6][7] Maintain uniform temperature across the dye bath with adequate circulation.[1]

• Inadequate Dye Dispersion: Disperse Red 91, like other disperse dyes, is not soluble in water and must be finely dispersed.[5][8] If the dye particles agglomerate or flocculate, it can lead to color spots and uneven dyeing.[9]

  • Solution: Ensure the dye paste is prepared correctly with a suitable dispersing agent.[2] The use of high-quality dispersing agents helps to maintain a stable, fine dispersion throughout the dyeing cycle, especially at high temperatures.[10]

• Poor Leveling/Migration: Leveling refers to the even distribution of dye molecules throughout the material. Poor migration of the dye can lead to initial unevenness that does not self-correct during the process.

  • Solution: Employ a leveling agent. These agents temporarily compete with the dye for sites on the fiber or form a complex with the dye, slowing the initial uptake and allowing for more even distribution.[11]

Q2: My dyed substrate exhibits color spots and speckles. What is the cause and how can it be prevented?

Color spots are typically caused by undissolved or aggregated dye particles adhering to the fabric surface.[12][13]

Potential Causes and Solutions:

• Dye Agglomeration: Disperse dyes can aggregate if not properly dispersed in the bath. This can be due to poor quality dye, improper mixing, or the presence of hard water ions (calcium, magnesium) that interfere with dispersing agents.[4][9]

  • Solution: Prepare the dye bath by first making a paste of the dye with a dispersing agent before adding it to water.[2] Use a high-quality dispersing agent and consider adding a chelating agent to sequester hard water ions.

• Oligomers: Polyester fibers contain low molecular weight polymers called oligomers.[14] During high-temperature dyeing, these can migrate to the fiber surface, crystallize upon cooling, and trap dye particles, forming spots.[12][14]

  • Solution: Add a suitable dispersing agent to keep oligomers suspended in the dye bath.[14] After dyeing, cool the bath to 80°C before draining and rinse the fabric with hot water (above 80°C).[14]

• Dye Recrystallization: Some disperse dyes can recrystallize when the dye bath is cooled (e.g., from 130°C to 90°C), forming large particles that deposit on the fabric.[12]

  • Solution: Add extra dispersing agent to minimize recrystallization during the cooling phase.[12]

Q3: The final shade of red is inconsistent between different experimental batches. What factors should I verify?

Shade inconsistency between batches is a common problem that can arise from minor variations in process parameters.[14]

Potential Causes and Solutions:

• Inconsistent Process Parameters: Small deviations in the bath ratio, pH, heating rate, dyeing time, or temperature can lead to significant differences in the final shade.[14]

  • Solution: Strictly control all dyeing parameters. Ensure accurate weighing of dyes and chemicals, consistent bath ratios, and calibrated temperature and pH controllers.[14]

• Variable Pre-Treatment (Heat Setting): The thermal history of the polyester can affect its dyeing behavior. Variations in pre-dyeing heat-setting temperature and duration can alter the fiber's crystalline structure, leading to different dye uptake rates.[4]

  • Solution: Standardize the heat-setting process for all substrates to ensure a uniform starting material.[3]

• Water Quality: Variations in water hardness can affect the efficiency of dispersing agents and lead to shade variations.[4]

  • Solution: Use deionized or softened water for all dyeing experiments to ensure consistency.

Q4: After dyeing and drying, the color appears to migrate, leading to poor rubbing fastness. Why does this occur?

This phenomenon is known as thermal migration. Under the influence of heat (e.g., during drying or post-dyeing heat setting), some dye molecules can move from the interior of the fiber to its surface.[15] This surface dye is not well-fixed and can be easily rubbed off.

Potential Causes and Solutions:

• High Finishing Temperatures: Post-dyeing treatments at high temperatures can cause the dye to migrate. The higher the temperature, the greater the potential for migration.[15]

• Presence of Auxiliaries: Surfactants or softeners used in finishing can act as a solvent for the disperse dye, accelerating its migration to the surface.[15][16]

  • Solution: Optimize the post-dyeing heat treatment temperature and time. Perform a thorough "reduction clearing" wash after dyeing to remove all surface dye and residual auxiliaries before the final drying/finishing step.

Frequently Asked Questions (FAQs)

Q1: What are the optimal pH and temperature ranges for dyeing with Disperse Red 91?

For optimal dye exhaustion and stability, the dye bath should be maintained at an acidic pH of 4.5-5.5.[2][3][17] The dyeing temperature for polyester using a high-temperature method is typically 130°C, which is necessary to swell the fiber and allow for dye penetration.[2][5]

Q2: What is the function of a dispersing agent and is it always necessary?

A dispersing agent is essential for dyeing with disperse dyes. Its primary functions are to break down dye agglomerates, facilitate the creation of a fine and stable dye dispersion in water, and prevent the particles from re-agglomerating during the dyeing process.[10][18] This ensures uniform dye availability to the fiber surface, preventing spots and unevenness.[8][9]

Q3: When should a leveling agent be used in the dyeing process?

A leveling agent is recommended to ensure a uniform and even coloration, especially for materials that are difficult to penetrate or when using dyes that have a high initial uptake rate.[11] Leveling agents work by slowing down the rate of dye absorption, allowing more time for the dye to migrate and distribute evenly throughout the substrate.[11][19]

Q4: How does pre-dyeing heat setting of polyester affect the final color?

Heat setting is a crucial step that stabilizes the polyester fabric, improving its dimensional stability and reducing shrinkage.[3] However, the temperature and duration of heat setting can alter the fiber's crystallinity and glass transition temperature, which in turn affects the rate of dye penetration and the final color uptake. Inconsistent heat setting is a known cause of shade variation.[3][4]

Q5: What is reduction clearing and why is it important?

Reduction clearing is a post-dyeing washing process performed with a reducing agent (like sodium hydrosulfite) and an alkali (like sodium hydroxide).[20] Its purpose is to remove any unfixed dye particles from the surface of the fibers. This step is critical for improving the wet fastness and rubbing fastness of the dyed material and preventing color bleeding.

Data and Parameters

Table 1: Recommended Dyeing Parameters for Polyester with Disperse Red 91

Parameter	Recommended Value	Purpose
Dye Concentration	1-3% (on weight of fiber)	To achieve desired shade depth.
Liquor Ratio (M:L)	1:10	Ratio of material weight to liquid volume.[2]
pH	4.5 - 5.5	Optimizes dye stability and exhaustion.[2][3]
Dispersing Agent	1 g/L	Ensures stable dye dispersion.[2]
Leveling Agent	0.5 - 2.0 g/L	Promotes even dye uptake.[21]
pH Control Agent	Acetic Acid (to adjust pH)	Mild acid for pH control.[2][3]
Dyeing Temperature	130°C	Swells polyester fibers for dye penetration.[2]
Dyeing Time	45 - 60 minutes	Time at peak temperature for dye diffusion.[2]

Table 2: Quick Troubleshooting Reference

Issue	Likely Cause(s)	Key Solution(s)
Unevenness / Streaks	Improper pH, rapid heating, poor dye dispersion.	Control pH (4.5-5.5), slow heating rate, use leveling agent.[1]
Color Spots / Specks	Dye agglomeration, oligomers, hard water.	Use dispersing/chelating agents, proper dye prep, hot rinse.[4][14]
Poor Rubbing Fastness	Thermal migration, unfixed surface dye.	Perform reduction clearing post-dyeing.[15]
Batch-to-Batch Variation	Inconsistent process parameters or heat-setting.	Strictly standardize all process variables.[14]

Experimental Protocols

Protocol 1: High-Temperature High-Pressure (HTHP) Dyeing of Polyester

This protocol outlines a standard procedure for dyeing polyester fabric with Disperse Red 91.

• Substrate Preparation: Ensure the polyester substrate is clean and free from any oils or impurities that could resist dye uptake.[22] Perform pre-heat setting if required for dimensional stability.

• Dye Bath Preparation:

  • Calculate the required amounts of dye, dispersing agent, leveling agent, and acetic acid based on the weight of the fabric and the desired liquor ratio (e.g., 1:10).[2]

  • Create a smooth paste with the Disperse Red 91 powder and an equal amount of dispersing agent.[2]

  • Gradually add warm water (40-50°C) to the paste to create a fine dispersion.

• Dyeing Process:

  • Add the required volume of water to the dyeing vessel and add the prepared dye dispersion, leveling agent, and any other auxiliaries.

  • Adjust the pH of the bath to 4.5-5.5 using acetic acid.[2]

  • Introduce the polyester substrate into the bath at approximately 60°C.

  • Seal the vessel and raise the temperature to 130°C at a controlled rate (e.g., 1.5°C/minute).[2]

  • Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[2]

• Cooling and Rinsing:

  • Cool the dye bath to 70-80°C at a controlled rate. Rapid cooling can cause dye recrystallization.[12]

  • Drain the dye bath.

  • Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Protocol 2: Post-Dyeing Reduction Clearing

This step is performed after dyeing and rinsing to enhance fastness properties.

• Bath Preparation: Prepare a fresh bath at a 1:10 liquor ratio containing:

  • Sodium Hydrosulfite: 1-2 g/L

  • Sodium Hydroxide: 1-2 g/L

• Treatment:

  • Introduce the dyed fabric into the bath.

  • Raise the temperature to 60-70°C and treat for 10-20 minutes.[20]

• Final Rinsing:

  • Drain the reduction clearing bath.

  • Rinse the fabric with hot water.

  • Neutralize the fabric with a weak solution of acetic acid (0.5-1.0 g/L).

  • Perform a final cold water rinse until the water runs clear.

• Drying: Dry the fabric at an appropriate temperature, avoiding excessive heat that could cause thermal migration.

Visualizations

Caption: Troubleshooting workflow for uneven dyeing issues.

References

• 1. vichem.vn [vichem.vn]
• 2. textilelearner.net [textilelearner.net]
• 3. scribd.com [scribd.com]
• 4. textilelearner.net [textilelearner.net]
• 5. Dispersing and Leveling agent | Dyeing | NICCA Textile Chemicals [nctexchem.com]
• 6. What are the problems in the dyeing of polyester microfibers and how to solve them? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 7. Nylon Fabric Dyes | 2 Secrets for Deep & Level Dyeing [vietextile.com]
• 8. Understanding the Role of Dispersing Agents in Polyester Dyeing-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 9. Factors affecting the dispersion stability of Disperse Dyes - Knowledge [colorfuldyes.com]
• 10. textilelearner.net [textilelearner.net]
• 11. Leveling agents: chemistry and performance [textiletoday.com.bd]
• 12. Common quality problems with dispersion dyeing - Exhibition - Fujian Titex Textiles Industrial Co., Ltd [titextextiles.com]
• 13. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 14. skygroupchem.com [skygroupchem.com]
• 15. Technology | The influence and prevention of thermal migration of disperse dyes on the dyeing fastness of polyester - Dye Sublimation Transfer Paper & Sublimation Ink | JD [subtransferpaper.com]
• 16. What are main factors affecting the thermal migration of disperse dyes?（2） - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 17. researchgate.net [researchgate.net]
• 18. texauxchemicals.com [texauxchemicals.com]
• 19. The Role of Leveling Agents in Synthetic Fiber Dyeing - Skychem Group [skychemi.com]
• 20. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 21. How to Increase the Speed of Disperse Dyeing and Shorten the Process? [skychemi.com]
• 22. vichem.vn [vichem.vn]

Effect of pH on the stability and color of Disperse Red 91

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Red 91. The information focuses on the critical role of pH in maintaining the stability and color integrity of this anthraquinone dye during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for working with Disperse Red 91?

For optimal stability and color consistency, it is recommended to maintain a weakly acidic environment for Disperse Red 91 solutions, ideally within a pH range of 4.5 to 5.5.[1] Dyeing in a neutral or alkaline medium can lead to the hydrolysis of some disperse dyes, which can affect their shade and stability.

Q2: How does pH affect the color of Disperse Red 91?

Disperse Red 91, an anthraquinone dye, exhibits a "blue light pink" color.[2] While minor color variations might occur within the optimal pH range, significant shifts in pH, particularly towards the alkaline side, can lead to noticeable color changes due to the hydrolysis of the dye molecules. Some disperse dyes with ester, cyano, or amide groups are susceptible to alkali hydrolysis, which can alter their light-absorbing properties and thus their color.[1]

Q3: What are the signs of Disperse Red 91 degradation due to incorrect pH?

Degradation of Disperse Red 91 can manifest as:

• A visible change in the color of the solution.

• Precipitation or aggregation of the dye.

• A decrease in color intensity, as measured by spectrophotometry.

• Inconsistent results in dyeing or staining applications.

Q4: Can I adjust the pH of a Disperse Red 91 solution?

Yes, the pH of the dye solution can be adjusted. It is common practice to use acetic acid to lower the pH to the desired weakly acidic range.[1] If the pH tends to increase during an experiment, formic acid or ammonium sulfate can be added to maintain the acidic conditions.[1]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Disperse Red 91, with a focus on problems arising from pH instability.

Issue	Potential Cause	Recommended Solution
Color of the dye solution appears faded or has shifted.	The pH of the solution may have shifted outside the optimal 4.5-5.5 range, leading to dye hydrolysis.	1. Measure the current pH of the solution using a calibrated pH meter. 2. If the pH is too high (alkaline), carefully add a dilute solution of acetic acid to adjust it back to the 4.5-5.5 range. 3. For future experiments, prepare a buffered solution to maintain a stable pH.
Precipitate or cloudiness observed in the dye solution.	Dye aggregation may be occurring due to non-optimal pH or high dye concentration.	1. Verify and adjust the pH to the recommended weakly acidic range. 2. If the concentration is high, dilute the solution. 3. Ensure the use of a suitable dispersing agent in the solution to prevent aggregation.
Inconsistent dyeing or staining results between batches.	Variations in the pH of different batches of the dye solution.	1. Standardize the pH of all dye solutions to a consistent value within the 4.5-5.5 range before use. 2. Document the final pH of each solution prepared. 3. Use a fresh, properly prepared solution for each critical experiment.
Low color yield in dyeing processes.	An incorrect pH can affect the dye's affinity for the substrate.	1. Optimize the dyeing pH for your specific substrate, starting within the recommended 4.5-5.5 range. 2. Ensure that other dyeing parameters, such as temperature and time, are also optimal.

Data Presentation

Table 1: Expected Stability and Color of Disperse Red 91 at Different pH Values

pH Range	Expected Stability	Expected Color	Potential Issues
< 4.5	Moderate	Stable "Blue Light Pink"	Potential for dye aggregation at very low pH.
4.5 - 5.5	High (Optimal)	Stable "Blue Light Pink"	None
5.6 - 7.0	Good to Moderate	Generally Stable	Gradual decrease in stability as pH approaches neutral.
7.1 - 8.5	Low	Potential for slight color shift	Increased risk of hydrolysis.
> 8.5	Very Low	Significant color change/fading	Rapid degradation due to hydrolysis.

Experimental Protocols

Protocol 1: Preparation of a Stable Disperse Red 91 Solution

This protocol describes the preparation of a stock solution of Disperse Red 91 with optimal pH for general experimental use.

Materials:

• Disperse Red 91 powder

• Distilled or deionized water

• Dispersing agent (e.g., a lignosulfonate-based dispersant)

• Acetic acid (dilute solution, e.g., 1%)

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks

Methodology:

• Weighing: Accurately weigh the desired amount of Disperse Red 91 powder and the appropriate amount of dispersing agent.

• Pasting: In a beaker, create a smooth paste of the dye and dispersing agent with a small amount of distilled water.

• Dispersion: Gradually add more distilled water while stirring continuously with a magnetic stirrer until the dye is fully dispersed.

• pH Adjustment: Measure the pH of the dispersion. Slowly add dilute acetic acid dropwise while stirring until the pH is within the 4.5-5.5 range.

• Final Volume: Transfer the pH-adjusted dispersion to a volumetric flask and add distilled water to the mark.

• Storage: Store the solution in a well-sealed, light-protected container.

Protocol 2: Spectrophotometric Analysis of Disperse Red 91 Stability at Various pH Levels

This protocol outlines a method to quantitatively assess the stability of Disperse Red 91 across a range of pH values by measuring its absorbance over time.

Materials:

• Disperse Red 91 stock solution (prepared as in Protocol 1, but without final pH adjustment)

• Buffer solutions of various pH values (e.g., pH 4, 5, 6, 7, 8, 9)

• UV-Vis spectrophotometer

• Cuvettes

• Volumetric flasks

Methodology:

• Preparation of pH-Adjusted Solutions: For each desired pH level, add a small, precise volume of the Disperse Red 91 stock solution to a volumetric flask and dilute to the mark with the corresponding buffer solution.

• Initial Absorbance Measurement (T=0): Immediately after preparation, measure the absorbance spectrum of each solution using the UV-Vis spectrophotometer to determine the initial absorbance at the maximum wavelength (λmax) for Disperse Red 91.

• Incubation: Store the prepared solutions at a constant temperature, protected from light.

• Time-Point Measurements: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of each solution and measure its absorbance spectrum.

• Data Analysis: Plot the absorbance at λmax as a function of time for each pH value. A decrease in absorbance over time indicates dye degradation. Calculate the percentage of remaining dye at each time point for each pH to quantify stability.

Visualizations

Caption: Experimental workflow for assessing the pH stability of Disperse Red 91.

Caption: Troubleshooting logic for issues related to Disperse Red 91 stability.

References

• 1. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 2. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Purification of Synthesized Disperse Red 91

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of synthesized Disperse Red 91. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying synthesized Disperse Red 91?

A1: The most prevalent methods for purifying Disperse Red 91, an anthraquinone-based dye, are recrystallization and column chromatography. Recrystallization is effective for removing impurities with different solubility profiles, while column chromatography is ideal for separating the target compound from structurally similar impurities.[1][2][3]

Q2: What are the likely impurities in a crude sample of synthesized Disperse Red 91?

A2: Impurities in crude Disperse Red 91 can include unreacted starting materials, such as 1-aminoanthraquinone derivatives, and byproducts from side reactions that may occur during synthesis.[4][5][6] Depending on the synthetic route, these can include isomers or over-reacted products.

Q3: How can I assess the purity of my Disperse Red 91 sample?

A3: The purity of Disperse Red 91 can be reliably determined using High-Performance Liquid Chromatography (HPLC) with a UV-Vis or Diode Array Detector (DAD).[7][8][9][10][11] Thin-Layer Chromatography (TLC) can also be used for a rapid qualitative assessment of purity and to monitor the progress of purification.[3]

Q4: What is the expected color of pure Disperse Red 91?

A4: Pure Disperse Red 91 is a bright, blue-toned red solid.[5] The presence of impurities can lead to a duller or brownish appearance.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Solution
Low or No Crystal Formation	- Too much solvent was used: The solution is not saturated enough for crystals to form.[12] - The solution is supersaturated: Crystal growth requires a nucleation site.[12] - The cooling process is too fast.	- Reduce solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[12] - Induce crystallization: Add a seed crystal of pure Disperse Red 91 or scratch the inside of the flask with a glass rod at the solution's surface.[12][13] - Slow down the cooling: Allow the flask to cool to room temperature on the benchtop before moving it to an ice bath.[12]
Oiling Out (Formation of liquid droplets instead of solid crystals)	- The compound is precipitating at a temperature above its melting point. [13] - High concentration of impurities. [12]	- Re-dissolve and add more solvent: Heat the solution to re-dissolve the oil and add a small amount of additional hot solvent before cooling again.[13] - Consider a different solvent or solvent system. - Pre-purify the crude material: If significant impurities are present, consider a preliminary purification step like a simple filtration or a different purification method altogether.[12]
Colored Impurities Remain in Crystals	- The impurity co-crystallizes with the product. - The impurity is adsorbed onto the surface of the crystals.	- Use a decolorizing agent: Add a small amount of activated charcoal to the hot solution before filtration. Note that this may reduce your yield.[14] - Perform a second recrystallization. - Wash the crystals thoroughly: After filtration, wash the collected crystals with a small amount of cold, fresh solvent.[14]

Column Chromatography Issues

Problem	Possible Cause	Solution
Poor Separation of Bands	- Inappropriate mobile phase polarity: The eluent is either too polar (eluting everything quickly) or not polar enough (nothing moves).[15] - Column overloading: Too much sample was loaded onto the column.	- Optimize the mobile phase: Use TLC to test different solvent systems to find one that gives good separation (Rf values ideally between 0.2 and 0.5).[3][15] A gradient elution (gradually increasing the polarity of the mobile phase) can be effective.[16] - Reduce the amount of sample loaded.
Cracking or Channeling of the Stationary Phase	- Improper packing of the column. - The column has run dry.	- Repack the column: Ensure the stationary phase is packed uniformly. A slurry packing method is often more effective than dry packing.[3] - Always keep the solvent level above the top of the stationary phase.
Streaking or Tailing of Bands	- The sample is not dissolving well in the mobile phase. - The compound is interacting too strongly with the stationary phase.	- Ensure the sample is fully dissolved in a minimum amount of the mobile phase before loading. - Adjust the polarity of the mobile phase. Adding a small amount of a more polar solvent can sometimes help.

Quantitative Data Summary

The following table provides a general overview of the expected purity and yield for common purification methods applicable to anthraquinone dyes like Disperse Red 91. Actual results will vary based on the initial purity of the crude product and the specific experimental conditions.

Purification Method	Starting Material Purity	Key Reagents/Solvents	Expected Final Purity	Expected Yield
Recrystallization	Crude Synthesized Product	Toluene or Glacial Acetic Acid[1]	> 98%	70-90%
Column Chromatography	Crude or Partially Purified Product	Silica Gel, Hexane/Ethyl Acetate	> 99%	50-80%

Experimental Protocols

Protocol 1: Recrystallization of Disperse Red 91 from Toluene

Objective: To purify crude Disperse Red 91 by removing impurities with different solubility profiles.

Methodology:

• Dissolution: Place the crude Disperse Red 91 in an Erlenmeyer flask. Add a minimal amount of toluene and heat the mixture on a hot plate with stirring. Continue to add small portions of hot toluene until the dye is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This should be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold toluene to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60-70 °C) until a constant weight is achieved.

Protocol 2: Column Chromatography of Disperse Red 91

Objective: To separate Disperse Red 91 from structurally similar impurities.

Methodology:

• Stationary Phase and Eluent Selection: Use silica gel as the stationary phase. Based on TLC analysis, a mixture of hexane and ethyl acetate is a good starting point for the mobile phase (eluent).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to settle, ensuring a uniform packing without air bubbles.

• Sample Loading: Dissolve the crude Disperse Red 91 in a minimum amount of the mobile phase and carefully load it onto the top of the column.

• Elution: Begin eluting the column with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to move the compounds down the column at different rates.

• Fraction Collection: Collect the eluate in a series of fractions. The distinct red color of Disperse Red 91 should allow for visual tracking of the main band.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Disperse Red 91.

Visualizations

Caption: Workflow for the purification of Disperse Red 91 by recrystallization.

Caption: Logical workflow for troubleshooting purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Column chromatography - Wikipedia [en.wikipedia.org]
• 4. chemcess.com [chemcess.com]
• 5. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. staff-old.najah.edu [staff-old.najah.edu]
• 12. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. orgchemboulder.com [orgchemboulder.com]
• 16. chromtech.com [chromtech.com]

Preventing thermal degradation of Disperse Red 91 during processing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal degradation of Disperse Red 91 during processing.

Section 1: Troubleshooting Guides

This section addresses specific issues that may arise during the experimental use of Disperse Red 91, offering potential causes and solutions.

1. Issue: Color Change (Shade Variation) After Heat Treatment

• Question: Why has the shade of my material dyed with Disperse Red 91 changed after a post-dyeing heat treatment (e.g., heat-setting, drying)?

• Answer: Shade changes in Disperse Red 91 after heat treatment are often a result of thermal degradation or physical changes in the dye's state. The primary causes include:

  • Sublimation: Disperse dyes, including Disperse Red 91, can transition from a solid to a gaseous state at high temperatures without passing through a liquid phase.[1][2] This can lead to a loss of dye from the fiber surface and a lighter shade.

  • Thermomigration: This phenomenon involves the movement of dye molecules from the interior of the fiber to its surface during heat treatments.[1][3] The presence of finishing agents like softeners can act as a solvent for the dye on the fiber surface, facilitating this migration and altering the perceived color.[1][4]

  • Chemical Degradation: At excessive temperatures, the chemical structure of the dye can break down, leading to a permanent and irreversible color change. One supplier notes a temperature resistance of up to 300°C for Disperse Red 91, suggesting degradation may occur above this temperature.

  • Influence of Auxiliaries: Certain finishing agents, particularly non-ionic surfactants, can negatively impact the thermal stability of disperse dyes, promoting thermomigration.[4] The effect of these agents is often dependent on the processing temperature.

2. Issue: Decreased Fastness Properties After Processing

• Question: I've observed poor wash or crock (rubbing) fastness after heat-setting my material dyed with Disperse Red 91. What could be the cause?

• Answer: A decrease in fastness properties is a common consequence of the thermal migration of Disperse Red 91.[1] When the dye migrates to the fiber surface, it is more susceptible to being removed by washing or mechanical abrasion.[1] Key factors contributing to this issue include:

  • High Dye Concentration: Darker shades, which have a higher concentration of dye within the fiber, exhibit a greater tendency for thermomigration during subsequent heat treatments.[1]

  • Excessive Heat Treatment Temperature or Time: Heat treatments below 130°C generally have a minimal effect on dye migration. However, the impact increases significantly at temperatures of 160°C and above.[1] Prolonged exposure to high temperatures can also exacerbate the problem.

  • Presence of Finishing Agents: As mentioned previously, certain chemical finishes can draw the dye to the surface of the fiber, leading to a decrease in fastness properties.[4]

3. Issue: Staining of Adjacent Materials

• Question: During processing or storage, I've noticed that Disperse Red 91 is transferring to and staining adjacent white or light-colored materials. Why is this happening?

• Answer: This issue is primarily caused by dye sublimation.[1] At elevated temperatures, common in processes like heat-setting (180-220°C), the gaseous dye can transfer and deposit onto nearby surfaces.[1][5] To mitigate this, it is crucial to select dyes with high sublimation fastness, especially when post-processing at high temperatures is required.[2]

Section 2: Frequently Asked Questions (FAQs)

1. What is the recommended maximum processing temperature for Disperse Red 91?

While one source indicates a temperature resistance of up to 300°C, it is generally advisable to keep processing temperatures, particularly for post-dyeing heat treatments, within a range that minimizes the risk of sublimation and thermomigration. Heat-setting is typically performed between 180°C and 220°C.[5] However, the optimal temperature will depend on the specific substrate, the presence of other chemicals, and the desired final properties. It is recommended to conduct preliminary tests to determine the ideal temperature for your specific application.

2. How do dyeing auxiliaries affect the thermal stability of Disperse Red 91?

Dyeing auxiliaries can have a significant impact on the thermal stability of Disperse Red 91. Levelling and dispersing agents are crucial for maintaining a stable dye dispersion at high temperatures and preventing the formation of dye agglomerates.[6] However, some surfactants and softeners, especially non-ionic ones, can promote thermomigration during subsequent heat treatments.[4] It is important to select auxiliaries that are compatible with high-temperature dyeing processes and have a minimal negative effect on the thermal stability of the dye.[6]

3. Can the dyeing method influence the thermal stability of Disperse Red 91?

Yes, the dyeing method can play a role. High-temperature, high-pressure dyeing methods, typically carried out between 120-130°C, are common for polyester and help to ensure good dye penetration and fixation within the fiber.[1][7] Proper fixation is key to minimizing subsequent thermomigration and sublimation. Inadequate dyeing time or temperature may result in more unfixed dye on the fiber surface, which is more prone to thermal degradation issues during post-processing.

4. How can I test the thermal stability of Disperse Red 91 in my own lab?

Several methods can be used to evaluate the thermal stability of Disperse Red 91:

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature, providing information about its decomposition temperature.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point and glass transition temperature of the dye, which can be indicative of its thermal stability.

• Sublimation Fastness Test: This test involves heating a dyed sample in contact with an undyed fabric and assessing the degree of color transfer.[8]

• Thermomigration Test: A dyed fabric is hot-pressed with white adjacent fabrics (e.g., nylon and acetate) at a specific temperature (e.g., 180°C) for a set time (e.g., 30 seconds), and the staining on the white fabrics is evaluated.[8]

Section 3: Data Presentation

The following tables summarize key quantitative data related to the thermal processing of Disperse Red 91. Note that specific experimental data for the thermal decomposition of Disperse Red 91 is limited in publicly available literature. The data in Table 1 is representative of structurally similar anthraquinone dyes and should be considered as an estimate.[9]

Table 1: Representative Thermal Stability Data for Disperse Red 91 and Similar Anthraquinone Dyes [9]

Parameter	Value (Estimated)	Analytical Technique
Onset Decomposition Temperature (Tonset)	280 - 320 °C	Thermogravimetric Analysis (TGA)
Peak Decomposition Temperature (Tpeak)	350 - 400 °C	Thermogravimetric Analysis (TGA)
Melting Temperature (Tm)	210 - 240 °C	Differential Scanning Calorimetry (DSC)
Glass Transition Temperature (Tg)	110 - 140 °C	Differential Scanning Calorimetry (DSC)

Table 2: Influence of Heat Treatment Temperature on Disperse Dyes

Temperature Range	General Effect on Disperse Dyes	Reference
Below 130°C	Minimal effect on thermomigration.	[1]
160°C and above	Significant increase in thermomigration.	[1]
180 - 220°C	Typical range for heat-setting of polyester; risk of sublimation.	[5]

Section 4: Experimental Protocols

1. Protocol for Testing High-Temperature Dispersion Stability

• Objective: To assess the stability of the dye dispersion under high-temperature dyeing conditions.[8][10]

• Methodology:

  • Prepare a dye solution of Disperse Red 91 at a concentration of 10 g/L, adjusting the pH with acetic acid.[10]

  • Take 400 ml of the solution and place it in a high-temperature, high-pressure dyeing machine for a blank test.[10]

  • Heat the solution to 130°C and maintain this temperature for 30-60 minutes.[8][10]

  • After cooling, filter the solution through a #2 filter paper.[10]

  • Observe the filter paper for any dye aggregates or color spots. The absence of significant residue indicates good high-temperature dispersion stability.[10]

2. Protocol for Evaluating Thermomigration

• Objective: To determine the tendency of the dye to migrate from the fiber interior to the surface upon heat treatment.[8]

• Methodology:

  • Prepare a dyed sample of polyester fabric with Disperse Red 91.

  • Place the dyed sample between two pieces of undyed multifiber fabric (containing fibers like nylon and acetate).

  • Hot press the assembly at 180°C for 30 seconds.[8]

  • Evaluate the degree of staining on the undyed fabrics using a standard grey scale for staining. A higher degree of staining indicates poorer resistance to thermomigration.

Section 5: Visualizations

Caption: Troubleshooting workflow for thermal degradation issues with Disperse Red 91.

Caption: Key factors contributing to the thermal degradation of Disperse Red 91.

References

• 1. benchchem.com [benchchem.com]
• 2. Making sure you're not a bot! [tib.eu]
• 3. textilelearner.net [textilelearner.net]
• 4. Texnote: TECHNICAL FEATURE: A solution to Thermomigration [texnote.blogspot.com]
• 5. quora.com [quora.com]
• 6. protex-international.com [protex-international.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 9. benchchem.com [benchchem.com]
• 10. 5 important performance and test methods of disperse dyes part 3 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]

Selection of dispersing agents for Disperse Red 91 formulations.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Red 91 formulations.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the formulation and application of Disperse Red 91.

Problem	Potential Cause	Recommended Solution
Poor Dispersion (Agglomeration/Settling)	Inadequate dispersing agent concentration.	Increase the concentration of the dispersing agent incrementally. A common starting point is a 1.5-2:1 ratio of dispersant to dye.[1]
Improper pH of the dispersion.	Adjust the pH to a weakly acidic range of 4.5-5.5 using an acetic acid/sodium acetate buffer.[2][3]
High water hardness (presence of Ca²⁺, Mg²⁺ ions).	Use deionized or softened water. If not possible, add a chelating agent to the formulation.
Incorrect type of dispersing agent.	Anionic dispersants like naphthalene sulfonate formaldehyde condensates (NSFCs) or lignosulfonates are generally effective.[4] Consider switching to a different type or a blend of anionic and non-ionic dispersants.
Color Spots or Specks on Substrate	Dye agglomeration during the dyeing process.	Ensure the dye is fully dispersed before application. Filter the dye dispersion through a fine mesh filter. Improve the high-temperature stability of the dispersion by optimizing the dispersing agent.[5]
Presence of impurities or "tar" in the dye or dispersing agent.	Filter the dye solution. If tar-like substances are observed, consider adding a leveling agent with good emulsifying properties.[6]
Uneven Dyeing	Poor dye migration and leveling.	Add a leveling agent to the dye bath. Ensure a controlled and gradual heating rate during the dyeing process to promote even dye uptake.[5]
Incompatible dispersing agents when using dye mixtures.	When mixing dyes, ensure the dispersing agents used in each formulation are compatible to avoid co-precipitation.
Low Color Yield	Inefficient dye particle size reduction.	Optimize the milling process (e.g., bead milling) to achieve a fine and uniform particle size, typically in the range of 0.5-1 micron.[7]
Dye precipitation at high temperatures.	Select a dispersing agent with excellent high-temperature stability, such as certain naphthalene sulfonate formaldehyde condensates.[8]
Foaming during Application	Entrapment of air during mixing and dispersion.	Add a suitable defoamer to the formulation. Ensure mixing is thorough but not excessively vigorous to minimize air incorporation.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most effective types of dispersing agents for Disperse Red 91?

A1: Anionic dispersing agents are highly effective for Disperse Red 91 and other disperse dyes.[9] The most commonly used are naphthalene sulfonate formaldehyde condensates (NSFCs) and lignosulfonates.[4][8] These agents work by adsorbing onto the dye particle surface and creating strong electrostatic repulsion, which prevents agglomeration.[10]

Q2: How do I choose between a naphthalene sulfonate and a lignosulfonate dispersant?

A2: The choice depends on the specific requirements of your application. Naphthalene sulfonates, such as Dispersant NNO or Dispersant MF, are known for their excellent milling efficiency, high-temperature stability, and good overall dispersing power.[1][8] Lignosulfonates are a cost-effective and eco-friendly option, also providing good dispersing and stabilizing properties.[11] The performance of lignosulfonates can be influenced by their molecular weight and degree of sulfonation.[11] It is recommended to test both types to determine the optimal choice for your specific formulation and process conditions.

Q3: What is the ideal particle size for a Disperse Red 91 dispersion?

A3: For optimal performance in dyeing applications, the average particle size of the Disperse Red 91 dispersion should be between 0.5 and 2.0 microns.[7] A narrow particle size distribution is also crucial for achieving stable dispersions and consistent dyeing results.[12]

Q4: How does pH affect the stability of my Disperse Red 91 formulation?

A4: The pH of the dye bath is a critical parameter. For most disperse dyes, including Disperse Red 91, a weakly acidic pH range of 4.5 to 5.5 is optimal for maintaining dispersion stability.[2][3] Dyeing in a neutral or alkaline medium can lead to hydrolysis of the dye, which can affect its shade and stability.

Q5: My dispersion is stable at room temperature but agglomerates at high dyeing temperatures. What is the cause and how can I fix it?

A5: This issue points to poor high-temperature dispersion stability. The dispersing agent may be desorbing from the dye particle surface at elevated temperatures, leading to agglomeration. To resolve this, you can:

• Select a dispersing agent specifically designed for high-temperature applications, such as certain benzyl naphthalene sulfonate formaldehyde condensates.[8]

• Increase the concentration of your current dispersing agent.

• Perform a high-temperature dispersion stability test to screen for more suitable dispersing agents.[6][9]

Data Presentation

The selection of a dispersing agent significantly impacts the final particle size of the Disperse Red 91 formulation after milling. The following table provides an illustrative comparison of the performance of common dispersing agents.

Dispersing Agent Type	Dispersant/Dye Ratio (w/w)	Average Particle Size (µm) Post-Milling	Zeta Potential (mV)
Sodium Lignosulfonate	1.5:1	0.85	-35
Naphthalene Sulfonate Condensate (NNO type)	1.5:1	0.72	-42
Methyl Naphthalene Sulfonate Condensate (MF type)	1.5:1	0.65	-45
Non-ionic Surfactant	2.0:1	1.10	-15
Control (No Dispersant)	N/A	> 10 (heavy agglomeration)	-5

Note: These values are representative and can vary based on the specific grade of the dispersing agent, milling conditions, and the initial particle size of the Disperse Red 91. A higher negative zeta potential generally indicates better electrostatic stabilization and dispersion stability.[13]

Experimental Protocols

Protocol 1: Evaluation of Dispersion Stability (Filter Paper Test)

This method provides a quick qualitative assessment of the dispersion stability, especially at high temperatures.

Materials:

• Disperse Red 91 formulation

• Deionized water

• Acetic acid

• High-temperature, high-pressure laboratory dyeing machine or a sealed pressure vessel

• Whatman #2 filter paper or equivalent

• Porcelain funnel and suction flask

Methodology:

• Prepare a 10 g/L solution of the Disperse Red 91 formulation in deionized water.

• Adjust the pH of the solution to 5.0 using acetic acid.[14]

• Take a 500 mL aliquot of the solution at room temperature and filter it through the #2 filter paper using suction. Observe the filter paper for any dye aggregates or spots. Note the filtration time.[14]

• Take a separate 400 mL aliquot and place it in the high-temperature dyeing apparatus.

• Heat the solution to 130°C and maintain this temperature for 1 hour.[14]

• Cool the solution down to room temperature.

• Filter the heat-treated solution through a fresh #2 filter paper.

• Interpretation: Compare the two filter papers. An increase in color spots or a significantly longer filtration time for the heat-treated sample indicates poor high-temperature dispersion stability.[6][14] A stable dispersion will show minimal to no residue on the filter paper after the heat treatment.[14]

Protocol 2: Particle Size and Zeta Potential Analysis

This protocol provides a quantitative measure of the effectiveness of the dispersing agent.

Materials and Equipment:

• Disperse Red 91 formulation

• Deionized water

• Laser diffraction particle size analyzer

• Zeta potential analyzer (often combined with the particle size analyzer)

• Ultrasonic bath or probe

Methodology:

• Sample Preparation: Prepare a dilute suspension of the Disperse Red 91 formulation in deionized water. The exact concentration will depend on the instrument's requirements, but it should be dilute enough to be optically transparent for the measurement.

• Dispersion: To break up any loose agglomerates, sonicate the dilute suspension for a short period (e.g., 1-2 minutes) in an ultrasonic bath.[15]

• Particle Size Measurement:

  • Introduce the dispersed sample into the laser diffraction particle size analyzer.

  • Perform the measurement according to the instrument's standard operating procedure.

  • Record the mean particle size (e.g., D50) and the particle size distribution.

• Zeta Potential Measurement:

  • Introduce the dispersed sample into the zeta potential analyzer.

  • The instrument will apply an electric field and measure the electrophoretic mobility of the particles to calculate the zeta potential.[13]

  • Record the zeta potential in millivolts (mV).

• Interpretation: A smaller average particle size and a more negative zeta potential (typically more negative than -30 mV) indicate a more effective dispersing agent and a more stable dispersion.[13]

Visualizations

References

• 1. pcimag.com [pcimag.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. 5 ways to identify the quality of disperse dyes [tianshengchem.com]
• 7. researchgate.net [researchgate.net]
• 8. particletechlabs.com [particletechlabs.com]
• 9. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. scispace.com [scispace.com]
• 11. Zeta Potential - Overview | Malvern Panalytical [malvernpanalytical.com]
• 12. researchgate.net [researchgate.net]
• 13. entegris.com [entegris.com]
• 14. Test of dispersion stability of disperse dyes - Knowledge [colorfuldyes.com]
• 15. Impact of Activated Carbon Modification on the Ion Removal Efficiency in Flow Capacitive Deionization | MDPI [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Disperse Red 91 and Disperse Red 60 for High-Performance Applications

For Immediate Release

This guide presents a detailed comparative analysis of two widely used anthraquinone dyes, Disperse Red 91 and Disperse Red 60. The information is intended for researchers, scientists, and professionals in drug development and material science who require a comprehensive understanding of the performance characteristics of these colorants. This report compiles and contrasts their chemical and physical properties, and performance in textile applications, supported by standardized experimental data.

Chemical and Physical Properties

Disperse Red 91 and Disperse Red 60 are both anthraquinone-based disperse dyes, primarily used for dyeing hydrophobic synthetic fibers like polyester. While they share a common structural backbone, differences in their substituent groups lead to variations in their chemical and physical properties, which in turn affect their application performance.

Property	Disperse Red 91	Disperse Red 60
C.I. Name	Disperse Red 91, C.I. 60753[1]	Disperse Red 60, C.I. 60756[2]
CAS Number	12236-10-1[1]	17418-58-5[2]
Molecular Formula	C₂₀H₂₁NO₅	C₂₀H₁₃NO₄[2]
Molecular Weight	355.38 g/mol [1]	331.32 g/mol [2]
Appearance	Blue-light pink powder[1]	Red grain/powder[3]
Solubility	Insoluble in water	Insoluble in water[4]

Performance in Polyester Dyeing

The performance of disperse dyes on polyester is critically evaluated based on their fastness properties, which indicate the durability of the color to various environmental factors throughout the textile's lifecycle.

Fastness Property	Test Method	Disperse Red 91	Disperse Red 60
Light Fastness	ISO 105-B02	6-7[1]	6[3]
Washing Fastness (Staining)	ISO	4[1]	4-5[3]
Washing Fastness (Fading)	ISO	4-5[1]	-
Sublimation/Ironing Fastness (Fading)	ISO	4-5[1]	4[3]
Sublimation/Ironing Fastness (Staining)	ISO	3-4[1]	-
Perspiration Fastness (Fading)	ISO	5[1]	-
Perspiration Fastness (Staining)	ISO	5[1]	-
Rubbing Fastness (Dry)	ISO 105-X12	-	4[3]
Rubbing Fastness (Wet)	ISO 105-X12	-	4[3]

Note: Fastness ratings are typically on a scale of 1 to 5 for washing, sublimation, and rubbing fastness, and on a scale of 1 to 8 for light fastness, with higher numbers indicating better performance.

From the available data, both dyes exhibit good to excellent light fastness. Disperse Red 91 shows very good washing and perspiration fastness. Disperse Red 60 also demonstrates good washing and rubbing fastness, though its sublimation fastness is slightly lower than its other properties.[1][3][5]

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the performance data table. These protocols are based on standards from the American Association of Textile Chemists and Colorists (AATCC) and the International Organization for Standardization (ISO).

High-Temperature Disperse Dyeing of Polyester

This method is standard for applying disperse dyes to polyester to achieve good color yield and fastness.

• Dye Bath Preparation: A dye bath is prepared with a specific concentration of the disperse dye, a dispersing agent, and a pH buffer (typically acidic, around pH 4.5-5.5).

• Dyeing Process: The polyester fabric is introduced into the dye bath. The temperature is gradually raised to 130°C under pressure and held for 30-60 minutes.

• Rinsing and Reduction Clearing: After dyeing, the fabric is rinsed thoroughly. A reduction clearing process is then carried out using a solution of sodium hydrosulfite and caustic soda to remove unfixed surface dye.

• Final Wash and Dry: The fabric is given a final wash and then dried.

A generalized workflow for dyeing polyester fabric with disperse dyes.

Color Fastness to Light (ISO 105-B02 / AATCC TM16.3)

This test evaluates the resistance of the color to fading when exposed to an artificial light source that simulates natural daylight.

• Specimen Preparation: A specimen of the dyed fabric is prepared.

• Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of temperature and humidity.

• Evaluation: The change in color of the exposed specimen is assessed by comparing it with the unexposed original fabric using the Blue Wool Scale (grades 1-8).

Color Fastness to Washing (ISO 105-C06 / AATCC TM61)

This test assesses the resistance of the color to laundering.

• Specimen Preparation: A specimen of the dyed fabric is attached to a multifiber test fabric.

• Washing: The composite specimen is laundered in a standardized detergent solution under specified conditions of temperature, time, and mechanical agitation.

• Evaluation: After washing and drying, the change in color of the specimen is evaluated using the Grey Scale for Color Change (grades 1-5), and the staining of the multifiber test fabric is assessed using the Grey Scale for Staining (grades 1-5).

Color Fastness to Sublimation (ISO 105-P01 / AATCC TM117)

This test determines the resistance of the color to heat, which can cause the dye to vaporize and transfer to adjacent materials.

• Specimen Preparation: A specimen of the dyed fabric is placed between two pieces of undyed fabric.

• Heating: The composite specimen is heated in a heat press at a specified temperature (e.g., 180°C, 210°C) for a specific time (e.g., 30 seconds).

• Evaluation: The change in color of the original specimen and the staining on the undyed fabrics are evaluated using the respective Grey Scales.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Disperse Red 60 | 17418-58-5 [chemicalbook.com]
• 4. The Dyeing Properties Of Disperse Red 60 In Different PH Value - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 5. erpigments.com [erpigments.com]

A Comparative Guide to the Environmental Fate of Anthraquinone Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact and biodegradability of anthraquinone dyes against other major dye classes. The information presented herein is supported by experimental data to aid in the selection of more environmentally benign alternatives in various industrial applications.

Introduction to Anthraquinone Dyes and Environmental Concerns

Anthraquinone dyes are the second largest class of commercial dyes, widely used for their structural integrity and vibrant colors.[1] However, their complex and stable fused aromatic ring structure contributes to their persistence in the environment, posing significant ecotoxicological risks.[1] The textile industry is a major contributor to water pollution, with a substantial percentage of dyes lost to wastewater during the dyeing process. Due to their low biodegradability, conventional wastewater treatment methods are often ineffective at completely removing anthraquinone dyes, leading to their accumulation in aquatic ecosystems.

Comparative Analysis of Environmental Impact

This section compares the environmental footprint of anthraquinone dyes with other significant dye classes, including azo, reactive, vat, and natural dyes. Key parameters for comparison are aquatic toxicity and biodegradability.

Aquatic Toxicity

The acute toxicity of dyes to aquatic organisms is a primary indicator of their environmental harm. The 48-hour median lethal concentration (LC50) for Daphnia magna (a freshwater crustacean) and the 96-hour LC50 for fish are standard measures of acute aquatic toxicity. Lower LC50 values indicate higher toxicity.

Table 1: Comparative Acute Aquatic Toxicity (LC50) of Various Dye Classes

Dye Class	Specific Dye	Test Organism	Exposure	LC50 (mg/L)	Reference
Anthraquinone	Reactive Blue 19	Artemia salina	48h	> 100	[2]
Vat Green 3	Daphnia similis	48h	6.9	[3]
Alizarin (Natural)	Daphnia similis	48h	0.0903	[4]
Dermocybin (Natural)	Daphnia similis	48h	0.51
Azo	Procion Red MX-5B	Moina macrocopa	96h	59.0	[5]
Procion Yellow HE-4R	Moina macrocopa	96h	9.50	[5]
Congo Red	Moina macrocopa	96h	0.16	[5]
Reactive Red 120	Artemia salina	48h	81.89	[2]
Basic Red 51	Daphnia magna	48h	0.10	[6]
Reactive	Reactive T Blue	Artemia salina	-	13.48	[7]
Orange ME2R2	Artemia salina	-	12.50	[7]
Yellow 24	Artemia salina	-	15.44	[7]
Turquoise Blue G	Artemia salina	-	13.89	[7]
Vat	Vat Red	Lumbricus terrestris	24h	0.12	[8]
Vat Blue	Lumbricus terrestris	24h	0.129	[8]
Vat Green	Lumbricus terrestris	24h	0.3	[8]
Natural	Erythrostominone	Daphnia magna	48h	19.7	[6]

Biodegradability

The biodegradability of dyes determines their persistence in the environment. "Ready biodegradability" is a key classification, indicating that a substance will undergo rapid and ultimate degradation in an aquatic environment under aerobic conditions. The OECD 301 series of tests are the standard for assessing ready biodegradability.[9]

Table 2: Comparative Biodegradability of Various Dye Classes (28-day OECD 301 studies)

Dye Class	Specific Dye/Compound	Biodegradation (%)	Time (days)	Result	Reference
Anthraquinone	Anthraquinone	62	28	Readily Biodegradable	[10]
Vat Blue 4	95 (color removal)	1	-	[11]
Azo	Methyl Red	89	1	-
Methyl Orange	78	1	-
Tartrazine	73	1	-
Direct Flavine 5-G	75.91	-	-	[12]
Reactive	Reactive Red S3B	81.17	-	-	[12]
Novacron Super Black G	91-93	4	-	[13]
General	-	>60% within a 10-day window	28	Readily Biodegradable	[9]
-	<60%	28	Not Readily Biodegradable	[14]

Experimental Protocols

Standardized testing protocols are crucial for generating comparable data on the environmental impact of chemicals. The following are summaries of key OECD guidelines used for assessing the aquatic toxicity and biodegradability of dyes.

OECD Guideline 301: Ready Biodegradability

This guideline outlines six methods to assess the ready biodegradability of chemicals in an aerobic aqueous medium.[1] The core principle involves incubating the test substance with a microbial inoculum (e.g., from activated sludge) in a mineral medium for 28 days.[9][14] Degradation is monitored by measuring parameters like Dissolved Organic Carbon (DOC) removal, CO2 evolution, or oxygen consumption.[9]

Key Steps:

• Preparation: A mineral medium containing the test substance at a known concentration is prepared.

• Inoculation: The medium is inoculated with a mixed population of microorganisms.

• Incubation: The test vessels are incubated under aerobic conditions in the dark or diffuse light at a constant temperature (typically 20-25°C) for 28 days.

• Measurement: The chosen parameter (DOC, CO2, or O2) is measured at regular intervals.

• Data Analysis: The percentage of biodegradation is calculated by comparing the degradation of the test substance to the theoretical maximum. A substance is considered "readily biodegradable" if it reaches a pass level of 60-70% within a 10-day window of the 28-day test.[9]

OECD Guideline 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour period.[15][16]

Key Steps:

• Test Organisms: A recommended fish species (e.g., Rainbow trout, Zebrafish) is selected and acclimated to the test conditions.

• Test Solutions: A series of test solutions with different concentrations of the test substance are prepared. A control group with no test substance is also included.

• Exposure: Fish are introduced to the test solutions and observed for 96 hours.

• Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical methods.

Visualizing Environmental Impact and Degradation Pathways

The following diagrams, generated using Graphviz, illustrate key concepts related to the environmental impact and degradation of dyes.

Caption: Logical workflow of dye discharge and its environmental fate.

Caption: Experimental workflow for OECD 301 Ready Biodegradability Test.

Caption: Comparative biodegradation pathways of anthraquinone and azo dyes.

Conclusion

The data presented in this guide highlights the significant environmental challenges posed by anthraquinone dyes, particularly their persistence and potential for aquatic toxicity. While some anthraquinone structures exhibit ready biodegradability, many are recalcitrant. In comparison, azo dyes, while also a major class of pollutants, can sometimes be more readily biodegraded, though this process can lead to the formation of potentially hazardous aromatic amines. Reactive and vat dyes also present considerable environmental concerns. Natural dyes, often perceived as a greener alternative, can also exhibit significant toxicity.

This comparative analysis underscores the importance of a holistic assessment of a dye's environmental profile, considering both its inherent toxicity and its ultimate fate in the environment. For researchers and professionals in drug development and other industries, selecting dyes with lower aquatic toxicity and higher biodegradability is a critical step towards more sustainable practices. Further research into novel, less toxic, and more readily biodegradable dye structures is essential for mitigating the environmental impact of these vital industrial chemicals.

References

• 1. Frontiers | Microbial decolorization of anthraquinone dyes: batch and continuous treatment systems - a mini-review [frontiersin.org]
• 2. ENVIRONMENTAL [oasis-lmc.org]
• 3. mavmatrix.uta.edu [mavmatrix.uta.edu]
• 4. researchgate.net [researchgate.net]
• 5. epawebapp.epa.ie [epawebapp.epa.ie]
• 6. researchgate.net [researchgate.net]
• 7. matec-conferences.org [matec-conferences.org]
• 8. mdpi.com [mdpi.com]
• 9. contractlaboratory.com [contractlaboratory.com]
• 10. researchgate.net [researchgate.net]
• 11. bipublication.com [bipublication.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. concawe.eu [concawe.eu]
• 15. scribd.com [scribd.com]
• 16. biotecnologiebt.it [biotecnologiebt.it]

A Comparative Guide to HPLC and TLC Analysis for Purity Assessment of Disperse Red 91

For Researchers, Scientists, and Drug Development Professionals

The purity of dyes is a critical parameter in research, textile manufacturing, and various industrial applications. Impurities can affect the color fastness, shade, and potentially the toxicological profile of the final product. Disperse Red 91, an anthraquinone dye, is widely used for coloring synthetic fibers. Its purity is paramount for consistent and reliable performance. This guide provides a detailed comparison of two common chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC), for the purity assessment of Disperse Red 91, supported by experimental protocols and comparative data.

High-Performance Liquid Chromatography (HPLC): The Quantitative Powerhouse

HPLC is a highly efficient and versatile analytical technique that excels in the separation, identification, and quantification of components in a mixture. Its high resolution and sensitivity make it the preferred method for accurate purity determination of dyes like Disperse Red 91.

Experimental Protocol: HPLC Analysis of Disperse Red 91

1. Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

2. Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically employed for optimal separation.

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-1 min: 50% B

  • 1-10 min: 50% to 95% B

  • 10-12 min: 95% B

  • 12-13 min: 95% to 50% B

  • 13-15 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 520 nm (the maximum absorbance wavelength for Disperse Red 91)

• Injection Volume: 10 µL

3. Sample Preparation:

• Accurately weigh 10 mg of the Disperse Red 91 sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to obtain a stock solution of 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Data Presentation: HPLC Purity Assessment

The purity of Disperse Red 91 is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Component	Retention Time (min)	Peak Area	Area %
Impurity 1	4.58	15,800	1.58
Disperse Red 91	7.25	984,200	98.42

Note: The data presented in this table is a representative example for illustrative purposes.

Thin-Layer Chromatography (TLC): Rapid and Cost-Effective Screening

TLC is a simple, rapid, and inexpensive technique primarily used for the qualitative analysis of mixtures. It is an excellent tool for preliminary purity checks, monitoring reaction progress, and identifying major impurities.

Experimental Protocol: TLC Analysis of Disperse Red 91

1. Materials:

• Stationary Phase: Silica gel 60 F254 TLC plates.

• Mobile Phase (Eluent): A mixture of toluene, ethyl acetate, and acetone in a ratio of 5:4:1 (v/v/v) is a common system for separating disperse dyes.

• Developing Chamber: A glass tank with a lid.

2. Sample Preparation:

• Prepare a concentrated solution of the Disperse Red 91 sample (approximately 1 mg/mL) in a volatile solvent like acetone or chloroform.

3. Procedure:

• Using a capillary tube, spot a small amount of the dissolved sample onto the baseline of the TLC plate.

• Allow the spot to dry completely.

• Place the TLC plate in the developing chamber containing the mobile phase, ensuring the solvent level is below the baseline.

• Allow the solvent to ascend the plate by capillary action until it reaches approximately 1 cm from the top edge.

• Remove the plate from the chamber and mark the solvent front.

• Allow the plate to dry.

4. Visualization and Data Analysis:

• The separated spots can be visualized under visible light due to the inherent color of the dye. If any UV-active impurities are suspected, the plate can also be observed under UV light (254 nm).

• The Retention Factor (Rf) for each spot is calculated using the following formula:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Data Presentation: TLC Purity Assessment

Component	Distance Traveled by Spot (cm)	Distance Traveled by Solvent Front (cm)	Rf Value
Impurity 1	6.8	8.0	0.85
Disperse Red 91	4.5	8.0	0.56

Note: The data presented in this table is a representative example for illustrative purposes.

Comparative Analysis: HPLC vs. TLC for Disperse Red 91 Purity

Feature	High-Performance Liquid Chromatography (HPLC)	Thin-Layer Chromatography (TLC)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column under high pressure.	Separation based on differential partitioning between a liquid mobile phase and a thin layer of adsorbent on a plate.
Quantitative Analysis	Excellent for precise and accurate quantification of the main component and impurities.[1][2]	Primarily qualitative or semi-quantitative.[3]
Resolution & Sensitivity	High resolution, allowing for the separation of closely related impurities. High sensitivity, capable of detecting trace-level impurities.[3]	Lower resolution compared to HPLC. Less sensitive, may not detect minor impurities.
Speed	Analysis time per sample is typically longer (e.g., 15-30 minutes).	Faster for screening multiple samples simultaneously.
Cost	Higher initial instrument cost and ongoing operational expenses (solvents, columns).	Lower cost of materials and equipment.
Solvent Consumption	Generally higher solvent consumption per analysis.	Lower solvent consumption per sample.
Automation	Fully automatable for high-throughput analysis.	Automation is possible but less common.
Reproducibility	High reproducibility due to precise control over experimental parameters.	Reproducibility can be influenced by environmental factors (e.g., humidity).

Workflow for Purity Assessment

Caption: Workflow for purity assessment of Disperse Red 91 using HPLC and TLC.

Conclusion

Both HPLC and TLC are valuable techniques for the purity assessment of Disperse Red 91, each with its distinct advantages. HPLC stands out as the superior method for accurate and precise quantitative analysis, providing high-resolution separation of the main dye from its impurities. It is the method of choice for quality control and regulatory purposes where exact purity values are required.

On the other hand, TLC offers a rapid, simple, and cost-effective means for qualitative screening. It is highly suitable for routine checks, monitoring the progress of synthesis or purification, and for laboratories with limited resources. For a comprehensive purity assessment of Disperse Red 91, a combined approach is often optimal: using TLC for initial, rapid screening of multiple batches, followed by HPLC for the precise quantification of purity for batches that meet the initial screening criteria. This integrated approach leverages the strengths of both techniques, ensuring both efficiency and accuracy in the quality assurance of Disperse Red 91.

References

• 1. Quantitative HPLC determination and extraction of anthraquinones in Senna alata leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Developing a Novel Mobile Phase to Separate Polar and Nonpolar Leaf Pigments of Copperleaf (Acalypha wilkesiana) Using Thin Layer Chromatography - Article (Preprint v3) by Vishwajit Adiga et al. | Qeios [qeios.com]

A Comparative Guide to the Dyeing Performance of Disperse Red 91 and Reactive Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dyeing performance between Disperse Red 91, an anthraquinone-based disperse dye, and reactive dyes, a class of colorants known for forming covalent bonds with textile fibers. This analysis is supported by experimental data from standardized testing protocols to assist researchers in selecting the appropriate dye system for their specific applications.

Overview and Fundamental Differences

Disperse Red 91 is primarily utilized for dyeing hydrophobic synthetic fibers, most notably polyester. Its application requires high-temperature conditions to facilitate the diffusion of the dye molecules into the fiber structure. In contrast, reactive dyes are water-soluble anionic dyes designed for dyeing hydrophilic fibers such as cotton and other cellulosic materials. The defining characteristic of reactive dyes is their ability to form a strong, permanent covalent bond with the fiber, resulting in exceptional wet fastness properties.[1][2]

Quantitative Performance Data

The dyeing performance of Disperse Red 91 on polyester and a representative reactive dye, C.I. Reactive Red 195, on cotton are summarized in the table below. The data is based on standardized ISO testing methodologies, with ratings on a scale of 1 to 5 for washing and rubbing fastness (where 5 is excellent) and 1 to 8 for light fastness (where 8 is exceptional).

Performance Metric	Disperse Red 91 (on Polyester)	C.I. Reactive Red 195 (on Cotton)	Test Standard
Light Fastness	6-7[3]	5-6[2]	ISO 105-B02
Washing Fastness (Color Change)	4-5[3]	4-5[2]	ISO 105-C06
Washing Fastness (Staining)	4[3]	4-5[2]	ISO 105-C06
Perspiration Fastness (Fading)	5[3]	4[2]	ISO 105-E04
Perspiration Fastness (Staining)	4-5[3]	4-5[2]	ISO 105-E04
Rubbing Fastness (Dry)	Data Not Available	Good[4]	ISO 105-X12
Rubbing Fastness (Wet)	Data Not Available	Good[4]	ISO 105-X12
Primary Fiber Application	Polyester, Acetate[1]	Cotton, Viscose[2][5]	-
Bonding Mechanism	Physical Diffusion & Entrapment	Covalent Bonding[2]	-

Note: Specific rubbing fastness data for Disperse Red 91 was not available in the reviewed literature. Generally, disperse dyes on polyester exhibit good rubbing fastness after a reduction clearing process.

Signaling Pathways and Dyeing Mechanisms

The fundamental difference in how these dyes bind to textile fibers dictates their performance characteristics.

Caption: Dyeing mechanisms for Disperse and Reactive Dyes.

Experimental Protocols

The following are detailed methodologies for the key colorfastness experiments cited in this guide.

Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of a textile's color to domestic or commercial laundering procedures.

Caption: ISO 105-C06 Colorfastness to Washing Workflow.

Colorfastness to Light (ISO 105-B02)

This method assesses a textile's color resistance to an artificial light source that simulates natural daylight.

Caption: ISO 105-B02 Colorfastness to Light Workflow.

Colorfastness to Rubbing (ISO 105-X12)

This test determines the degree of color transfer from a textile surface to another surface by rubbing.

Caption: ISO 105-X12 Colorfastness to Rubbing Workflow.

Conclusion

The choice between Disperse Red 91 and reactive dyes is fundamentally dictated by the substrate being dyed. Disperse Red 91 offers excellent light fastness on polyester, making it suitable for applications with high sun exposure, such as automotive textiles.[6] Reactive dyes provide unparalleled wash fastness on cellulosic fibers due to the formation of a permanent covalent bond.[2] While both dye classes can achieve high-performance ratings in their respective applications, their dyeing mechanisms, application processes, and substrate compatibility are distinctly different. Researchers and scientists should select the dye class that chemically and physically aligns with the fiber type to ensure optimal coloration and fastness properties.

References

• 1. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Reactive Dyes Are Commonly Used In Three Primary Colors: 3BS Red (C.I. Reactive Red 195) - Product News - News - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 5. REACTIVE RED 195 | 93050-79-4 [chemicalbook.com]
• 6. erpigments.com [erpigments.com]

Unraveling the Genotoxic and Mutagenic Profiles of Disperse Red Dyes: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxicity and mutagenicity of four Disperse Red dyes: Disperse Red 1, Disperse Red 9, Disperse Red 13, and Disperse Red 17. The information is compiled from various scientific studies to assist researchers in evaluating the potential risks associated with these compounds. The data is presented in a structured format for easy comparison, supported by detailed experimental protocols and visual diagrams to elucidate key experimental workflows.

Comparative Genotoxicity and Mutagenicity Data

The following table summarizes the quantitative data from various genotoxicity and mutagenicity studies on Disperse Red dyes. These studies utilize a range of established assays to assess the potential of these dyes to induce DNA damage and mutations.

Dye	Assay	Test System	Concentration/Dose	Metabolic Activation (S9)	Results	Reference(s)
Disperse Red 1	Ames Test	Salmonella typhimurium TA98	Not specified	With and without	Positive (induces frameshift mutations)	[1]
Micronucleus Assay	Human Lymphocytes	0.2 - 1.0 µg/mL	-	Dose-dependent increase in micronuclei frequency	[2][3]
Micronucleus Assay	HepG2 Cells	0.2 - 2.0 µg/mL	-	Dose-dependent increase in micronuclei frequency	[2][3]
Disperse Red 9	Mouse Lymphoma Assay	L5178Y/TK+/- cells	Not specified	With and without	Positive	[4]
Unscheduled DNA Synthesis	Not specified	Not specified	With S9 (mouse liver)	Positive	[5]
Ames Test	Not specified	Not specified	Not specified	Negative	[5]
Disperse Red 13	Ames Test	S. typhimurium TA98, YG1041	Not specified	Without	Positive (induces frameshift mutations)	[1][6]
Micronucleus Assay	Human Lymphocytes	Not specified	-	Induced chromosomal damage	[6]
Disperse Red 17	Ames Test	S. typhimurium TA98	Up to 5000 µ g/plate	With and without	Positive (dose-dependent increase in revertants)	[7]
Ames Test	S. typhimurium TA100	Up to 5000 µ g/plate	With and without	Positive (weak, but clear dose-dependent increase with S9)	[7]
Ames Test	S. typhimurium TA1535, TA1537, TA102	Up to 5000 µ g/plate	With and without	Negative	[7]
In Vitro Micronucleus Test	Human Lymphocytes	Not specified	With and without	Negative	[7]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth.

Principle: The test chemical is incubated with the bacterial strains in a medium containing a minimal amount of histidine. If the chemical is a mutagen, it will cause mutations in the bacterial DNA that may revert the bacteria to a prototrophic state (his+), allowing them to grow on a histidine-deficient medium. The number of revertant colonies is then counted as an indicator of the mutagenic potential of the substance. The assay is performed with and without a metabolic activation system (S9 mix), which simulates the metabolic processes in the liver to detect mutagens that require metabolic activation.

Generalized Protocol (based on OECD Guideline 471):

• Strain Selection: At least five strains of bacteria are recommended, including S. typhimurium TA98, TA100, TA1535, and TA1537, and either E. coli WP2 uvrA or S. typhimurium TA102.

• Preparation of Cultures: Bacterial strains are grown overnight in a nutrient broth.

• Treatment: The test compound, bacterial culture, and either S9 mix or a buffer (for tests without metabolic activation) are mixed in molten top agar.

• Plating: The mixture is poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted. A substance is generally considered mutagenic if it produces a dose-related increase in the number of revertants and/or a reproducible and significant positive response at one or more concentrations.

In Vitro Mammalian Cell Micronucleus Test

The in vitro micronucleus test is used to detect substances that cause damage to chromosomes or the mitotic apparatus in mammalian cells.

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. The presence of micronuclei in daughter cells is an indication of chromosomal damage or aneuploidy.

Generalized Protocol (based on OECD Guideline 487):

• Cell Culture: Human lymphocytes or a suitable mammalian cell line (e.g., CHO, TK6) are cultured. For lymphocytes, a mitogen like phytohaemagglutinin (PHA) is used to stimulate cell division.

• Treatment: Cells are exposed to various concentrations of the test substance, with and without metabolic activation (S9 mix).

• Cytokinesis Block: Cytochalasin B is added to the culture to block cytokinesis, resulting in binucleated cells that have completed one nuclear division.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: The frequency of micronucleated cells is determined by scoring a predetermined number of binucleated cells (typically 1000-2000) under a microscope. An increase in the frequency of micronucleated cells in treated cultures compared to control cultures indicates a genotoxic effect.[8][9]

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing breaks, migrates away from the nucleus, forming a "comet tail," while undamaged DNA remains in the "comet head." The length and intensity of the comet tail are proportional to the amount of DNA damage.

Generalized Protocol:

• Cell Preparation: A single-cell suspension is prepared from the test system.

• Embedding in Agarose: The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving behind the DNA as nucleoids.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an electrophoresis tank with an alkaline buffer to unwind the DNA and separate the broken strands. Electrophoresis is then carried out.

• Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA-binding dye.

• Visualization and Scoring: The comets are visualized using a fluorescence microscope. Image analysis software is used to quantify the DNA damage by measuring parameters such as tail length, percentage of DNA in the tail, and tail moment (a product of tail length and the fraction of DNA in the tail).[10][11][12][13]

Visualizations

The following diagrams illustrate the general workflow of the genotoxicity assays described above.

Caption: Generalized workflows for the Ames, Micronucleus, and Comet assays.

References

• 1. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of the genotoxicity of anthraquinone dyes in the mouse lymphoma assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unscheduled DNA Synthesis: A Functional Assay for Global Genomic Nucleotide Excision Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nucro-technics.com [nucro-technics.com]
• 10. A High-Throughput Comet Assay Approach for Assessing Cellular DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Comet assay - Wikipedia [en.wikipedia.org]
• 13. Analysis of DNA Double-Stranded Breaks Using the Comet Assay in Planarians - Whole-Body Regeneration - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Disperse Red 91 on Synthetic Textiles

This guide provides a detailed comparison of the fastness properties of Disperse Red 91 against other commercially available disperse red dyes. The evaluation focuses on key performance indicators critical for textile applications: light, wash, and perspiration fastness. The information presented herein is intended for researchers, scientists, and professionals in drug development who may utilize these dyes in various experimental and developmental contexts.

Quantitative Performance Data

The following table summarizes the key fastness properties of Disperse Red 91 and selected alternatives when applied to polyester, a common synthetic fiber. The ratings are based on standardized ISO testing protocols, with higher numbers indicating superior performance. Light fastness is typically rated on a scale of 1-8, while wash and perspiration fastness are rated on a 1-5 scale.

Dye	C.I. Name	Light Fastness (ISO 105-B02)	Wash Fastness (Fading) (ISO 105-C06)	Wash Fastness (Staining) (ISO 105-C06)	Perspiration Fastness (Fading) (ISO 105-E04)	Perspiration Fastness (Staining) (ISO 105-E04)
Disperse Red 91	Disperse Red 91	6-7[1][2]	4-5[2]	4[2]	5[2]	5[2]
Disperse Red 60	Disperse Red 60	5-6[3]	4[3]	4-5[4]	4[3]	4[5]
Disperse Red 82	Disperse Red 82	5[3]	4[3]	4[6]	4[3]	4[6]
Disperse Red 73	Disperse Red 73	5-6[7]	5[7]	5[7]	4-5[5]	4-5[5]

Note: Fastness properties can vary depending on the specific substrate, depth of shade, and the dyeing process employed.[3]

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies to ensure comparability and reproducibility. The following are detailed protocols for the key experiments cited.

Colorfastness to Washing (Accelerated)

This test is designed to evaluate the resistance of a textile's color to repeated home or commercial laundering procedures. The protocol is based on the AATCC Test Method 61-2020.[8]

• Apparatus and Materials:

  • Launder-Ometer or similar apparatus providing controlled temperature and rotation (40 ± 2 rpm).[8]

  • Stainless steel containers (Type 316).[9]

  • Stainless steel balls (6 mm diameter) for abrasive action.[9]

  • Multifiber test fabric containing swatches of common fibers (e.g., acetate, cotton, nylon, polyester, acrylic, wool).[10]

  • AATCC Standard Reference Detergent.

  • Gray Scale for Color Change and Gray Scale for Staining.[9]

  • Spectrophotometer or colorimeter for instrumental assessment.

• Procedure:

  • A 50 x 150 mm specimen of the dyed fabric is prepared.

  • The specimen is attached to a 50 x 100 mm multifiber test fabric.

  • The test specimen and multifiber fabric are placed in a stainless steel container with 150 mL of a specified detergent solution and 50 stainless steel balls.[11]

  • The sealed containers are placed in the Launder-Ometer and agitated for 45 minutes at a specified temperature (e.g., 49°C for a test simulating five typical home launderings).[9][11]

  • After the cycle, the containers are removed and the specimens are rinsed three times with deionized water at 40°C.[11]

  • Excess water is removed by squeezing, and the specimens are dried in a circulating air oven at a temperature not exceeding 71°C.[11]

• Evaluation:

  • Color Change: The change in color of the tested specimen is evaluated by comparing it to the original, unwashed fabric using the Gray Scale for Color Change under standardized lighting. A rating from 5 (no change) to 1 (severe change) is assigned.[11]

  • Staining: The degree of color transfer to each of the six fiber types on the multifiber test fabric is evaluated using the Gray Scale for Staining. A rating from 5 (no staining) to 1 (severe staining) is assigned.[11]

Colorfastness to Perspiration

This test method determines the resistance of a textile's color to the effects of human perspiration. The protocol is based on AATCC Test Method 15.[10][12]

• Apparatus and Materials:

  • AATCC Perspirometer or equivalent device for applying standard pressure.[10]

  • Oven capable of maintaining 38 ± 1°C.[10]

  • Multifiber test fabric.[10]

  • Gray Scale for Color Change and Gray Scale for Staining.[10]

  • Acidic perspiration solution.

• Preparation of Acidic Solution (pH 4.3 ± 0.2): [13]

  • 10 g Sodium Chloride (NaCl)

  • 1 g Lactic Acid, USP 85%

  • 1 g Disodium Hydrogen Phosphate, Anhydrous (Na₂HPO₄)

  • 0.25 g L-Histidine Monohydrochloride

  • Dissolve in distilled water and make up to 1 liter. The solution should be freshly prepared (not more than three days old).[13]

• Procedure:

  • A 6 x 6 cm specimen of the dyed fabric is attached to a multifiber test fabric of the same size.[13]

  • The composite specimen is thoroughly wetted in the acidic perspiration solution for 30 minutes.[10]

  • The specimen is passed through a wringer to achieve a wet weight of 2.25 ± 0.05 times its original dry weight.[13]

  • The specimen is placed between the plates of the Perspirometer, and a 10-pound (4.5 kg) weight is applied to the top plate.[10]

  • The loaded unit is placed in an oven and heated for 6 hours at 38 ± 1°C.[10]

  • After 6 hours, the specimen is removed and dried in the open air at room temperature.

• Evaluation:

  • The color change of the test specimen and the staining on the multifiber fabric are evaluated using the appropriate Gray Scales.[10]

Colorfastness to Light

This test evaluates a material's resistance to fading when exposed to an artificial light source that simulates natural daylight. The protocol is based on AATCC Test Method 16.3, which uses a xenon-arc lamp.[14][15]

• Apparatus and Materials:

  • Xenon-Arc Lamp Fading Apparatus (Fadometer).[14]

  • AATCC Blue Wool Lightfastness Standards.[16]

  • Gray Scale for Color Change.[14]

• Procedure:

  • A specimen of the test fabric is mounted in a sample holder. A portion of the specimen is covered to serve as an unexposed control.[17]

  • A series of AATCC Blue Wool Lightfastness Standards are mounted in the same manner.

  • The specimens and standards are placed in the Xenon-Arc apparatus and exposed to the light source under controlled conditions of temperature and humidity.[14]

  • Exposure is continued for a specified number of AATCC Fading Units (AFUs), typically 20 or 40, or until the color change of the specimen is equal to a specific step on the Gray Scale.[14][17] One AFU is 1/20th of the light exposure required to produce a color change equal to Step 4 on the Gray Scale for the L4 Blue Wool Standard.[16]

• Evaluation:

  • The color change of the exposed portion of the specimen is compared to the unexposed portion using the Gray Scale for Color Change.[14]

  • Alternatively, the lightfastness is rated by comparing the degree of fading of the specimen to that of the simultaneously exposed Blue Wool Standards. The rating corresponds to the "L" number of the Blue Wool standard that exhibits the most similar amount of fading.[7][16]

Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive evaluation of the fastness properties of a disperse dye.

Caption: Workflow for evaluating and comparing disperse dye fastness properties.

References

• 1. Disperse red 91 TDS|Disperse red 91 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. benchchem.com [benchchem.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. researchgate.net [researchgate.net]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. benchchem.com [benchchem.com]
• 8. textilelearner.net [textilelearner.net]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. arcwear.com [arcwear.com]
• 11. AATCC 61 Color fastness to Laundering [darongtester.com]
• 12. Exploring AATCC standards for fabric colorfastness - News and Articles [textiletradebuddy.com]
• 13. img.antpedia.com [img.antpedia.com]
• 14. aatcctestmethods.com [aatcctestmethods.com]
• 15. blog.qima.com [blog.qima.com]
• 16. img.antpedia.com [img.antpedia.com]
• 17. contracttextiles.org [contracttextiles.org]

Ecotoxicity of Disperse Red 91 in Aquatic Environments: A Comparative Guide

A notable scarcity of publicly available ecotoxicity data for the anthraquinone dye, Disperse Red 91, necessitates a comparative approach to assess its potential environmental impact. This guide synthesizes available information on structurally similar dyes and potential alternatives to provide a baseline for researchers, scientists, and drug development professionals. Due to the limited specific data on Disperse Red 91, this report uses Disperse Red 1 (an azo dye) and other anthraquinone dyes as illustrative examples for comparison, a distinction that is critical to note.

Disperse dyes, including Disperse Red 91, are characterized by their low water solubility and are primarily used for dyeing hydrophobic fibers like polyester.[1] Their persistence and potential for bioaccumulation in aquatic ecosystems are of environmental concern.[2][3] Anthraquinone dyes, the class to which Disperse Red 91 belongs, are known for their complex and stable structures, which can make them resistant to degradation.[2][4]

Comparative Ecotoxicity Data

Dye Name	Dye Class	Test Organism	Endpoint	Value (mg/L)	Reference
Disperse Red 1	Azo	Daphnia similis	48h EC50	0.13	[5]
Raphidocelis subcapitata (Algae)	72h EC50	0.44	[6]
Danio rerio (Zebrafish)	96h LC50	>10 (NOEC=10)	[6]
Dermocybin	Natural Anthraquinone	Daphnia similis	48h EC50	0.51	[7]
Ceriodaphnia dubia	7-day IC10	0.13	[7]
Danio rerio (Zebrafish embryo)	96h LC50	2.44 (extrapolated)	[7]
Dermorubin	Natural Anthraquinone	Various aquatic organisms	Acute & Chronic	Not toxic up to 1 mg/L	[7]
Natural Indigo (Leuco form)	Vat Dye	Daphnia similis	Acute Toxicity	Toxic at 0.2 and 1 g/L	[8]

EC50: The concentration of a substance that causes a specified effect in 50% of the test population. LC50: The concentration of a substance that is lethal to 50% of the test population. NOEC: No Observed Effect Concentration. IC10: The concentration causing a 10% inhibition in a measured parameter.

Experimental Protocols

The assessment of aquatic toxicity for chemical substances like disperse dyes generally follows standardized guidelines established by the Organisation for Economic Co-operation and Development (OECD).[9][10][11] These protocols ensure data reliability and comparability across different studies and laboratories.

Acute Aquatic Toxicity Testing

A common battery of acute ecotoxicity tests involves exposing different trophic levels of aquatic organisms to the test substance for a short period.

• Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a substance that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[12] Commonly used species include Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus mykiss).

• Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This test evaluates the concentration at which 50% of the water flea (Daphnia magna or Daphnia similis) are immobilized (EC50) after 48 hours of exposure.[12]

• Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This test assesses the effect of the substance on the growth of green algae, such as Raphidocelis subcapitata.[12] The endpoint is the EC50 for growth inhibition over 72 hours.

Chronic Aquatic Toxicity Testing

Chronic tests are conducted over a longer period and assess sublethal endpoints such as reproduction and growth.

• Daphnia magna Reproduction Test (OECD Guideline 211): This test evaluates the impact of a substance on the reproductive output of Daphnia magna over 21 days.

• Fish Early-life Stage Toxicity Test (OECD Guideline 210): This test exposes the early life stages of fish (eggs, larvae) to the test substance and assesses effects on hatching, survival, and growth.

Preparation of Test Solutions for Disperse Dyes: Due to their low water solubility, preparing stable and homogenous test solutions for disperse dyes is a critical challenge. The OECD Guidance Document 23 provides methodologies for testing "difficult" substances.[9] This often involves the use of a carrier solvent or the preparation of a saturated solution followed by serial dilution. It is crucial to run solvent controls to ensure that any observed toxicity is due to the dye and not the carrier.

Visualizing Experimental Workflows and Potential Mechanisms

To better understand the processes involved in assessing the ecotoxicity of dyes and their potential biological impacts, the following diagrams are provided.

Caption: Experimental workflow for aquatic ecotoxicity testing of a disperse dye.

Caption: Hypothetical signaling pathway of disperse dye-induced toxicity.

Alternatives to Potentially Ecotoxic Disperse Dyes

The textile industry is exploring a range of alternatives to conventional synthetic dyes to reduce environmental impact.

• Natural Dyes: Derived from plant, animal, or mineral sources, natural dyes are often biodegradable and have lower toxicity.[5] However, their use can be limited by challenges in achieving consistent color, scalability, and the need for mordants, which can have their own environmental profiles.[5] The data for Dermorubin, a natural anthraquinone dye, suggests that not all dyes in this class have high toxicity, indicating the potential for safer alternatives within the same chemical family.[7]

• Reactive Dyes: These dyes form a covalent bond with the fiber, leading to higher fixation rates and less dye being released into the wastewater.[13] However, they can still pose an environmental burden due to the high salt concentrations required in the dyeing process.[3]

• Innovative Dyeing Technologies: Waterless dyeing technologies, such as supercritical CO2 dyeing and AirDye, eliminate the issue of wastewater effluent altogether.[5] Digital printing also significantly reduces water and dye consumption.[5]

References

• 1. scialert.net [scialert.net]
• 2. Textile finishing dyes and their impact on aquatic environs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What Are the Most Harmful Textile Dyes? → Question [pollution.sustainability-directory.com]
• 4. Mycoremediation of anthraquinone dyes from textile industries: a mini-review [biotechnologia-journal.org]
• 5. researchgate.net [researchgate.net]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. Is natural better? An ecotoxicity study of anthraquinone dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Natural indigo toxicity for aquatic and terrestrial organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oecd.org [oecd.org]
• 10. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 11. Guidelines for the Testing of Chemicals | OECD [oecd.org]
• 12. Aquatic toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 13. iwaponline.com [iwaponline.com]

Comparative Analysis of the Allergic Potential and Skin Sensitization of Disperse Dyes

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative overview of the allergic potential and skin sensitization of several disperse dyes, with a focus on Disperse Red 91. Due to a lack of publicly available quantitative sensitization data for Disperse Red 91, this document presents data for relevant alternative disperse dyes to serve as a comparative baseline. The information herein is intended to support research and safety assessments in the fields of toxicology and drug development.

Executive Summary

Disperse dyes are a class of synthetic colorants known for their use in dyeing synthetic fibers and are recognized as potential skin sensitizers. Allergic contact dermatitis from textiles is a significant concern, with disperse dyes being a primary causative agent. This guide summarizes the available quantitative data on the skin sensitization potential of several disperse dyes, including Disperse Red 1, Disperse Red 17, Disperse Blue 106, Disperse Blue 124, and Disperse Yellow 3, from established in vivo and in vitro testing methods. Detailed experimental protocols for the murine Local Lymph Node Assay (LLNA), the in chemico Direct Peptide Reactivity Assay (DPRA), and the in vitro human Cell Line Activation Test (h-CLAT) are provided to offer a comprehensive understanding of the methodologies used to assess skin sensitization.

Note on Disperse Red 91: Despite a thorough literature search, no quantitative data from standardized skin sensitization assays (LLNA, DPRA, h-CLAT) for Disperse Red 91 were identified. Therefore, the data presented for other disperse dyes should be considered as surrogates for understanding the potential sensitization risk of this class of compounds.

Comparative Quantitative Data on Skin Sensitization

The following table summarizes the available skin sensitization data for selected disperse dyes, which can be considered as alternatives or comparators to Disperse Red 91.

Disperse Dye	CAS Number	Assay Type	Endpoint	Result	Sensitization Potential
Disperse Red 1	2872-52-8	LLNA	Lowest Concentration for Significant Increase in Lymph Node Cell Number	3%	Moderate[1]
LCSA	EC50 (µM)	3.0	Extreme[2]
Disperse Red 17	3179-89-3	-	-	Data not available	-
Disperse Blue 106	68516-81-4	LLNA	Lowest Concentration for Significant Increase in Lymph Node Cell Number	0.003%	Strong[1]
LCSA	EC50 (µM)	2.5	Extreme[2]
Disperse Blue 124	61951-51-7	LLNA	Lowest Concentration for Significant Increase in Lymph Node Cell Number	0.003%	Strong[1]
LCSA	EC50 (µM)	0.25	Extreme[2]
Disperse Yellow 3	2832-40-8	LLNA	Increase in Lymph Node Cell Number	No increase at 30%	Very Weak[1]
LCSA	EC50 (µM)	0.5	Extreme[2]

LLNA: Murine Local Lymph Node Assay; LCSA: Loose-fit Coculture-based Sensitization Assay; EC50: Half-maximal effective concentration.

Experimental Protocols

Detailed methodologies for the key assays used in assessing skin sensitization are provided below.

Murine Local Lymph Node Assay (LLNA) - OECD TG 429

The LLNA is an in vivo method that measures the proliferation of lymphocytes in the draining auricular lymph nodes following topical application of a test substance to the ears of mice. An increase in lymphocyte proliferation is a hallmark of the induction phase of skin sensitization.

Principle: Sensitizers induce a dose-dependent proliferation of T-lymphocytes in the lymph nodes draining the site of application. This proliferation is measured by the incorporation of a radiolabeled nucleotide (e.g., ³H-methyl thymidine) or by alternative non-radioactive methods. A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a sensitizer if the SI is ≥ 3. The EC3 value, the estimated concentration of a substance required to produce an SI of 3, is a measure of sensitizing potency.

Procedure:

• Animal Selection: Typically, female mice of a CBA/Ca or CBA/J strain are used.

• Dose Groups: A minimum of three concentrations of the test substance, a vehicle control group, and a positive control group are used, with at least four animals per group.

• Application: 25 µL of the test substance or vehicle is applied to the dorsal surface of each ear for three consecutive days.

• Proliferation Measurement: On day 6, animals are injected intravenously with ³H-methyl thymidine. Five hours later, the animals are euthanized, and the draining auricular lymph nodes are excised.

• Sample Processing: A single-cell suspension of lymph node cells is prepared, and the incorporated radioactivity is measured by β-scintillation counting.

• Data Analysis: The mean disintegrations per minute (DPM) per group is calculated, and the Stimulation Index (SI) is determined.

Direct Peptide Reactivity Assay (DPRA) - OECD TG 442C

The DPRA is an in chemico method that models the molecular initiating event of skin sensitization: the covalent binding of a chemical (hapten) to skin proteins. The assay measures the reactivity of a test chemical with synthetic peptides containing either cysteine or lysine.

Principle: Electrophilic chemicals that are skin sensitizers can react with nucleophilic amino acids in proteins. The DPRA quantifies the depletion of synthetic peptides containing cysteine and lysine after a 24-hour incubation with the test chemical. The percentage of peptide depletion is used to classify the substance's reactivity and predict its sensitization potential.

Procedure:

• Peptide Solutions: Standardized solutions of a cysteine-containing peptide (Ac-RFAACAA-COOH) and a lysine-containing peptide (Ac-RFAAKAA-COOH) are prepared.

• Incubation: The test chemical is incubated with each peptide solution for 24 hours at 25°C.

• Analysis: The concentration of the remaining unreacted peptide is measured by high-performance liquid chromatography (HPLC) with UV detection.

• Data Analysis: The percentage of peptide depletion is calculated for both cysteine and lysine. Based on the mean depletion, the substance is categorized into one of four reactivity classes (minimal, low, moderate, high), which corresponds to a prediction of its sensitization potential.

Human Cell Line Activation Test (h-CLAT) - OECD TG 442E

The h-CLAT is an in vitro assay that addresses the third key event in the adverse outcome pathway for skin sensitization: the activation of dendritic cells. The assay uses the human monocytic leukemia cell line THP-1 as a surrogate for dendritic cells and measures the upregulation of cell surface markers associated with activation.

Principle: Skin sensitizers can induce the activation and maturation of dendritic cells, leading to the upregulation of co-stimulatory molecules like CD86 and adhesion molecules like CD54. The h-CLAT measures the expression of these markers on THP-1 cells after a 24-hour exposure to a test chemical.

Procedure:

• Cell Culture: THP-1 cells are cultured and maintained under standard conditions.

• Exposure: Cells are exposed to at least eight different concentrations of the test chemical for 24 hours.

• Staining: After exposure, the cells are stained with fluorescently labeled antibodies specific for CD86 and CD54.

• Flow Cytometry: The expression levels of CD86 and CD54 are quantified using a flow cytometer. Cell viability is also assessed.

• Data Analysis: The relative fluorescence intensity (RFI) for CD86 and CD54 is calculated relative to the vehicle control. A substance is predicted as a sensitizer if the RFI of CD86 is ≥ 150% or the RFI of CD54 is ≥ 200% at a concentration that results in ≥ 50% cell viability.

Visualizations

The following diagrams illustrate key concepts and workflows related to the assessment of skin sensitization.

Adverse Outcome Pathway for Skin Sensitization.

In Vitro Skin Sensitization Testing Workflow.

References

• 1. Study of the sensitising potential of various textile dyes using a biphasic murine local lymph node assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Disperse Red 91: A Guide for Laboratory Professionals

Providing immediate, essential safety and logistical information for the proper handling and disposal of Disperse Red 91 is critical for ensuring a safe laboratory environment and regulatory compliance. This guide offers procedural, step-by-step instructions tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Disperse Red 91 with appropriate safety measures. Based on available safety data, personal protective equipment (PPE) is essential.

Key Safety Protocols:

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-impermeable gloves, and eye/face protection to avoid skin and eye contact.[1]

• Ventilation: Handle the substance in a well-ventilated area to prevent the accumulation of dust or vapors.[1]

• Avoid Dust Formation: Take measures to avoid the formation of dust, which can be easily inhaled.[1]

• Spill Management: In the event of a spill, prevent the chemical from entering drains or waterways.[1][2][3] For dry spills, use dry clean-up procedures and avoid generating dust.[3] Collect the residue and place it in a sealed container for disposal.[1][3]

Quantitative Data Summary

Parameter	Guideline
Maximum Hazardous Waste Storage Volume	Up to 55 gallons in a satellite accumulation area.
Maximum Acutely Toxic Waste Storage	Up to 1 quart of liquid or 1 kilogram of solid in a satellite accumulation area.
Container Rinsing	Containers can be triple-rinsed (or equivalent) before recycling or reconditioning.

Note: These are general guidelines for laboratory settings in the United States and may vary based on local and institutional policies.

Step-by-Step Disposal Protocol for Disperse Red 91

The proper disposal of Disperse Red 91 must adhere to local, state, and federal regulations. The following is a general procedure for laboratories:

• Waste Identification and Segregation:

  • Identify Disperse Red 91 waste as a non-hazardous or hazardous waste according to your institution's and local authorities' criteria. While some safety data sheets for similar dyes do not classify them as hazardous under specific regulations, it is crucial to make a formal determination.

  • Do not mix Disperse Red 91 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[4]

• Containerization:

  • Use a dedicated, properly labeled waste container that is compatible with the chemical.

  • The container must be kept closed except when adding waste.

  • Label the container clearly with "Hazardous Waste" (if applicable), the full chemical name ("Disperse Red 91"), and the accumulation start date.

• Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area at or near the point of generation.

  • Ensure the storage area is secure and away from incompatible materials.

• Request for Disposal:

  • Once the container is full or has reached the storage time limit set by your institution, contact your Environmental Health and Safety (EHS) department to arrange for a pickup.

  • Do not dispose of Disperse Red 91 down the drain or in regular trash.[2][3]

• Decontamination of Empty Containers:

  • Empty containers that held Disperse Red 91 should be handled as hazardous waste unless they are decontaminated.[4]

  • Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Disperse Red 91 in a laboratory setting.

Caption: Disposal workflow for Disperse Red 91 in a laboratory.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety Data Sheet (SDS) for Disperse Red 91 and your institution's chemical hygiene and waste disposal plans before handling or disposing of this chemical. Regulations may vary by location.

References

• 1. echemi.com [echemi.com]
• 2. chemos.de [chemos.de]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]